(R)-IBR2

Core Science & Biosynthesis

(R)-IBR2 Mechanism of Action in DNA Repair: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a pivotal protein in the homologous recombination (HR) pathway for DNA double-strand break (DSB) repair. By directly targeting RAD51, (R)-IBR2 disrupts its multimerization and promotes its proteasome-mediated degradation, leading to a significant impairment of HR-mediated DNA repair. This mechanism of action makes (R)-IBR2 a compelling candidate for cancer therapy, particularly in combination with DNA-damaging agents or for treating tumors deficient in other DNA repair pathways. This guide provides a comprehensive overview of the mechanism of action of (R)-IBR2, detailed experimental protocols for its characterization, and a summary of its quantitative effects.

Core Mechanism of Action

(R)-IBR2's primary mechanism of action is the direct inhibition of the RAD51 protein. This inhibition disrupts the normal functioning of the homologous recombination DNA repair pathway, a critical process for maintaining genomic stability. The key steps in the mechanism are as follows:

• Direct Binding to RAD51: (R)-IBR2 binds directly to the RAD51 protein. This interaction has been shown to disrupt the binding of RAD51 to BRCA2's BRC repeats, a crucial step for the proper localization and function of RAD51 at sites of DNA damage.

• Inhibition of RAD51 Multimerization: RAD51 functions by forming a nucleoprotein filament on single-stranded DNA (ssDNA), a process that requires the multimerization of RAD51 monomers. (R)-IBR2 interferes with this process, preventing the formation of functional RAD51 filaments.

• Proteasome-Mediated Degradation of RAD51: Following its interaction with (R)-IBR2, the RAD51 protein is targeted for degradation by the proteasome. This leads to a time-dependent decrease in the cellular levels of RAD51 protein, further crippling the HR repair pathway.

• Impairment of Homologous Recombination: The culmination of these events is a significant reduction in the cell's ability to repair DNA double-strand breaks via homologous recombination. This is evidenced by a decrease in the formation of RAD51 foci at sites of DNA damage.

• Induction of Apoptosis and Inhibition of Cancer Cell Growth: By compromising a critical DNA repair pathway, (R)-IBR2 leads to the accumulation of DNA damage, which in turn triggers apoptotic cell death and inhibits the proliferation of cancer cells.

Quantitative Data Presentation

The following tables summarize the quantitative data available for the activity of IBR2, the racemic mixture which includes the active (R)-enantiomer.

Parameter	Value	Cell Line / System	Reference
IC₅₀ (Cell Growth Inhibition)	12-20 µM	Various cancer cell lines	[1]
IC₅₀ (Cell Growth Inhibition)	14.8 µM	MBA-MD-468 (Triple-negative breast cancer)	[1]
IC₅₀ (Disruption of BRCA2/RAD51 interaction)	0.11 µM	In vitro assay	[2]

Table 1: Potency of IBR2 in various assays.

Cell Line	Cancer Type	IC₅₀ (µM)
K562	Chronic Myeloid Leukemia	12.5
HeLa	Cervical Cancer	14.5
MDA-MB-231	Triple-Negative Breast Cancer	14.2

Table 2: GI₅₀ (Growth Inhibition 50) values of IBR2 in different cancer cell lines[3].

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the mechanism of action of (R)-IBR2.

Reverse Yeast Two-Hybrid (rY2H) Screen for Inhibitors of Protein-Protein Interactions

This assay is used to identify small molecules that disrupt the interaction between two proteins, in this case, RAD51 and a binding partner like the BRC repeats of BRCA2.

Principle: The interaction between the "bait" (e.g., RAD51) and "prey" (e.g., BRC repeat) proteins activates a reporter gene that is toxic to the yeast under specific conditions. A small molecule that disrupts this interaction will prevent the expression of the toxic reporter, allowing the yeast to survive.

Protocol:

• Strain and Plasmids: A yeast strain containing a counter-selectable marker (e.g., URA3) under the control of a GAL4-responsive promoter is used. The bait protein is fused to the GAL4 DNA-binding domain (DBD), and the prey protein is fused to the GAL4 activation domain (AD).

• Yeast Transformation: The yeast strain is co-transformed with the bait and prey plasmids.

• Compound Screening: Transformed yeast cells are plated on a medium lacking specific nutrients to select for the presence of both plasmids. The cells are then replica-plated onto a medium containing the test compounds and the counter-selective agent (e.g., 5-fluoroorotic acid for URA3).

• Hit Identification: Colonies that grow on the counter-selective medium in the presence of a test compound are considered "hits," as the compound has likely disrupted the bait-prey interaction.

• Secondary Screens: Hits are confirmed through subsequent assays to eliminate false positives, such as compounds that are generally toxic to yeast or that inhibit the reporter gene directly.

Surface Plasmon Resonance (SPR) for Binding Affinity Determination

SPR is a label-free technique used to measure the binding kinetics and affinity of small molecules to a protein immobilized on a sensor chip.

Principle: The binding of an analyte (e.g., (R)-IBR2) to a ligand (e.g., RAD51) immobilized on a gold-coated sensor chip causes a change in the refractive index at the surface, which is detected as a change in the resonance angle of reflected light.

Protocol:

• Sensor Chip Preparation: A sensor chip (e.g., CM5) is activated for covalent immobilization of the ligand.

• Ligand Immobilization: Recombinant human RAD51 protein is immobilized on the sensor chip surface via amine coupling.

• Analyte Injection: A series of concentrations of (R)-IBR2 in a suitable running buffer (e.g., HBS-EP+) are injected over the sensor surface.

• Data Acquisition: The change in resonance units (RU) is monitored in real-time during the association (analyte injection) and dissociation (buffer flow) phases.

• Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Immunofluorescence Staining for RAD51 Foci Formation

This assay visualizes the recruitment of RAD51 to sites of DNA damage, a hallmark of active homologous recombination.

Principle: Cells are treated with a DNA-damaging agent to induce DSBs. The cells are then fixed, permeabilized, and stained with a primary antibody specific for RAD51, followed by a fluorescently labeled secondary antibody. The formation of distinct nuclear foci of RAD51 is then visualized by fluorescence microscopy.

Protocol:

• Cell Culture and Treatment: Cells are grown on coverslips and treated with a DNA-damaging agent (e.g., ionizing radiation or a chemotherapeutic drug) in the presence or absence of (R)-IBR2 for a specified time.

• Fixation and Permeabilization: Cells are washed with PBS, fixed with 4% paraformaldehyde for 15 minutes, and then permeabilized with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Non-specific antibody binding is blocked by incubating the cells in a blocking buffer (e.g., 1% BSA in PBST) for 1 hour.

• Antibody Staining: Cells are incubated with a primary antibody against RAD51 overnight at 4°C, followed by incubation with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: The cell nuclei are counterstained with DAPI. The coverslips are then mounted onto microscope slides with an antifade mounting medium.

• Image Acquisition and Analysis: Images are captured using a fluorescence microscope. The number of RAD51 foci per nucleus is quantified using image analysis software.

Western Blotting for RAD51 Protein Levels

This technique is used to determine the cellular levels of RAD51 protein following treatment with (R)-IBR2.

Principle: Cellular proteins are separated by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE), transferred to a membrane, and then probed with an antibody specific for RAD51.

Protocol:

• Cell Lysis: Cells treated with (R)-IBR2 for various time points are lysed in RIPA buffer containing protease inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated on an SDS-PAGE gel and then transferred to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat milk or BSA in TBST for 1 hour and then incubated with a primary antibody against RAD51 overnight at 4°C. This is followed by incubation with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: The intensity of the RAD51 band is quantified and normalized to a loading control (e.g., β-actin or GAPDH).

Proteasome-Mediated Degradation Assay

This assay determines if the (R)-IBR2-induced decrease in RAD51 levels is dependent on the proteasome.

Protocol:

• Cell Treatment: Cells are pre-treated with a proteasome inhibitor (e.g., MG132) for 1-2 hours before being treated with (R)-IBR2.

• Time Course: Cells are harvested at various time points after (R)-IBR2 treatment.

• Western Blotting: The levels of RAD51 protein are analyzed by Western blotting as described in section 3.4.

• Analysis: If the (R)-IBR2-induced degradation of RAD51 is blocked or reduced in the presence of the proteasome inhibitor, it indicates that the degradation is proteasome-mediated.

Clonogenic Survival Assay

This assay assesses the long-term reproductive viability of cells after treatment with (R)-IBR2, alone or in combination with other agents like ionizing radiation.

Principle: A known number of single cells are plated and allowed to grow into colonies. The number of colonies formed is a measure of the cells' ability to survive and proliferate after treatment.

Protocol:

• Cell Plating: A single-cell suspension is prepared, and a specific number of cells (e.g., 200-1000) are seeded into 6-well plates.

• Treatment: After allowing the cells to attach overnight, they are treated with various concentrations of (R)-IBR2, ionizing radiation, or a combination of both.

• Colony Formation: The cells are incubated for 7-14 days to allow for colony formation.

• Fixation and Staining: The colonies are fixed with a methanol/acetic acid solution and stained with crystal violet.

• Colony Counting: Colonies containing at least 50 cells are counted.

• Data Analysis: The plating efficiency and surviving fraction are calculated for each treatment condition.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: (R)-IBR2 mechanism of action in inhibiting homologous recombination.

Experimental Workflow Diagram: Characterizing (R)-IBR2

Caption: Experimental workflow for the characterization of (R)-IBR2.

Logical Relationship Diagram: (R)-IBR2's Impact on DNA Repair and Cell Fate

Caption: Logical relationships of (R)-IBR2's effects on DNA repair and cell fate.

References

• 1. Immunofluorescence Staining of Nuclear Rad51 Foci [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]

(R)-IBR2: A Technical Guide to a Potent RAD51 Inhibitor

(R)-1-(1H-indol-3-yl)-2-(phenylmethanesulfonyl)-1,2,3,4-tetrahydroisoquinoline , commonly known as (R)-IBR2, is a small molecule inhibitor of the RAD51 recombinase. RAD51 is a pivotal protein in the homologous recombination (HR) pathway, a major DNA double-strand break (DSB) repair mechanism. Elevated levels of RAD51 are frequently observed in various cancers, contributing to genomic stability and resistance to DNA-damaging therapies. (R)-IBR2 represents a promising therapeutic agent by targeting this critical DNA repair pathway, thereby sensitizing cancer cells to treatment and inducing cell death. This technical guide provides an in-depth overview of the function, mechanism of action, and experimental evaluation of (R)-IBR2 for researchers, scientists, and drug development professionals.

Core Function and Mechanism of Action

(R)-IBR2 exerts its biological effects primarily through the direct inhibition of RAD51. The mechanism of action involves a multi-faceted approach to disrupt RAD51 function:

• Disruption of RAD51 Multimerization: RAD51 functions by forming a nucleoprotein filament on single-stranded DNA, a process that requires the multimerization of RAD51 monomers. (R)-IBR2 binds to RAD51 and interferes with this self-association, preventing the formation of functional RAD51 filaments.

• Promotion of Proteasome-Mediated Degradation: Treatment with IBR2 has been shown to accelerate the degradation of the RAD51 protein via the proteasome pathway.[1] This leads to a reduction in the cellular levels of RAD51, further impairing the HR repair capacity.

• Inhibition of Homologous Recombination: By disrupting RAD51 filament formation and promoting its degradation, (R)-IBR2 effectively inhibits the process of homologous recombination-mediated DNA repair.[2] This leads to an accumulation of DNA damage, cell cycle arrest, and ultimately, apoptosis in cancer cells.

The stereochemistry of IBR2 is crucial for its activity. Studies on related analogs have shown that the (R)-enantiomers are generally more active in inhibiting cancer cell growth compared to their (S)-counterparts, suggesting a specific stereoselective interaction with the biological target.

Quantitative Data on the Biological Activity of IBR2

The inhibitory effects of IBR2 have been quantified across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate its potency in inhibiting cell proliferation.

Cell Line	Cancer Type	IC50 (µM)
MDA-MB-468	Triple-Negative Breast Cancer	14.8
Various Lines	General Cancer Cell Lines	12-20

Table 1: IC50 values of IBR2 in different cancer cell lines.[1]

Signaling Pathways and Experimental Workflows

The primary signaling pathway affected by (R)-IBR2 is the DNA Damage Response (DDR) pathway, specifically the Homologous Recombination arm.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

(R)-IBR2: A Technical Guide to its Discovery and Development as a RAD51 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

RAD51, a key recombinase in the homologous recombination (HR) pathway, is essential for the high-fidelity repair of DNA double-strand breaks (DSBs). In many cancers, RAD51 is overexpressed, contributing to genomic instability, cell proliferation, and resistance to therapies that induce DNA damage.[1][2] This has made RAD51 a compelling target for the development of novel anticancer agents.[1][3] One such agent that has emerged is IBR2, a small molecule inhibitor that directly targets RAD51.[1] Subsequent studies have revealed that the stereochemistry of IBR2 is crucial for its activity, with the (R)-enantiomer, (R)-IBR2, demonstrating superior inhibitory effects. This guide provides an in-depth overview of the discovery, mechanism of action, and development of (R)-IBR2 and its analogs as potent RAD51 inhibitors.

Discovery of IBR2

The initial discovery of IBR2 was the result of a forward chemical-genetics approach utilizing an inducible reverse yeast two-hybrid system.[4] This screen was designed to identify small molecules that could disrupt the interaction between RAD51 and a peptide from the BRC repeat of BRCA2, a critical interaction for RAD51's function in HR.[4][5] A library of 24,000 compounds was screened, leading to the identification of IBR2 as a compound that effectively abolished the BRC-RAD51 interaction.[4][6]

Mechanism of Action

IBR2 exerts its inhibitory effect on RAD51 through a multi-faceted mechanism:

• Disruption of RAD51 Multimerization: IBR2 directly binds to a hydrophobic pocket on the RAD51 core domain, which is crucial for the interaction between RAD51 protomers.[1][7] By occupying this site, IBR2 prevents the assembly of RAD51 into the nucleoprotein filaments necessary for DNA strand exchange.[1][4][7]

• Promotion of Proteasome-Mediated Degradation: Treatment with IBR2 leads to a time-dependent decrease in cellular RAD51 protein levels.[4] This is achieved by accelerating the ubiquitin-proteasome-mediated degradation of RAD51.[4][7] IBR2 treatment has been shown to induce the poly-ubiquitination of RAD51.[4]

• Impairment of Homologous Recombination: As a consequence of disrupting RAD51 multimerization and promoting its degradation, IBR2 significantly impairs the HR repair pathway.[1][4] This is evidenced by a reduction in ionizing radiation-induced RAD51 foci formation in cells treated with IBR2.[2][4]

Structure-Activity Relationship (SAR) and the Development of (R)-IBR2

The original IBR2 molecule is a racemic mixture.[1] Structure-activity relationship (SAR) studies on a series of IBR2 analogs revealed the critical importance of the stereochemistry at the chiral center.[1] It was demonstrated that the (R)-configuration exhibits improved bioactivity compared to the (S)-configuration.[1]

This led to the development of optimized analogs, such as IBR120, which is the (R)-isomer.[1] IBR120 demonstrated a 4.8-fold improvement in growth inhibition activity in the triple-negative human breast cancer cell line MDA-MB-468 compared to the racemic IBR2.[1] These studies also highlighted the importance of the two aromatic groups and the 5-membered central ring system for optimal activity.[1]

Quantitative Data

The following tables summarize the quantitative data for IBR2 and its analogs in various assays.

Table 1: In Vitro Growth Inhibition of Cancer Cell Lines by IBR2

Cell Line	Cancer Type	GI50 (µM)	Reference
K562	Chronic Myeloid Leukemia	12.5	[4]
HeLa	Cervical Cancer	14.5	[4]
MDA-MB-231	Breast Cancer	14.2	[4]
MDA-MB-468	Triple-Negative Breast Cancer	14.8	[1][8]

Table 2: Biochemical Inhibition Data for IBR2

Assay	Description	IC50 (µM)	Reference
BRC-RAD51 Interaction Disruption	Competitive disruption of His-RAD51 and GST-BRC interaction	0.11	[4][7]

Table 3: Growth Inhibition of Triple-Negative Breast Cancer Cell Line MDA-MB-468 by IBR2 Analogs

Compound	Configuration	IC50 (µM)	Reference
IBR2 (rac)	Racemic	14.8	[1]
IBR101	R	11.7	[1]
IBR102	S	13.2	[1]
IBR120	R	3.1	[1]
IBR121	S	>12	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in the development and characterization of (R)-IBR2 are provided below.

Reverse Yeast Two-Hybrid Screen for BRC-RAD51 Interaction Disruptors

• Principle: This assay identifies compounds that disrupt the interaction between a "bait" protein (BRC peptide) and a "prey" protein (RAD51), leading to yeast cell growth.

• Method:

  • A yeast strain is engineered to express a TetR-BRC fusion protein and a GAL1-inducible AD-RAD51 fusion protein.

  • The interaction between BRC and RAD51 brings the GAL4 activation domain (AD) to the promoter of a reporter gene, which represses its expression and inhibits yeast growth.

  • The yeast cells are incubated with a library of small molecules.

  • Compounds that disrupt the BRC-RAD51 interaction will prevent the repression of the reporter gene, allowing for yeast growth.

  • Yeast viability is measured to identify positive hits.[4]

Surface Plasmon Resonance (SPR) for Binding Analysis

• Principle: SPR measures the binding of an analyte to a ligand immobilized on a sensor chip in real-time by detecting changes in the refractive index at the chip surface.

• Method:

  • Either His-RAD51 or GST-BRC is immobilized on a sensor chip.

  • The chip is pre-treated with the test compound (e.g., IBR2) or a vehicle control.

  • A solution containing the binding partner (GST-BRC or His-RAD51, respectively) is injected over the chip surface.

  • The change in resonance units (RU) is monitored to determine the binding kinetics and affinity.[4][9]

Western Blotting for RAD51 Protein Levels

• Principle: This technique uses antibodies to detect specific proteins in a sample.

• Method:

  • Cells are treated with IBR2 or a vehicle control for various time points.

  • The cells are lysed, and the total protein concentration is determined.

  • Equal amounts of protein are separated by size using SDS-PAGE.

  • The separated proteins are transferred to a membrane.

  • The membrane is incubated with a primary antibody specific for RAD51, followed by a secondary antibody conjugated to an enzyme.

  • A substrate is added that reacts with the enzyme to produce a detectable signal, which is then quantified.[4]

Immunofluorescence for RAD51 Foci Formation

• Principle: This method uses fluorescently labeled antibodies to visualize the subcellular localization of proteins.

• Method:

  • Cells are grown on coverslips and treated with IBR2 or a control.

  • DNA damage is induced, typically with ionizing radiation (IR).

  • After a recovery period, the cells are fixed and permeabilized.

  • The cells are incubated with a primary antibody against RAD51, followed by a fluorescently labeled secondary antibody.

  • The cell nuclei are counterstained with a DNA dye (e.g., DAPI).

  • The coverslips are mounted on slides and visualized using a fluorescence microscope.

  • The number of cells with RAD51 foci (distinct nuclear puncta) is quantified.[4]

Homologous Recombination (HR) Assay (DR-GFP)

• Principle: This cell-based assay measures the frequency of HR-mediated repair of a specific DNA double-strand break.

• Method:

  • A cell line (e.g., HeLa or U2OS) is stably transfected with a DR-GFP reporter construct. This construct contains two non-functional GFP genes.

  • A DSB is introduced into the first GFP gene by the expression of the I-SceI endonuclease.

  • If the DSB is repaired by HR using the second GFP gene as a template, a functional GFP gene is reconstituted.

  • The percentage of GFP-positive cells is determined by flow cytometry, which is a direct measure of HR efficiency.

  • The assay is performed in the presence and absence of the RAD51 inhibitor to determine its effect on HR.[1][10]

Cell Viability/Growth Inhibition Assay (XTT)

• Principle: This colorimetric assay measures cell viability based on the metabolic activity of the cells.

• Method:

  • Cells are seeded in a 96-well plate and allowed to adhere.

  • The cells are treated with a range of concentrations of the test compound.

  • After a set incubation period, an XTT solution is added to the wells.

  • Viable cells with active metabolism will reduce the XTT tetrazolium salt to a colored formazan (B1609692) product.

  • The absorbance of the formazan product is measured using a microplate reader.

  • The GI50 (the concentration that causes 50% growth inhibition) is calculated from the dose-response curve.[1]

In Vivo Mouse Model of Chronic Myeloid Leukemia (CML)

• Principle: This experiment evaluates the in vivo efficacy of a drug in a disease model.

• Method:

  • A murine model of imatinib-resistant CML is established, for example, by using cells bearing the T315I Bcr-Abl mutation.

  • The mice are treated with IBR2, a control compound, or a vehicle.

  • The survival of the mice in each treatment group is monitored over time.

  • The data is used to generate Kaplan-Meier survival curves to assess the therapeutic benefit of the treatment.[4]

Visualizations

Caption: Mechanism of (R)-IBR2 action on the RAD51-mediated HR pathway.

Caption: Workflow for the discovery and validation of (R)-IBR2.

Caption: SAR highlighting the importance of stereochemistry in IBR2 analogs.

Conclusion

The discovery and development of (R)-IBR2 and its analogs represent a significant advancement in the pursuit of targeted therapies against RAD51. Through a systematic approach involving innovative screening methods, detailed biochemical and cellular characterization, and insightful structure-activity relationship studies, a potent and specific inhibitor of RAD51 has been identified. The elucidation of its mechanism of action, involving the dual effects of disrupting RAD51 multimerization and promoting its degradation, provides a solid foundation for its further preclinical and clinical development. The superior activity of the (R)-enantiomer underscores the importance of stereochemistry in drug design and offers a promising lead for the development of next-generation RAD51 inhibitors for the treatment of a broad range of cancers.

References

• 1. Synthesis, Molecular Modeling, and Biological Evaluation of Novel RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors [frontiersin.org]
• 4. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

(R)-IBR2: A Chiral Inhibitor of RAD51 with Potent Anti-Cancer Activity

An In-depth Technical Guide on the Biological Activity of (R)-IBR2 in Cancer Cells

This technical guide provides a comprehensive overview of the biological activity of the (R)-enantiomer of IBR2, a small molecule inhibitor of the RAD51 recombinase, on cancer cells. It is intended for researchers, scientists, and drug development professionals working in the field of oncology and DNA repair. This document summarizes key quantitative data, details experimental methodologies, and visualizes the underlying molecular pathways.

Core Mechanism of Action: Targeting Homologous Recombination

(R)-IBR2 exerts its anti-cancer effects by directly targeting RAD51, a key protein in the homologous recombination (HR) pathway of DNA double-strand break (DSB) repair.[1][2] Cancer cells, particularly those with deficiencies in other DNA repair pathways, often exhibit a heightened reliance on HR for survival, making RAD51 an attractive therapeutic target.[2]

The primary mechanism of (R)-IBR2 involves the disruption of RAD51 multimerization and the acceleration of its proteasome-mediated degradation.[2][3] This leads to a significant reduction in the formation of functional RAD51 nucleoprotein filaments on single-stranded DNA, a critical step for strand invasion and homologous pairing during HR.[2] The inhibition of RAD51-mediated DNA repair results in the accumulation of unrepaired DNA damage, ultimately triggering cell cycle arrest and apoptosis in cancer cells.[2][3]

Quantitative Analysis of Biological Activity

Studies have demonstrated that the chirality of IBR2 plays a significant role in its biological activity, with the (R)-enantiomer consistently exhibiting superior potency compared to the (S)-enantiomer.[1] The following table summarizes the half-maximal inhibitory concentration (IC50) values of racemic IBR2 and its (R)-enantiomer analogues in the triple-negative breast cancer cell line MDA-MB-468.

Compound	Configuration	IC50 (µM) in MDA-MB-468 Cells
IBR2	Racemic	14.8[1]
IBR101	R	11.7[1]
IBR103	R	12.7[1]
IBR105	R	14.2[1]
IBR107	R	11.2[1]
IBR109	R	14.8[1]
IBR111	R	11.1[1]
IBR113	R	13.6[1]
IBR115	R	14.7[1]
IBR117	R	9.5[1]
IBR120	R	3.1[1]

Table 1: IC50 values of IBR2 and its (R)-enantiomer analogues in the MDA-MB-468 human breast cancer cell line.[1]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the signaling pathway affected by (R)-IBR2 and a typical experimental workflow for evaluating its anti-cancer activity.

Mechanism of (R)-IBR2 action on the RAD51-mediated DNA repair pathway.

References

• 1. Synthesis, Molecular Modeling, and Biological Evaluation of Novel RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

(R)-IBR2: A Targeted Approach to Disrupting Homologous Recombination in Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Homologous recombination (HR) is a critical DNA double-strand break (DSB) repair pathway that maintains genomic integrity. However, in many cancers, the upregulation of key HR proteins, such as RAD51, contributes to therapeutic resistance. The small molecule inhibitor, (R)-IBR2, has emerged as a promising agent that specifically targets RAD51, thereby disrupting the HR pathway and sensitizing cancer cells to treatment. This technical guide provides a comprehensive overview of the mechanism of action of (R)-IBR2, detailed experimental protocols for its study, and a summary of key quantitative data.

Introduction to (R)-IBR2 and the Homologous Recombination Pathway

The homologous recombination pathway is an error-free mechanism for the repair of DNA double-strand breaks, which are highly cytotoxic lesions that can be induced by endogenous processes or exogenous agents such as ionizing radiation and certain chemotherapeutics.[1][2][3] A central player in this pathway is the recombinase RAD51, which forms a nucleoprotein filament on single-stranded DNA (ssDNA) at the site of the break.[1] This filament is essential for the subsequent homology search and strand invasion steps that lead to the restoration of the original DNA sequence.[1][3]

In many cancer cells, RAD51 is overexpressed, leading to hyperactive HR and resistance to DNA-damaging therapies.[4] Consequently, targeting RAD51 has become an attractive strategy for cancer treatment. (R)-IBR2 is a small molecule inhibitor identified through a chemical genetics screen for its ability to disrupt the interaction between RAD51 and the BRC repeats of BRCA2, a critical mediator of RAD51 loading onto DNA.[5][6]

Mechanism of Action of (R)-IBR2

(R)-IBR2 exerts its inhibitory effect on the homologous recombination pathway through a multi-faceted mechanism targeting RAD51:

• Direct Binding to RAD51: (R)-IBR2 directly binds to a hydrophobic pocket on the RAD51 protein.[6][7] This binding is specific and has been confirmed through various biochemical and biophysical assays.[5][8]

• Disruption of RAD51 Multimerization: The binding of (R)-IBR2 to RAD51 disrupts the protomer-protomer interactions necessary for the formation of the RAD51 nucleoprotein filament.[5][6][9] This inhibition of multimerization is a key step in preventing the proper function of RAD51 in HR.

• Inhibition of RAD51-BRCA2 Interaction: (R)-IBR2 competitively inhibits the interaction between RAD51 and the BRC repeats of BRCA2.[6][8] This prevents the efficient loading of RAD51 onto ssDNA at the sites of DNA damage.

• Promotion of Proteasome-Mediated RAD51 Degradation: Treatment with (R)-IBR2 leads to a time-dependent decrease in cellular RAD51 protein levels.[5][7] This is achieved by accelerating the proteasome-mediated degradation of RAD51, as evidenced by increased ubiquitination of the protein upon (R)-IBR2 treatment.[6][7]

The culmination of these actions is the significant impairment of the homologous recombination repair pathway. This leads to an accumulation of DNA damage, cell growth inhibition, and the induction of apoptosis in cancer cells, particularly those that are heavily reliant on HR for survival.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for the activity of (R)-IBR2.

Table 1: Inhibitory Activity of (R)-IBR2

Parameter	Value	Cell Line/System	Reference
IC50 (BRCA2/RAD51 Interaction)	0.11 µM	In vitro assay	[6][8]

Table 2: Cellular Effects of (R)-IBR2

Parameter	Treatment Conditions	Result	Cell Line	Reference
RAD51 Foci Formation	20 µM IBR2 for 8h, then 8-Gy γ-radiation	Significant reduction in IR-induced RAD51 foci (p=0.006)	MCF7	[5][6]
Homologous Recombination Rate	20 µM IBR2 for 32h	Significant reduction	HeLa-DR-GFP	[6]
RAD51 Protein Levels	20 µM IBR2	Time-dependent decrease	Various	[5][7]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of (R)-IBR2 on the homologous recombination pathway.

Immunofluorescence Staining for RAD51 Foci

This protocol is used to visualize and quantify the formation of RAD51 nuclear foci, which are indicative of active homologous recombination repair.

Materials:

• Cell culture medium and supplements

• (R)-IBR2

• Ionizing radiation source (e.g., X-ray irradiator)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.5% Triton X-100 in PBS

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-RAD51

• Secondary antibody: fluorescently-labeled (e.g., Alexa Fluor 488)

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

• Fluorescence microscope

Procedure:

• Seed cells on glass coverslips in a multi-well plate and allow them to adhere overnight.

• Treat the cells with the desired concentration of (R)-IBR2 or vehicle control (e.g., DMSO) for the specified duration (e.g., 8 hours).

• Induce DNA double-strand breaks by exposing the cells to ionizing radiation (e.g., 8-Gy).

• Incubate the cells for a period to allow for foci formation (e.g., 4 hours).

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.5% Triton X-100 for 10 minutes at room temperature.

• Wash the cells three times with PBS.

• Block non-specific antibody binding with blocking buffer for 1 hour at room temperature.

• Incubate the cells with the primary anti-RAD51 antibody diluted in blocking buffer overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate the cells with the fluorescently-labeled secondary antibody diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Wash the cells three times with PBS.

• Counterstain the nuclei with DAPI for 5 minutes.

• Wash the cells twice with PBS.

• Mount the coverslips onto glass slides using mounting medium.

• Visualize the cells using a fluorescence microscope.

• Quantify the percentage of cells with RAD51 foci (e.g., >5 foci per nucleus) in multiple fields of view.

Western Blotting for RAD51 Protein Levels

This protocol is used to determine the effect of (R)-IBR2 on the total cellular levels of RAD51 protein.

Materials:

• Cell culture medium and supplements

• (R)-IBR2

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-RAD51, anti-loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence detection system

Procedure:

• Seed cells in a multi-well plate and treat with (R)-IBR2 or vehicle control for the desired time points.

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Clarify the lysates by centrifugation and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Normalize the protein concentrations and prepare samples by adding Laemmli sample buffer and boiling for 5 minutes.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-RAD51 antibody diluted in blocking buffer overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Incubate the membrane with ECL substrate and detect the chemiluminescent signal using a detection system.

• Strip the membrane (if necessary) and re-probe with an antibody against a loading control to ensure equal protein loading.

• Quantify the band intensities using densitometry software.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of (R)-IBR2 on the metabolic activity and proliferation of cells.[10][11]

Materials:

• Cell culture medium and supplements

• (R)-IBR2

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cells at a specific density in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of (R)-IBR2 or vehicle control.

• Incubate the cells for the desired duration (e.g., 24, 48, 72 hours).

• Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add solubilization solution to each well to dissolve the formazan crystals.

• Mix thoroughly to ensure complete solubilization.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Visualizations

The following diagrams illustrate the key pathways and workflows described in this guide.

Caption: Mechanism of action of (R)-IBR2 in the homologous recombination pathway.

Caption: A typical experimental workflow for evaluating the effects of (R)-IBR2.

Conclusion

(R)-IBR2 represents a targeted therapeutic strategy with the potential to overcome resistance to conventional cancer therapies by specifically disabling the homologous recombination repair pathway. Its well-defined mechanism of action, centered on the inhibition and degradation of RAD51, provides a strong rationale for its continued development. The experimental protocols and data presented in this guide offer a robust framework for researchers and drug development professionals to further investigate the therapeutic potential of (R)-IBR2 and other inhibitors of the DNA damage response.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. homologous recombination pathway of double-strand break repairRat Genome Database [rgd.mcw.edu]
• 3. Homologous recombination and the repair of DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Elevated levels of Rad51 recombination protein in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Regulation and pharmacological targeting of RAD51 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. cellbiolabs.com [cellbiolabs.com]

In-Depth Technical Guide: Structural Analysis of (R)-IBR2 Binding to RAD51

For Researchers, Scientists, and Drug Development Professionals

Core Summary

This technical guide provides a detailed examination of the structural and functional aspects of the interaction between the (R)-enantiomer of the small molecule inhibitor IBR2 and the human RAD51 protein, a key enzyme in the homologous recombination (HR) pathway of DNA repair. (R)-IBR2 has been identified as a potent inhibitor of RAD51, demonstrating enantioselective activity. It disrupts RAD51's crucial functions in DNA repair by inhibiting its multimerization and promoting its degradation, ultimately leading to cell cycle arrest and apoptosis in cancer cells. This document collates available quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular mechanisms to serve as a comprehensive resource for researchers in oncology and drug development.

Introduction

RAD51 is a central protein in the homologous recombination pathway, a critical cellular process for the high-fidelity repair of DNA double-strand breaks (DSBs). The proper functioning of RAD51 is essential for maintaining genomic stability. However, in many cancer cells, RAD51 is overexpressed, contributing to resistance to DNA-damaging therapies such as radiation and chemotherapy. Consequently, inhibiting RAD51 has emerged as a promising therapeutic strategy to sensitize cancer cells to existing treatments.

IBR2 is a small molecule that has been identified as a direct inhibitor of RAD51. Subsequent studies have revealed that the inhibitory activity of IBR2 resides primarily in its (R)-enantiomer, highlighting a specific and stereoselective interaction with the RAD51 protein. (R)-IBR2 disrupts the formation of the RAD51 nucleoprotein filament, a key step in the homologous recombination process, and triggers the ubiquitin-proteasome-mediated degradation of the RAD51 protein. This dual mechanism of action makes (R)-IBR2 a compelling candidate for further investigation and development as an anti-cancer agent.

Quantitative Data Summary

The following tables summarize the key quantitative data available for the interaction of IBR2 with RAD51 and its cellular effects.

Parameter	Value	Assay Conditions	Reference
IC50 (IBR2)	0.11 µM	Disruption of His-RAD51 and GST-BRC interaction	[1]
GI50 ((R)-IBR2)	~5 µM	Growth inhibition of MCF7 cells	[2]
GI50 ((S)-IBR2)	>20 µM	Growth inhibition of MCF7 cells	[2]
IC50 (IBR2)	14.8 µM	Growth inhibition of MDA-MB-468 cells (4 days)	[3]
IC50 (IBR2)	12-20 µM	Growth inhibition in most tested cancer cell lines	[3]

Table 1: In Vitro Binding and Cellular Activity of IBR2 and its Enantiomers. This table highlights the potency of IBR2 in disrupting the RAD51-BRCA2 interaction and the enantioselective growth inhibitory effects of its (R)-isomer.

Cell Line	Treatment	Effect	Quantitative Observation	Reference
HeLa	IBR2	Induction of RAD51 poly-ubiquitination	Time-dependent increase	[4]
T315I CML	IBR2	Induction of apoptosis	Dose-dependent increase	[4]
Daudi	RAD51 inhibitor (Cpd-5)	S-phase cell cycle arrest	Statistically significant increase at ≥0.1 µM	[5]
MHCC97H & Huh7	IBR2	Decreased RAD51 protein expression	Dose-dependent decrease	[6]

Table 2: Cellular Effects of IBR2 Treatment. This table summarizes the downstream cellular consequences of RAD51 inhibition by IBR2, including effects on protein stability, cell cycle, and apoptosis.

Experimental Protocols

Surface Plasmon Resonance (SPR) for IBR2-RAD51 Interaction Analysis

This protocol describes a method to qualitatively assess the binding of IBR2 to RAD51 and its ability to disrupt the RAD51-BRC interaction.

Objective: To determine if IBR2 directly binds to RAD51 and competes with the BRC repeats of BRCA2 for binding.

Materials:

• Biacore T200 instrument or similar

• CM5 sensor chip

• His-tagged RAD51 protein

• GST-tagged BRC repeats

• IBR2 and inactive analogue B6

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., Glycine-HCl, pH 2.5)

Procedure:

• Immobilization of His-RAD51:

  • Activate the CM5 sensor chip surface using a standard amine coupling kit (EDC/NHS).

  • Immobilize His-RAD51 onto the chip surface to a target level of ~2000 Resonance Units (RU).

  • Deactivate the remaining active groups with ethanolamine.

• Competitive Binding Assay:

  • Prepare a series of solutions containing a constant concentration of GST-BRC and varying concentrations of IBR2 or B6.

  • Inject the mixtures over the RAD51-immobilized surface.

  • Monitor the binding response. A decrease in the binding signal of GST-BRC with increasing concentrations of IBR2 indicates competition.

• Sequential Binding Assay:

  • To confirm direct binding, first inject IBR2 or B6 (e.g., at 1 µM) over the RAD51 surface.

  • Subsequently, inject GST-BRC and measure its binding. A reduction in GST-BRC binding after IBR2 pre-injection suggests that IBR2 occupies the BRC binding site on RAD51.

• Data Analysis:

  • Calculate the IC50 value for IBR2 by plotting the percentage of GST-BRC binding against the log concentration of IBR2 and fitting the data to a dose-response curve.

Affinity Pull-Down Assay for IBR2-RAD51 Interaction in Cell Lysates

This protocol details a method to confirm the direct binding of IBR2 to RAD51 within a cellular context using a biotinylated IBR2 probe.

Objective: To demonstrate a specific and direct interaction between IBR2 and RAD51 in a complex protein mixture.

Materials:

• Biotin-conjugated IBR2 and B6 (negative control)

• HeLa cell lysate

• Neutravidin or Streptavidin-agarose beads

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Anti-RAD51 antibody for Western blotting

Procedure:

• Preparation of Cell Lysate:

  • Harvest HeLa cells and lyse them in ice-cold lysis buffer.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Incubation with Biotinylated Probes:

  • Incubate the cell lysate with biotin-conjugated IBR2, biotin-conjugated B6, or biotin (B1667282) alone for 2-4 hours at 4°C with gentle rotation.

• Capture of Protein Complexes:

  • Add pre-washed neutravidin-agarose beads to each sample and incubate for another 1-2 hours at 4°C.

• Washing:

  • Pellet the beads by centrifugation and wash them extensively with wash buffer (e.g., 3-5 times) to remove non-specifically bound proteins.

• Elution and Detection:

  • Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer.

  • Separate the eluted proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Detect the presence of RAD51 by Western blotting using an anti-RAD51 antibody. An enrichment of RAD51 in the IBR2-biotin pull-down compared to the controls indicates a specific interaction.[7]

Signaling Pathways and Logical Relationships

The binding of (R)-IBR2 to RAD51 initiates a cascade of cellular events, primarily centered around the disruption of DNA repair and the induction of cell stress responses. The following diagrams illustrate these relationships.

Caption: Mechanism of (R)-IBR2 action on RAD51 and downstream cellular effects.

Caption: Workflow for Affinity Pull-Down Assay to validate (R)-IBR2-RAD51 binding.

Conclusion

(R)-IBR2 represents a promising, enantioselective inhibitor of RAD51 with a clear mechanism of action involving the disruption of RAD51 multimerization and the induction of its proteasomal degradation. The available data strongly support its potential as a tool for cancer research and as a lead compound for the development of novel therapeutics aimed at overcoming resistance to conventional cancer treatments. Further studies are warranted to determine the precise binding kinetics and to fully elucidate the downstream signaling consequences of (R)-IBR2-mediated RAD51 inhibition in various cancer contexts. This guide provides a foundational resource for researchers to design and interpret experiments aimed at further exploring the therapeutic potential of targeting RAD51 with (R)-IBR2.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Molecular Modeling, and Biological Evaluation of Novel RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RAD51 Inhibition Shows Antitumor Activity in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Role of (R)-IBR2 in Inducing Apoptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-IBR2 is a small molecule inhibitor of the RAD51 protein, a key component of the homologous recombination (HR) DNA repair pathway. By disrupting RAD51 function, (R)-IBR2 compromises the ability of cancer cells to repair DNA double-strand breaks, leading to genomic instability and the induction of apoptosis. This technical guide provides an in-depth overview of the mechanism of action of (R)-IBR2, focusing on its role in promoting programmed cell death. It includes a summary of quantitative data on its efficacy, detailed experimental protocols for assessing its activity, and visualizations of the key signaling pathways and experimental workflows.

Introduction

Genomic instability is a hallmark of cancer, yet many cancer cells are highly dependent on specific DNA damage response (DDR) pathways for their survival. One such critical pathway is homologous recombination (HR), which is responsible for the high-fidelity repair of DNA double-strand breaks (DSBs). The RAD51 recombinase is a central protein in the HR pathway, mediating the search for homology and strand invasion.[1] Overexpression of RAD51 is observed in various cancers and is often associated with resistance to DNA-damaging chemotherapeutics and radiation therapy.[2]

(R)-IBR2 has been identified as a potent and specific inhibitor of RAD51.[3] It represents a promising therapeutic strategy to exploit the reliance of cancer cells on HR for survival. This guide will delve into the molecular mechanisms by which (R)-IBR2 induces apoptosis, providing researchers and drug development professionals with the necessary information to study and potentially utilize this compound in cancer therapy.

Mechanism of Action of (R)-IBR2

(R)-IBR2 induces apoptosis primarily by inhibiting the function of RAD51. The mechanism can be broken down into the following key steps:

• Direct Binding to RAD51: (R)-IBR2 directly binds to a hydrophobic pocket on the RAD51 protein.[4]

• Disruption of RAD51 Multimerization: This binding inhibits the ability of RAD51 monomers to assemble into nucleoprotein filaments on single-stranded DNA, a crucial step for HR.[1][5]

• Promotion of Proteasomal Degradation: (R)-IBR2 treatment leads to the ubiquitination and subsequent degradation of the RAD51 protein via the proteasome pathway.[1][3]

• Impairment of Homologous Recombination: The depletion and inactivation of RAD51 severely impairs the HR DNA repair pathway. This is evidenced by a significant reduction in the formation of ionizing radiation (IR)-induced RAD51 foci at sites of DNA damage.[1][4]

• Accumulation of DNA Damage: Without functional HR, DNA double-strand breaks accumulate, leading to genomic instability.

• Induction of Apoptosis: The overwhelming DNA damage triggers the intrinsic pathway of apoptosis, ultimately leading to programmed cell death.[6][7]

Signaling Pathway of (R)-IBR2-Induced Apoptosis

The inhibition of RAD51 by (R)-IBR2 initiates a signaling cascade that culminates in apoptosis. While the precise downstream effectors are a subject of ongoing research, the pathway is understood to proceed as follows:

Signaling pathway of (R)-IBR2-induced apoptosis.

Quantitative Data on (R)-IBR2 Activity

The efficacy of (R)-IBR2 has been quantified in various cancer cell lines. The following tables summarize key findings from the literature.

Table 1: IC50 Values for Cell Growth Inhibition by (R)-IBR2

Cell Line	Cancer Type	IC50 (µM)	Reference
T315I-Ba/F3	Imatinib-resistant CML	12	[1]
K562	Chronic Myeloid Leukemia (CML)	12.5	[1]
HeLa	Cervical Cancer	14.5	[1]
MDA-MB-231	Triple-Negative Breast Cancer	14.2	[1]
MBA-MD-468	Triple-Negative Breast Cancer	14.8	[3]
MHCC97H	Hepatocellular Carcinoma	~30
Huh7	Hepatocellular Carcinoma	~30

Table 2: Induction of Apoptosis by (R)-IBR2

Cell Line	Concentration (µM)	Treatment Time (h)	% Apoptotic Cells	Reference
T315I-Ba/F3	20	48	~30%	[6]
T315I-Ba/F3	40	48	~50%	[6]
K562 (with Imatinib 0.1 µM)	15	-	21.2%	[5]
K562 (with Imatinib 0.2 µM)	15	-	46.5%	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the apoptotic effects of (R)-IBR2.

Apoptosis Analysis by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to quantify the percentage of apoptotic and necrotic cells following treatment with (R)-IBR2.[1][4]

Workflow:

Workflow for Annexin V/PI apoptosis assay.

Materials:

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI) staining solution

• 10X Binding Buffer (0.1 M Hepes pH 7.4, 1.4 M NaCl, 25 mM CaCl₂)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Induce apoptosis in cells by treating with the desired concentrations of (R)-IBR2 for the specified duration. Include a vehicle-treated negative control.

• Harvest approximately 1-5 x 10⁵ cells by centrifugation. For adherent cells, collect both the cells in the supernatant and the trypsinized adherent cells.

• Wash the cells once with cold 1X PBS and centrifuge. Carefully discard the supernatant.

• Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.

• Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

Immunofluorescence Staining for RAD51 Foci Formation

This microscopy-based assay visualizes the recruitment of RAD51 to sites of DNA damage, a process inhibited by (R)-IBR2.

Materials:

• Cells grown on glass coverslips

• DNA damaging agent (e.g., Ionizing Radiation (IR) or Mitomycin C (MMC))

• (R)-IBR2

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization solution (e.g., 0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-RAD51

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope

Procedure:

• Seed cells on sterile glass coverslips in a multi-well plate.

• Pre-treat the cells with (R)-IBR2 or vehicle control for the desired time (e.g., 2-8 hours).

• Induce DNA damage (e.g., expose to 8-Gy γ-radiation).

• Incubate for a further period to allow for foci formation (e.g., 4 hours).

• Wash the cells with PBS and fix with fixation solution for 15 minutes at room temperature.

• Wash with PBS and permeabilize with permeabilization solution for 10 minutes.

• Wash with PBS and block with blocking buffer for 1 hour.

• Incubate with the primary anti-RAD51 antibody diluted in blocking buffer overnight at 4°C.

• Wash three times with PBS.

• Incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Counterstain with DAPI for 5 minutes.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the percentage of cells with a defined number of RAD51 foci (e.g., >10 foci per nucleus).

Caspase-3 and Caspase-9 Activity Assays (Colorimetric)

These assays measure the activity of the key initiator caspase-9 and executioner caspase-3, which are expected to be activated downstream of (R)-IBR2-induced DNA damage.

Workflow:

References

• 1. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of Caspase-9, but Not Caspase-2 or Caspase-8, Is Essential for Heat-induced Apoptosis in Jurkat Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. Apoptosis Marker: Cleaved Caspase-3 (Asp175) Western Detection Kit | Cell Signaling Technology [cellsignal.com]
• 6. researchgate.net [researchgate.net]
• 7. Caspase-9 Activation by the Apoptosome Is Not Required for Fas-mediated Apoptosis in Type II Jurkat Cells - PMC [pmc.ncbi.nlm.nih.gov]

Specificity of (R)-IBR2 for RAD51: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the specificity of (R)-IBR2, a small molecule inhibitor of the RAD51 recombinase. RAD51 is a critical protein in the homologous recombination (HR) pathway, essential for the repair of DNA double-strand breaks (DSBs). Its overexpression in various cancers is linked to therapeutic resistance, making it a compelling target for anticancer drug development. (R)-IBR2 has been identified as a potent and specific inhibitor of RAD51, and this guide details the experimental evidence supporting this claim.

Mechanism of Action

(R)-IBR2 exerts its inhibitory effect on RAD51 through a dual mechanism. Firstly, it directly binds to RAD51 and disrupts its multimerization, a crucial step for the formation of the RAD51 nucleoprotein filament on single-stranded DNA (ssDNA), which is essential for homology search and strand invasion during HR. Secondly, the binding of (R)-IBR2 to RAD51 leads to the proteasome-mediated degradation of the RAD51 protein, further diminishing the cell's HR capacity. This targeted degradation suggests a high degree of specificity, as the molecule does not cause a general downregulation of protein expression.

Quantitative Data Summary

The following tables summarize the key quantitative data demonstrating the potency and specificity of (R)-IBR2 in targeting RAD51.

Parameter	Value	Assay	Reference
Biochemical Activity
IC50 for BRC/RAD51 Interaction Disruption	0.11 µM	Surface Plasmon Resonance (SPR)	[1][2]
Cellular Activity
IC50 for Cell Growth Inhibition (various cancer cell lines)	12-20 µM	Cell Proliferation Assay	[3]
IBR2 Concentration for RAD51 Foci Inhibition	20 µM	Immunofluorescence	[2]
IBR2 Concentration for RAD51 Degradation	20 µM	Western Blot

Table 1: Potency and Cellular Activity of IBR2

Experimental Protocols

Detailed methodologies for the key experiments that have established the specificity of (R)-IBR2 for RAD51 are provided below.

Surface Plasmon Resonance (SPR) for BRC/RAD51 Interaction

This assay quantitatively measures the ability of (R)-IBR2 to disrupt the interaction between RAD51 and a peptide from the BRC repeats of BRCA2.

• Instrumentation: A Biacore T200 instrument or similar is used.

• Sensor Chip: A CM5 sensor chip is activated with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

• Ligand Immobilization: Recombinant His-tagged RAD51 is immobilized on the sensor chip surface in 10 mM sodium acetate, pH 4.5, to a level of approximately 2000 resonance units (RU). Unreacted groups are blocked with 1 M ethanolamine-HCl, pH 8.5.

• Analyte Injection: A mixture of GST-tagged BRC repeat peptide (e.g., 50 nM) and varying concentrations of (R)-IBR2 (or a negative control) in HBS-EP buffer (0.01 M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20) is injected over the sensor surface.

• Data Analysis: The reduction in the SPR signal, indicating the inhibition of the BRC-RAD51 interaction, is measured. The IC50 value is calculated from the dose-response curve.

Affinity Pull-Down Assay

This experiment demonstrates the direct binding of (R)-IBR2 to RAD51 in a complex cellular environment.

• Reagents: Biotinylated (R)-IBR2, an inactive biotinylated analogue (negative control), streptavidin-coated magnetic beads, and cell lysate (e.g., from HeLa cells).

• Cell Lysate Preparation: Cells are lysed in a buffer containing 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 1% NP-40, and protease inhibitors. The lysate is pre-cleared with unconjugated beads.

• Binding: The pre-cleared lysate is incubated with biotinylated (R)-IBR2 or the negative control for 2-4 hours at 4°C with gentle rotation.

• Capture: Streptavidin beads are added to the lysate and incubated for another hour to capture the biotinylated compound and any interacting proteins.

• Washing: The beads are washed extensively with lysis buffer to remove non-specific binders.

• Elution and Detection: Bound proteins are eluted with SDS-PAGE sample buffer, separated by SDS-PAGE, and immunoblotted with an anti-RAD51 antibody to detect the presence of RAD51.

RAD51 Foci Formation Assay

This cellular assay assesses the functional consequence of (R)-IBR2 treatment on the recruitment of RAD51 to sites of DNA damage.

• Cell Culture and Treatment: A suitable cell line (e.g., MCF7) is seeded on coverslips. The cells are treated with (R)-IBR2 (e.g., 20 µM) or a vehicle control for a specified period (e.g., 8 hours).

• Induction of DNA Damage: DNA double-strand breaks are induced by treating the cells with a DNA damaging agent, such as ionizing radiation (e.g., 10 Gy) or a chemical agent.

• Immunofluorescence Staining:

  • Cells are fixed with 4% paraformaldehyde and permeabilized with 0.5% Triton X-100 in PBS.

  • Non-specific binding is blocked with a blocking solution (e.g., 5% BSA in PBS).

  • Cells are incubated with a primary antibody against RAD51 overnight at 4°C.

  • After washing, cells are incubated with a fluorescently labeled secondary antibody.

  • Nuclei are counterstained with DAPI.

• Imaging and Quantification: The coverslips are mounted on microscope slides and imaged using a fluorescence microscope. The number of RAD51 foci per nucleus is quantified in a large number of cells to determine the effect of (R)-IBR2 treatment.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway involving RAD51 and the experimental workflows used to assess the specificity of (R)-IBR2.

Figure 1: RAD51 signaling pathway and the points of intervention by (R)-IBR2.

Figure 2: Experimental workflow for the Surface Plasmon Resonance (SPR) assay.

Figure 3: Experimental workflow for the affinity pull-down assay.

Figure 4: Experimental workflow for the RAD51 foci formation assay.

Off-Target Profile

Future studies involving kinome-wide screening and profiling against other DNA repair proteins would provide a more complete understanding of the selectivity of (R)-IBR2 and further solidify its potential as a specific tool for studying RAD51 biology and as a candidate for therapeutic development.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Protein-Small Molecule Biomolecular Interactions – a Retrospective [reichertspr.com]

The RAD51 Inhibitor (R)-IBR2: A Technical Guide to its Impact on Cell Cycle Progression

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-IBR2 is a small molecule inhibitor targeting RAD51, a critical enzyme in the homologous recombination (HR) pathway of DNA double-strand break repair. By disrupting RAD51 function, (R)-IBR2 compromises the ability of cancer cells to repair DNA damage, leading to cell growth inhibition and apoptosis. A significant aspect of its mechanism of action involves the modulation of cell cycle progression. This technical guide provides an in-depth analysis of the effects of (R)-IBR2 on the cell cycle, detailing the underlying signaling pathways, experimental methodologies for its investigation, and quantitative data on its impact on cell cycle phase distribution.

Introduction

The cell cycle is a tightly regulated process that governs cell proliferation. It consists of four distinct phases: G1 (gap 1), S (synthesis), G2 (gap 2), and M (mitosis). Checkpoints between these phases ensure the fidelity of DNA replication and chromosome segregation. The G2/M checkpoint is particularly critical as it prevents cells with damaged DNA from entering mitosis.

RAD51 is a key protein in the homologous recombination pathway, a major DNA double-strand break repair mechanism that is predominantly active in the S and G2 phases of the cell cycle. Given the role of RAD51 in repairing DNA breaks that can occur during replication, its inhibition is hypothesized to trigger the G2/M checkpoint, leading to cell cycle arrest. This guide explores the experimental evidence supporting the role of the RAD51 inhibitor, (R)-IBR2, in inducing cell cycle arrest.

Mechanism of Action: (R)-IBR2 and RAD51 Inhibition

(R)-IBR2 functions by directly binding to RAD51, disrupting its multimerization and promoting its proteasomal degradation. This inhibition of RAD51 leads to a state of homologous recombination deficiency (HRD). In cells with HRD, DNA double-strand breaks that arise, particularly during DNA replication, cannot be effectively repaired. The persistence of unrepaired DNA damage activates the DNA damage response (DDR) pathway, which in turn engages cell cycle checkpoints.

Effect of (R)-IBR2 on Cell Cycle Progression: A Quantitative Analysis

Table 1: Representative Effect of RAD51 Inhibition on Cell Cycle Phase Distribution

Treatment	Cell Line	% of Cells in G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase	Reference
Control (siCtrl)	mES cells	45.2	35.1	19.7	[1]
RAD51 Knockdown (siRAD51)	mES cells	38.5	30.3	31.2	[1]

Note: This data is from a study on RAD51 knockdown and is used as a proxy to illustrate the expected effect of (R)-IBR2. The percentage of cells in the G2/M phase increased by approximately 1.58-fold in siRAD51-transfected mES cells compared with control cells, with no significant change in the S-phase population[1].

Signaling Pathways Involved in (R)-IBR2-Induced Cell Cycle Arrest

The inhibition of RAD51 by (R)-IBR2 triggers a signaling cascade that culminates in G2/M cell cycle arrest. The accumulation of unrepaired DNA double-strand breaks activates the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a key sensor in the DNA damage response pathway.

The ATR-Chk1-Cdc25C Pathway

Activated ATR phosphorylates and activates the checkpoint kinase 1 (Chk1). Chk1, in turn, phosphorylates and inactivates the phosphatase Cdc25C. In its active, dephosphorylated state, Cdc25C is responsible for activating the Cyclin B1/CDK1 complex, the master regulator of entry into mitosis. By inhibiting Cdc25C, (R)-IBR2 treatment leads to the accumulation of inactive, phosphorylated CDK1, thereby preventing the G2/M transition.

Role of p21

The tumor suppressor protein p53 can be activated in response to DNA damage, leading to the transcriptional upregulation of the cyclin-dependent kinase inhibitor p21. p21 can directly bind to and inhibit the activity of the Cyclin B1/CDK1 complex, further reinforcing the G2/M arrest[2].

The following diagram illustrates the signaling pathway from RAD51 inhibition to G2/M arrest.

Signaling pathway of (R)-IBR2-induced G2/M cell cycle arrest.

Experimental Protocols

Cell Cycle Analysis by Flow Cytometry with Propidium Iodide Staining

This protocol details the steps to analyze the cell cycle distribution of cells treated with (R)-IBR2.

Materials:

• Cell culture medium

• (R)-IBR2 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A, 0.1% Triton X-100 in PBS)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will allow for logarithmic growth for the duration of the experiment.

• Cell Treatment: After 24 hours, treat the cells with various concentrations of (R)-IBR2 or vehicle (DMSO) for the desired time (e.g., 24, 48 hours).

• Cell Harvesting:

  • Aspirate the medium and wash the cells with PBS.

  • Add trypsin-EDTA to detach the cells.

  • Neutralize the trypsin with complete medium and transfer the cell suspension to a 15 mL conical tube.

  • Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Fixation:

  • Resuspend the cell pellet in 1 mL of ice-cold PBS.

  • While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet twice with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample.

  • Use appropriate software to model the cell cycle distribution and determine the percentage of cells in G1, S, and G2/M phases.

The following diagram outlines the experimental workflow for cell cycle analysis.

Experimental workflow for cell cycle analysis.

Western Blot Analysis of Cell Cycle Regulatory Proteins

This protocol describes how to measure the protein levels of key cell cycle regulators following (R)-IBR2 treatment.

Materials:

• RIPA lysis buffer (supplemented with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Cyclin B1, anti-CDK1, anti-p-CDK1 (Thr14/Tyr15), anti-p21, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Lysis:

  • After treatment with (R)-IBR2, wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE and Transfer:

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane with TBST.

  • Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify band intensities and normalize to a loading control (e.g., β-actin).

Conclusion

The RAD51 inhibitor (R)-IBR2 represents a promising therapeutic strategy for cancers that are dependent on the homologous recombination pathway for DNA repair. Its ability to induce a G2/M cell cycle arrest is a key component of its anti-proliferative effects. By understanding the molecular mechanisms and having robust experimental protocols to study its impact on cell cycle progression, researchers can further elucidate its therapeutic potential and develop rational combination strategies to enhance its efficacy. This technical guide provides a foundational framework for such investigations.

References

• 1. Homologous Recombination Deficiencies and Hereditary Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. p21-Mediated Nuclear Retention of Cyclin B1-Cdk1 in Response to Genotoxic Stress - PMC [pmc.ncbi.nlm.nih.gov]

Initial In Vitro Efficacy of (R)-IBR2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial in vitro studies on the efficacy of (R)-IBR2, a potent inhibitor of the RAD51 recombinase. The document details the compound's mechanism of action, summarizes its cytotoxic effects across various cancer cell lines, and provides comprehensive experimental protocols for key assays. Visual diagrams of the relevant signaling pathway and a general experimental workflow are included to facilitate a deeper understanding of (R)-IBR2's preclinical evaluation.

Core Mechanism of Action: Targeting Homologous Recombination

(R)-IBR2 functions as a specific inhibitor of RAD51, a critical enzyme in the homologous recombination (HR) pathway of DNA double-strand break (DSB) repair. By disrupting the multimerization of RAD51, (R)-IBR2 effectively cripples the cell's ability to repair DNA damage through this high-fidelity pathway.[1] This initial disruption is followed by the ubiquitination and subsequent proteasome-mediated degradation of the RAD51 protein, leading to a sustained deficiency in HR repair.[1] The inability to properly repair DNA damage ultimately triggers cellular apoptosis, or programmed cell death, making (R)-IBR2 a promising candidate for cancer therapy, particularly in tumors reliant on the HR pathway for survival.[1][2]

Quantitative Efficacy of (R)-IBR2 Across Cancer Cell Lines

The cytotoxic and anti-proliferative effects of (R)-IBR2 have been evaluated in a variety of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of the compound's potency, have been determined through in vitro cell viability assays. The following table summarizes the reported IC50 values for IBR2.

Cell Line	Cancer Type	IC50 (µM)
MBA-MD-468	Triple-Negative Breast Cancer	14.8[1]
Various Cancer Cell Lines	Multiple Types	12-20[1]
A2780	Ovarian Cancer	0.9–5.5
A2780cisR	Cisplatin-Resistant Ovarian Cancer	0.9–5.5
HTB-26	Breast Cancer	10-50
PC-3	Pancreatic Cancer	10-50
HepG2	Hepatocellular Carcinoma	10-50
HCT116	Colorectal Cancer	22.4

*Note: Some reported values are for IBR2, the racemic mixture, or for related compounds, and are provided here for comparative purposes.[3]

Experimental Protocols

Detailed methodologies for the in vitro assessment of (R)-IBR2 efficacy are provided below. These protocols are foundational for preclinical drug development and can be adapted for specific research needs.

Cell Viability and Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, treat the cells with a serial dilution of (R)-IBR2 (e.g., 0.1 to 100 µM) for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the culture medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: Plot the absorbance values against the log of the (R)-IBR2 concentrations and use a non-linear regression analysis to determine the IC50 value.

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Culture cells in 6-well plates and treat with (R)-IBR2 at a concentration around its predetermined IC50 value for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle trypsinization method. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Cell Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Target Engagement and Downstream Effects: Western Blotting for RAD51

Western blotting is used to detect and quantify the levels of specific proteins, in this case, to confirm the (R)-IBR2-induced degradation of RAD51.

Protocol:

• Protein Extraction: Treat cells with (R)-IBR2 for various time points. Lyse the cells in a suitable lysis buffer containing protease inhibitors to extract total cellular proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates (20-40 µg per lane) by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) for at least 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for RAD51 overnight at 4°C with gentle agitation. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

• Secondary Antibody Incubation: Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: After further washing, add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities to determine the relative levels of RAD51 protein following (R)-IBR2 treatment.

Visualizing the Molecular Impact and Experimental Design

To provide a clearer understanding of the processes involved, the following diagrams illustrate the key signaling pathway affected by (R)-IBR2 and a generalized workflow for its in vitro evaluation.

Caption: (R)-IBR2 signaling pathway.

Caption: Experimental workflow for in vitro testing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of the DSB repair protein RAD51 potentiates the cytotoxic efficacy of doxorubicin via promoting apoptosis-related death pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Emergence of (R)-IBR2: A Novel Strategy in Targeting Cancer's DNA Repair Machinery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of novel therapeutic strategies in oncology has led to the exploration of intricate cellular pathways that cancers exploit for survival and proliferation. One such critical pathway is the DNA damage response (DDR), particularly the homologous recombination (HR) pathway, which is often hijacked by cancer cells to repair DNA lesions and resist therapy. A promising small molecule, (R)-IBR2, has emerged as a potent and specific inhibitor of RAD51, a central protein in HR, offering a new avenue for therapeutic intervention. This technical guide provides a comprehensive overview of the novelty, mechanism of action, and preclinical efficacy of (R)-IBR2 in cancer research.

Unveiling the Novelty of (R)-IBR2: A Direct RAD51 Inhibitor

(R)-IBR2 represents a significant advancement in the development of targeted cancer therapies. Unlike many conventional chemotherapeutics that induce widespread DNA damage, (R)-IBR2 specifically targets the HR repair machinery by directly inhibiting RAD51. This targeted approach offers the potential for greater selectivity towards cancer cells, which are often more reliant on specific DNA repair pathways due to their inherent genomic instability. The novelty of (R)-IBR2 lies in its dual mechanism of action: it not only disrupts the multimerization of RAD51, a crucial step for its function, but also promotes its degradation through the proteasome pathway.[1] This multifaceted attack on RAD51 function makes (R)-IBR2 a compelling candidate for further preclinical and clinical investigation.

Mechanism of Action: Disrupting the Core of Homologous Recombination

(R)-IBR2 exerts its anticancer effects by meticulously dismantling the functionality of RAD51. The core of its mechanism involves two key actions:

• Inhibition of RAD51 Multimerization: RAD51 monomers must assemble into a nucleoprotein filament on single-stranded DNA to initiate the search for a homologous template for repair. (R)-IBR2 directly binds to RAD51 and disrupts this critical multimerization process.[1] This prevents the formation of the functional RAD51 filament, effectively halting the HR repair pathway at a vital stage.

• Induction of Proteasome-Mediated RAD51 Degradation: Beyond simply blocking its function, (R)-IBR2 actively promotes the destruction of the RAD51 protein. It accelerates the ubiquitin-proteasome-mediated degradation of RAD51, leading to a significant reduction in cellular RAD51 levels.[1] This depletion of the key HR protein further cripples the cancer cell's ability to repair DNA double-strand breaks.

The culmination of these actions is the impairment of homologous recombination, leading to the accumulation of lethal DNA damage, cell growth inhibition, and ultimately, apoptosis in cancer cells.

Mechanism of (R)-IBR2 Action

Quantitative Data Presentation: In Vitro Efficacy

The cytotoxic activity of (R)-IBR2 has been evaluated across a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate its potency in the low micromolar range.

Cell Line	Cancer Type	IC50 (µM)
MDA-MB-468	Triple-Negative Breast Cancer	14.8[1]
Most Tested Cancer Cell Lines	Various	12-20[1]

Synergistic Potential: Enhancing the Efficacy of Other Anticancer Agents

A key aspect of the novelty of (R)-IBR2 is its potential for combination therapy. By disabling a crucial DNA repair pathway, (R)-IBR2 can sensitize cancer cells to the effects of other anticancer drugs, including targeted therapies and conventional chemotherapy. This synergistic interaction can lead to enhanced tumor cell killing and potentially overcome drug resistance.

Experimental Protocols

To facilitate further research and validation of the findings related to (R)-IBR2, detailed methodologies for key experiments are provided below.

Cell Viability Assay (XTT Assay)

This protocol is used to determine the cytotoxic effects of (R)-IBR2 on cancer cell lines and to calculate the IC50 values.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well microplates

• (R)-IBR2 stock solution (in DMSO)

• XTT labeling reagent (sodium 3’-[1-(phenylaminocarbonyl)-3,4-tetrazolium]-bis(4-methoxy-6-nitro)benzene sulfonic acid hydrate)

• Electron-coupling reagent (e.g., PMS - N-methyl dibenzopyrazine methyl sulfate)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (R)-IBR2 in complete culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced toxicity. Remove the medium from the wells and add 100 µL of the diluted (R)-IBR2 solutions or vehicle control (medium with DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C and 5% CO2.

• XTT Reagent Preparation: Shortly before the end of the incubation period, prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.

• Colorimetric Reaction: Add 50 µL of the XTT labeling mixture to each well. Incubate the plate for 2-4 hours at 37°C and 5% CO2, or until a significant color change is observed in the control wells.

• Absorbance Measurement: Measure the absorbance of the formazan (B1609692) product at 450 nm (with a reference wavelength of 650 nm) using a microplate reader.

• Data Analysis: Subtract the background absorbance from all readings. Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the (R)-IBR2 concentration and use a non-linear regression analysis to determine the IC50 value.

Cell Viability Assay Workflow

RAD51 Multimerization Inhibition Assay

This assay assesses the ability of (R)-IBR2 to disrupt the formation of RAD51 multimers, a key aspect of its mechanism of action. A common method to evaluate this is through size exclusion chromatography.

Materials:

• Purified recombinant human RAD51 protein

• (R)-IBR2

• Size exclusion chromatography column (e.g., Superdex 200)

• Chromatography system (e.g., FPLC)

• Assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 100 mM KCl, 1 mM DTT, 0.1 mM EDTA, 10% glycerol)

• ATP

Procedure:

• Reaction Setup: In a microcentrifuge tube, incubate purified RAD51 protein (e.g., 5 µM) with or without (R)-IBR2 (at various concentrations) in the assay buffer containing ATP (e.g., 1 mM) for 30 minutes at 37°C to allow for multimerization.

• Chromatography: Load the reaction mixture onto a size exclusion chromatography column pre-equilibrated with the assay buffer.

• Elution and Fraction Collection: Elute the proteins from the column with the assay buffer at a constant flow rate. Collect fractions of a defined volume.

• Analysis of Fractions: Analyze the collected fractions by SDS-PAGE followed by Coomassie blue staining or Western blotting using an anti-RAD51 antibody.

• Data Interpretation: In the absence of (R)-IBR2, RAD51 will elute in earlier fractions corresponding to higher molecular weight multimers. In the presence of an effective concentration of (R)-IBR2, a shift in the elution profile towards later fractions, corresponding to lower molecular weight monomers or smaller oligomers, will be observed, indicating the inhibition of multimerization.

Proteasome-Mediated RAD51 Degradation Assay

This assay determines whether (R)-IBR2 induces the degradation of RAD51 via the proteasome pathway.

Materials:

• Cancer cell line of interest

• (R)-IBR2

• Proteasome inhibitor (e.g., MG132)

• Protein synthesis inhibitor (e.g., cycloheximide)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibody against RAD51

• Primary antibody against a loading control (e.g., GAPDH or β-actin)

• Secondary antibody conjugated to HRP

• Chemiluminescence substrate

• Western blotting equipment

Procedure:

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat the cells with (R)-IBR2 in the presence or absence of the proteasome inhibitor MG132 for various time points. To specifically look at protein stability, pre-treat cells with the protein synthesis inhibitor cycloheximide (B1669411) before adding (R)-IBR2.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary anti-RAD51 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescence substrate and an imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

• Data Analysis: Quantify the band intensities using densitometry software. A decrease in RAD51 protein levels in the presence of (R)-IBR2, which is rescued by co-treatment with MG132, indicates proteasome-mediated degradation.

Conclusion and Future Directions

(R)-IBR2 presents a novel and promising strategy in cancer therapy by directly targeting the RAD51 protein, a cornerstone of the homologous recombination DNA repair pathway. Its dual mechanism of inhibiting RAD51 multimerization and promoting its degradation offers a robust approach to dismantling a critical survival mechanism in cancer cells. The preclinical data, including its potent in vitro cytotoxicity and synergistic potential, underscore its therapeutic promise.

Future research should focus on expanding the evaluation of (R)-IBR2 in a broader range of cancer models, including patient-derived xenografts, to better predict its clinical efficacy. In-depth investigation into its pharmacokinetic and pharmacodynamic properties will be crucial for its translation into clinical trials. Furthermore, identifying predictive biomarkers of response to (R)-IBR2 will be essential for patient stratification and personalized medicine approaches. The continued exploration of (R)-IBR2, both as a monotherapy and in combination with other anticancer agents, holds the potential to introduce a new class of targeted therapies into the oncologist's arsenal.

References

• 1. Synthesis, Molecular Modeling, and Biological Evaluation of Novel RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

(R)-IBR2: A Technical Guide on its Mechanism and Impact on Genomic Instability

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-IBR2 is a small molecule inhibitor that targets RAD51, a critical enzyme in the homologous recombination repair (HRR) pathway. By disrupting RAD51 function, (R)-IBR2 effectively induces genomic instability in cancer cells, leading to apoptosis and enhancing their sensitivity to other therapeutic agents. This technical guide provides a comprehensive overview of (R)-IBR2, its mechanism of action, its profound impact on genomic instability, and detailed experimental protocols for its study. The information presented herein is intended to support researchers, scientists, and drug development professionals in exploring the therapeutic potential of targeting the DNA damage response with molecules like (R)-IBR2.

Introduction to (R)-IBR2 and Genomic Instability

Genomic instability is a hallmark of cancer, characterized by an increased rate of acquiring mutations and chromosomal aberrations.[1][2] This instability can arise from defects in DNA repair pathways, which are crucial for maintaining the integrity of the genome.[3][4] One such critical pathway is Homologous Recombination Repair (HRR), a high-fidelity mechanism for repairing DNA double-strand breaks (DSBs).[5][6]

The central protein in HRR is RAD51, a recombinase that forms nucleoprotein filaments on single-stranded DNA, a crucial step for homology search and strand invasion.[7][8] Elevated levels of RAD51 are observed in various cancers and are often associated with resistance to therapies that induce DNA damage, such as radiation and certain chemotherapies.[8][9]

(R)-IBR2 has emerged as a potent and specific inhibitor of RAD51.[10] It represents a promising strategy to exploit the reliance of cancer cells on specific DNA repair pathways, a concept known as synthetic lethality, particularly in combination with agents like PARP inhibitors.[7][11] This guide delves into the molecular mechanisms through which (R)-IBR2 exerts its effects and its consequences for genomic stability.

Mechanism of Action of (R)-IBR2

(R)-IBR2's primary mechanism of action is the direct inhibition of RAD51.[9][10] This inhibition is achieved through a multi-faceted approach at the molecular level:

• Disruption of RAD51 Multimerization: (R)-IBR2 binds to a hydrophobic pocket on the RAD51 protein, which interferes with the protomer-protomer interactions necessary for the formation of functional RAD51 multimers and nucleoprotein filaments.[7][12]

• Promotion of Proteasomal Degradation: By disrupting its structure, (R)-IBR2 promotes the ubiquitination and subsequent degradation of the RAD51 protein by the proteasome.[9][12] This leads to a significant reduction in cellular RAD51 levels.

• Impairment of Homologous Recombination Repair: The depletion and functional inactivation of RAD51 by (R)-IBR2 directly impairs the HRR pathway.[9] This compromises the cell's ability to accurately repair DNA double-strand breaks.

The culmination of these effects is a significant increase in genomic instability, leading to the accumulation of DNA damage, cell cycle arrest, and ultimately, apoptosis.[8][9]

Quantitative Data on (R)-IBR2 Activity

The following tables summarize the quantitative data reported for IBR2 (the racemic mixture, which includes the active (R)-enantiomer) in various cancer cell lines.

Cell Line	Cancer Type	GI50 (µM)	Citation(s)
K562	Chronic Myeloid Leukemia	12.5	[9]
HeLa	Cervical Cancer	14.5	[9]
MDA-MB-231	Triple-Negative Breast Cancer	14.2	[9]
MDA-MB-435	Melanoma	11.5	[9]
MDA-MB-468	Triple-Negative Breast Cancer	13.2	[9]
MCF7	Breast Cancer	12.3	[9]
T47D	Breast Cancer	12.1	[9]
HBL100	Breast Epithelial	16.0	[9]

Parameter	Value	Citation(s)
IC50 for BRCA2/RAD51 interaction disruption	0.11 µM	[7][12]
IC50 for cellular HR activity inhibition (RI(dl)-2, a similar compound)	3.0 µM	[12]
IC50 in MBA-MD-468 cells	14.8 µM	[10]

Impact on Genomic Instability

The inhibition of RAD51-mediated HRR by (R)-IBR2 has profound consequences for the stability of the genome. Key impacts include:

• Increased DNA Damage: Cells treated with (R)-IBR2 exhibit an accumulation of DNA double-strand breaks, as evidenced by an increase in γ-H2AX foci.[9]

• Sensitization to DNA Damaging Agents: By crippling the primary repair pathway for DSBs, (R)-IBR2 sensitizes cancer cells to ionizing radiation and chemotherapeutic agents that induce such damage.[9]

• Synthetic Lethality with PARP Inhibitors: In cancer cells with deficiencies in other DNA repair pathways (e.g., BRCA1/2 mutations), the inhibition of RAD51 by (R)-IBR2 can be synthetically lethal.[7] PARP inhibitors trap PARP on single-strand breaks, which are converted to DSBs during replication. In HR-deficient cells, these DSBs cannot be repaired, leading to cell death.[13][14] However, it is noteworthy that in some contexts, IBR2 has been reported to antagonize the action of olaparib.[11]

• Induction of Apoptosis: The overwhelming genomic instability and accumulation of DNA damage triggered by (R)-IBR2 ultimately activate apoptotic pathways, leading to programmed cell death.[9]

Experimental Protocols

Cell Viability and Growth Inhibition Assay

Objective: To determine the half-maximal growth inhibitory concentration (GI50) of (R)-IBR2.

Methodology:

• Seed cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with a serial dilution of (R)-IBR2 (e.g., 0-50 µM) for a specified period (e.g., 72 hours).

• Assess cell viability using a metabolic assay such as MTT, MTS, or resazurin, following the manufacturer's instructions.

• Measure absorbance or fluorescence using a plate reader.

• Calculate the percentage of cell growth inhibition relative to a vehicle-treated control (e.g., DMSO).

• Determine the GI50 value by plotting the percentage of inhibition against the log of the drug concentration and fitting the data to a dose-response curve.

Western Blot Analysis for RAD51 Protein Levels

Objective: To assess the effect of (R)-IBR2 on RAD51 protein expression.

Methodology:

• Treat cells with (R)-IBR2 at various concentrations or for different time points.

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody against RAD51 overnight at 4°C.

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Use a loading control, such as β-actin or GAPDH, to normalize the RAD51 protein levels.

Immunofluorescence for γ-H2AX Foci Formation

Objective: To visualize and quantify DNA double-strand breaks.

Methodology:

• Grow cells on coverslips and treat them with (R)-IBR2, with or without a DNA damaging agent (e.g., ionizing radiation).

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Block with 1% BSA in PBST for 30 minutes.

• Incubate with a primary antibody against phospho-Histone H2A.X (Ser139) (γ-H2AX) for 1 hour.

• Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour in the dark.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides.

• Visualize the cells using a fluorescence microscope and quantify the number of γ-H2AX foci per nucleus.

Homologous Recombination Repair (HRR) Assay (DR-GFP Reporter Assay)

Objective: To measure the frequency of homologous recombination.

Methodology:

• Utilize a cell line stably expressing the DR-GFP reporter construct (e.g., HeLa-DR-GFP). This construct contains two inactive GFP genes.

• Induce a double-strand break in the first GFP gene by transfecting the cells with an I-SceI expression vector.

• Treat the cells with (R)-IBR2 or a vehicle control.

• If HRR is functional, the second GFP gene can be used as a template to repair the break, resulting in a functional GFP gene.

• After 48-72 hours, harvest the cells and analyze them by flow cytometry.

• The percentage of GFP-positive cells represents the frequency of successful HRR events.

Visualizations: Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of (R)-IBR2 leading to genomic instability and apoptosis.

Caption: Experimental workflow for the DR-GFP homologous recombination repair assay.

Caption: Synthetic lethality between (R)-IBR2 and PARP inhibitors.

Conclusion

(R)-IBR2 is a powerful tool for investigating the role of RAD51 and homologous recombination in maintaining genomic stability. Its ability to induce a state of HRR deficiency in cancer cells makes it a promising therapeutic candidate, both as a monotherapy and in combination with other treatments that exploit DNA repair vulnerabilities. The detailed methodologies and conceptual frameworks provided in this guide are intended to facilitate further research into this important class of targeted anti-cancer agents. By understanding and manipulating the intricate network of DNA repair, we can develop more effective and personalized therapies for cancer patients.

References

• 1. Genomic instability as a major mechanism for acquired resistance to EGFR tyrosine kinase inhibitors in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Causes of genome instability: the effect of low dose chemical exposures in modern society - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of Genomic Instability | Oncohema Key [oncohemakey.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Homologous recombination - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Homologous recombination defects and how they affect replication fork maintenance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

(R)-IBR2: A Technical Guide to a Novel RAD51 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-IBR2 is a small molecule inhibitor of the RAD51 protein, a key enzyme in the homologous recombination (HR) pathway of DNA double-strand break (DSB) repair. By targeting RAD51, (R)-IBR2 disrupts a critical cellular mechanism for maintaining genomic integrity. This disruption leads to impaired DNA repair, inhibition of cancer cell growth, and induction of apoptosis, making (R)-IBR2 a promising candidate for cancer therapy, particularly in combination with other anticancer agents. This technical guide provides a comprehensive overview of the fundamental properties of (R)-IBR2, including its mechanism of action, key experimental data, and detailed protocols for its evaluation.

Core Properties and Mechanism of Action

(R)-IBR2 exerts its biological effects primarily through the direct inhibition of RAD51. Its mechanism of action involves two key processes:

• Disruption of RAD51 Multimerization: (R)-IBR2 binds to RAD51 and disrupts its ability to form multimers, which is a critical step for the formation of the RAD51-ssDNA nucleoprotein filament essential for homologous recombination.[1]

• Promotion of Proteasome-Mediated RAD51 Degradation: Treatment with (R)-IBR2 leads to an increase in the ubiquitination of RAD51, targeting it for degradation by the proteasome. This results in a time-dependent decrease in cellular RAD51 protein levels.

The inhibition of RAD51 function by (R)-IBR2 ultimately leads to a deficient homologous recombination repair pathway. This deficiency can be exploited to selectively kill cancer cells, which are often more reliant on specific DNA repair pathways for survival.

Quantitative Data

The following tables summarize the key quantitative data reported for (R)-IBR2.

Table 1: Physicochemical Properties of (R)-IBR2

Property	Value	Reference
Chemical Formula	C₂₄H₂₀N₂O₂S
Molecular Weight	400.49 g/mol
Appearance	White to beige powder
Solubility	Soluble in DMSO

Table 2: In Vitro Biological Activity of (R)-IBR2

Assay	Cell Line	IC₅₀ (µM)	Reference
BRC/RAD51 Interaction Disruption	-	0.11	[2]
Cell Growth Inhibition	MBA-MD-468 (Triple-negative breast cancer)	14.8	[1]
Cell Growth Inhibition	Various cancer cell lines	12-20	[1]

Table 3: Synergistic Effects of (R)-IBR2 with Anticancer Agents

Combination Agent	Cancer Type	Effect	Reference
Imatinib, Regorafenib	Various	Enhanced toxicity by up to 80%	[3]
Erlotinib, Gefitinib, Afatinib, Osimertinib	Various	Enhanced toxicity	[3]
Vincristine	Various	Enhanced toxicity	[3]
Olaparib, Cisplatin, Melphalan, Irinotecan	Various	Antagonistic action	[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is a general guideline for determining the effect of (R)-IBR2 on cancer cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-IBR2 (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of (R)-IBR2 in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted compound or vehicle control (DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well. Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Protocol 2: RAD51 Degradation Assay (Western Blot)

This protocol details the procedure to assess the effect of (R)-IBR2 on RAD51 protein levels.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-IBR2 (dissolved in DMSO)

• Cycloheximide (CHX) (optional, to inhibit protein synthesis)

• MG132 (optional, proteasome inhibitor)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• Primary antibody against RAD51

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with (R)-IBR2 (e.g., 20 µM) for various time points (e.g., 0, 4, 8, 12, 24 hours). For protein stability assays, pre-treat with CHX (e.g., 50 µg/mL) with or without (R)-IBR2 and MG132 (e.g., 10 µM).[4]

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with a primary antibody against RAD51, followed by an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Visualizations

Signaling Pathway

The following diagram illustrates the central role of RAD51 in the homologous recombination pathway and the points of inhibition by (R)-IBR2.

RAD51-mediated homologous recombination and (R)-IBR2 inhibition.

Experimental Workflow

The following diagram outlines a typical workflow for evaluating the efficacy of (R)-IBR2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preclinical Research on (R)-IBR2 as a Therapeutic Agent: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-IBR2 is a chiral small molecule inhibitor of the RAD51 protein, a key component of the homologous recombination (HR) pathway responsible for DNA double-strand break repair. Preclinical research suggests that by disrupting RAD51 function, (R)-IBR2 can induce synthetic lethality in cancer cells, particularly in combination with other therapeutic agents. This technical guide provides a comprehensive overview of the preclinical data available for (R)-IBR2 and its racemate, IBR2, summarizing its mechanism of action, in vitro and in vivo efficacy, and synergistic potential. This document also outlines detailed experimental protocols for key assays and visualizes the involved signaling pathways and experimental workflows. While promising, it is crucial to note that much of the existing data pertains to the racemic mixture (IBR2), and further research is required to fully elucidate the specific properties of the (R)-enantiomer.

Mechanism of Action

(R)-IBR2 exerts its therapeutic effect by directly targeting and inhibiting the function of the RAD51 recombinase. The primary mechanisms of action are:

• Disruption of RAD51 Multimerization: IBR2 binds to a hydrophobic pocket on the RAD51 protein, which is critical for its self-association into a nucleoprotein filament on single-stranded DNA (ssDNA). This filament formation is an essential step for homology search and strand invasion during HR. By preventing multimerization, IBR2 effectively halts the DNA repair process.

• Accelerated Proteasome-Mediated RAD51 Degradation: Treatment with IBR2 has been shown to lead to a time-dependent decrease in cellular RAD51 protein levels. This is achieved by promoting the ubiquitination and subsequent degradation of RAD51 by the proteasome.

• Impairment of Homologous Recombination Repair: The culmination of these actions is a significant impairment of the HR DNA repair pathway. This leads to the accumulation of DNA double-strand breaks, genomic instability, and ultimately, cell cycle arrest and apoptosis in cancer cells that are heavily reliant on this pathway for survival.

Signaling Pathway

Mechanism of (R)-IBR2 Action

In Vitro Efficacy

A substantial body of in vitro research has demonstrated the anti-proliferative and pro-apoptotic effects of IBR2 across a variety of cancer cell lines.

Single-Agent Activity

IBR2 has shown growth inhibitory effects as a single agent in multiple cancer cell lines. While specific data for the (R)-enantiomer is limited, the racemic mixture has demonstrated notable activity.

Cell Line	Cancer Type	IC50 (µM)	Reference
MDA-MB-468	Triple-Negative Breast Cancer	14.8	[1]
Various Cancer Cell Lines	Multiple	12-20	[1]
T315I-Ba/F3	Imatinib-Resistant CML	12	[2]

Synergistic Activity with Other Therapeutic Agents

A key therapeutic strategy for RAD51 inhibitors is their use in combination with other anticancer drugs to induce synthetic lethality. IBR2 has shown significant synergistic effects with various agents, enhancing their cytotoxic effects.

Combination Agent	Target/Class	Cancer Cell Lines	Enhancement of Toxicity	Reference
Imatinib	Bcr-Abl Inhibitor	K562, HN-5a, HT-29	Up to 80%	[3]
Regorafenib	Multi-kinase Inhibitor	Various	Up to 80%	[3]
Erlotinib, Gefitinib, Afatinib, Osimertinib	EGFR Inhibitors	Various	Significant Enhancement	[3]
Vincristine	Microtubule Inhibitor	Various	Significant Enhancement	[3]
Olaparib (Antagonistic)	PARP Inhibitor	Various	Antagonized Action	[3]
Cisplatin (B142131) (Antagonistic)	DNA Damaging Agent	Various	Antagonized Action	[3]

In Vivo Efficacy

Preclinical in vivo studies have provided evidence for the anti-tumor activity of IBR2, particularly in models of hepatocellular carcinoma and chronic myeloid leukemia.

Xenograft Models

Cancer Model	Animal Model	Treatment	Key Findings	Reference
Hepatocellular Carcinoma (MHCC97H xenograft)	Nude mice	IBR2 and Sorafenib combination	The combination therapy significantly inhibited tumor growth compared to single agents.	[4]
Imatinib-Resistant Chronic Myeloid Leukemia (T315I Bcr-abl)	Murine model	IBR2	Significantly prolonged animal survival compared to imatinib.	[5]

Experimental Protocols

RAD51 Foci Formation Assay

This assay is used to visualize the recruitment of RAD51 to sites of DNA damage, a hallmark of active homologous recombination.

Protocol:

• Cell Culture and Treatment: Seed cells on coverslips in a 6-well plate. Treat with the desired concentration of (R)-IBR2 for a specified time (e.g., 24 hours). Induce DNA damage by treating with a DNA-damaging agent (e.g., cisplatin or ionizing radiation) for a short period (e.g., 1-2 hours).

• Fixation and Permeabilization: Wash cells with PBS and fix with 4% paraformaldehyde for 15 minutes at room temperature. Permeabilize the cells with 0.5% Triton X-100 in PBS for 10 minutes.

• Immunostaining: Block with 5% BSA in PBS for 1 hour. Incubate with a primary antibody against RAD51 overnight at 4°C. Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Microscopy: Mount the coverslips on slides with a mounting medium containing DAPI for nuclear counterstaining. Visualize and quantify the number of RAD51 foci per nucleus using a fluorescence microscope.

RAD51 Foci Formation Assay Workflow

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of (R)-IBR2, alone or in combination with other drugs, for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with (R)-IBR2 as desired.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

In Vivo Xenograft Study

This protocol provides a general framework for evaluating the anti-tumor efficacy of (R)-IBR2 in a mouse model.

Protocol:

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1 x 10^6 cells) into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers 2-3 times per week.

• Treatment: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., vehicle control, (R)-IBR2 alone, combination therapy). Administer the treatment according to the predetermined dose and schedule (e.g., daily oral gavage or intraperitoneal injection).

• Efficacy and Toxicity Assessment: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for biomarkers).

In Vivo Xenograft Study Workflow

Pharmacokinetics and Toxicology

Currently, there is a significant lack of publicly available data on the pharmacokinetic (PK) and toxicological profile of (R)-IBR2. To advance this compound towards clinical development, comprehensive studies are required to determine its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile in preclinical models. These studies are essential for establishing a safe and effective dosing regimen for future clinical trials.

Future Directions and Conclusion

The preclinical data for IBR2 strongly support its potential as a therapeutic agent for cancer, primarily through the targeted inhibition of RAD51 and the subsequent disruption of homologous recombination. The synergistic effects observed with other anticancer drugs highlight a promising path for combination therapies.

However, a critical gap in the current knowledge base is the specific preclinical profile of the (R)-enantiomer of IBR2. Future research should focus on:

• Enantiomer-Specific Studies: Directly comparing the in vitro and in vivo efficacy, potency, and toxicity of (R)-IBR2 and (S)-IBR2 to determine if one enantiomer is superior.

• Comprehensive In Vivo Studies: Expanding the range of in vivo cancer models to validate the efficacy of (R)-IBR2, both as a single agent and in combination therapies.

• Pharmacokinetics and Toxicology: Conducting thorough ADME and toxicology studies to establish a comprehensive safety and dosing profile for (R)-IBR2.

• Biomarker Development: Identifying predictive biomarkers to select patient populations most likely to respond to (R)-IBR2-based therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. BiTE® Xenograft Protocol [protocols.io]
• 4. RAD51 Inhibition Shows Antitumor Activity in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]

(R)-IBR2 and Synthetic Lethality: A Technical Guide for Drug Development Professionals

An In-depth Examination of (R)-IBR2 as a Potent RAD51 Inhibitor and its Application in Synthetic Lethal Therapeutic Strategies

Introduction

Synthetic lethality, a concept in which the co-occurrence of two genetic events is lethal to a cell while a single event is not, has emerged as a powerful strategy in cancer therapeutics. This approach offers the potential to selectively target cancer cells with specific genetic alterations, such as mutations in tumor suppressor genes, while sparing normal, healthy cells. One of the key cellular processes exploited in synthetic lethality is the DNA Damage Response (DDR). Many cancers exhibit deficiencies in certain DDR pathways, making them reliant on alternative repair mechanisms for survival. Targeting these remaining active pathways can induce catastrophic DNA damage and subsequent cell death specifically in tumor cells.

(R)-IBR2, a potent and specific small molecule inhibitor of the RAD51 recombinase, is a promising agent for inducing synthetic lethality. RAD51 is a critical protein in the homologous recombination (HR) pathway, a major mechanism for the error-free repair of DNA double-strand breaks (DSBs). By inhibiting RAD51, (R)-IBR2 effectively disables the HR pathway, creating a state of HR deficiency. This guide provides a comprehensive technical overview of (R)-IBR2, its mechanism of action, and its potential applications in synthetic lethality-based cancer therapies.

Core Mechanism of Action of (R)-IBR2

(R)-IBR2 exerts its biological effects primarily through the direct inhibition of RAD51. Its mechanism involves a multi-faceted disruption of RAD51 function:

• Disruption of RAD51 Multimerization: RAD51 functions by forming a nucleoprotein filament on single-stranded DNA, a crucial step for homology search and strand invasion during HR. (R)-IBR2 has been shown to bind to a hydrophobic pocket on the RAD51 protein, thereby inhibiting its ability to self-associate and form these essential multimers.[1][2]

• Accelerated Proteasome-Mediated Degradation: Treatment with IBR2 leads to a significant reduction in the cellular levels of RAD51 protein. This is achieved by promoting the ubiquitination of RAD51, which marks it for degradation by the proteasome.[1][3]

• Impairment of Homologous Recombination Repair: By disrupting RAD51 filament formation and promoting its degradation, (R)-IBR2 effectively cripples the HR pathway. This leads to a decreased ability of cells to repair DSBs, resulting in the accumulation of genomic instability and ultimately, cell death, particularly in the context of other genetic vulnerabilities or co-administered therapies.[4][5]

The R-enantiomer of IBR2 is understood to be the biologically active form of the molecule.

(R)-IBR2 in Synthetic Lethality Approaches

The induction of HR deficiency by (R)-IBR2 opens up several avenues for creating synthetic lethal interactions in cancer cells. The primary strategies involve combining (R)-IBR2 with agents that either induce DNA damage that requires HR for repair or target other cellular pathways that become essential for survival in the absence of functional HR.

Synergistic Interactions

(R)-IBR2 has demonstrated significant synergistic anti-proliferative activity when combined with inhibitors of receptor tyrosine kinases (RTKs) and microtubule-targeting agents.[2][6][7] This synergy is believed to arise from the combined assault on critical cellular processes, where the inhibition of RAD51-mediated DNA repair exacerbates the cytotoxic effects of the partner drug.

• Receptor Tyrosine Kinase (RTK) Inhibitors: Drugs targeting RTKs, such as imatinib (B729) (targeting Bcr-Abl), gefitinib, and erlotinib (B232) (targeting EGFR), have shown enhanced efficacy in combination with IBR2.[2][6] The rationale behind this synergy lies in the fact that many RTK signaling pathways are involved in cell cycle progression and proliferation. By inducing DNA damage through various mechanisms, these inhibitors create a greater reliance on the HR pathway for repair. Inhibition of RAD51 by (R)-IBR2 in this context leads to a synthetic lethal phenotype.

• Microtubule Inhibitors: Agents that disrupt microtubule dynamics, such as vincristine, also exhibit synergistic effects with IBR2.[2][6] Microtubule inhibitors arrest cells in mitosis, a phase where the cell is particularly vulnerable to DNA damage. The combination of mitotic arrest and impaired DNA repair via RAD51 inhibition proves to be a potent cytotoxic cocktail.

The following diagram illustrates the general principle of (R)-IBR2's synergistic interactions.

Synergistic interactions of (R)-IBR2.

Antagonistic Interaction with PARP Inhibitors

Contrary to the synergistic effects observed with many anticancer agents, IBR2 has been shown to antagonize the action of PARP inhibitors (PARPi), such as olaparib.[2][6] This finding is counterintuitive, as the combination of a PARP inhibitor (which leads to the accumulation of single-strand breaks that convert to DSBs) and a RAD51 inhibitor (which blocks HR-mediated DSB repair) is a classic example of a synthetic lethal interaction.

The precise mechanism underlying this antagonism is not fully elucidated but may involve the complex interplay between different DNA repair pathways. One hypothesis is that the inhibition of RAD51 by IBR2 may lead to the activation of alternative, less efficient, and more error-prone repair pathways that can partially compensate for the loss of both PARP and HR function, thereby reducing the overall cytotoxicity. Another possibility is that the temporal dynamics of pathway inhibition are critical, and simultaneous inhibition may not be optimal. Further research is needed to fully understand this negative interaction.

Quantitative Data on (R)-IBR2 Activity

The following tables summarize the available quantitative data on the activity of IBR2 as a single agent and in combination with other drugs. It is important to note that specific data for the (R)-enantiomer is limited, and the data presented here is for the racemic mixture of IBR2 unless otherwise specified.

Table 1: Single-Agent Activity of IBR2

Cell Line	Cancer Type	IC50 (µM)	Reference
K562	Chronic Myelogenous Leukemia	12.5	[4]
HeLa	Cervical Cancer	14.5	[4]
MDA-MB-231	Triple-Negative Breast Cancer	14.2	[4]
MDA-MB-468	Triple-Negative Breast Cancer	14.8	[8]

Table 2: Disruption of RAD51-BRCA2 Interaction by IBR2

Assay	IC50 (µM)	Reference
Competitive disruption of His-RAD51 and GST-BRC interaction	0.11	[4][9]

Table 3: Qualitative Synergistic and Antagonistic Interactions of IBR2

Combination Agent	Drug Class	Interaction	Effect	Reference
Imatinib, Regorafenib	Tyrosine Kinase Inhibitor	Synergy	Enhanced toxicity by up to 80%	[2][6]
Erlotinib, Gefitinib, Afatinib, Osimertinib	EGFR Inhibitor	Synergy	Enhanced toxicity	[2][6]
Vincristine	Microtubule Inhibitor	Synergy	Enhanced toxicity	[2][6]
Olaparib	PARP Inhibitor	Antagonism	Reduced efficacy	[2][6]
Cisplatin, Melphalan, Irinotecan	DNA Damaging Agent	Antagonism	Reduced efficacy	[2][6]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of (R)-IBR2.

Cell Viability Assay (AlamarBlue Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells of interest

• Complete culture medium

• (R)-IBR2 and other test compounds

• AlamarBlue® reagent

• 96-well plates

• Spectrophotometer or fluorometer

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (R)-IBR2 and/or partner drugs in complete culture medium. Remove the old medium from the cells and add the drug-containing medium. Include vehicle-only (e.g., DMSO) controls.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a 5% CO2 incubator.

• AlamarBlue Addition: Add AlamarBlue® reagent to each well at a volume equal to 10% of the culture volume.

• Incubation with Reagent: Incubate the plates for 1-4 hours at 37°C, protected from light.

• Measurement: Measure the absorbance at 570 nm and 600 nm or fluorescence with excitation at 560 nm and emission at 590 nm.[10]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the results as a dose-response curve to determine the IC50 value.

The following diagram outlines the workflow for a typical cell viability assay.

Cell viability assay workflow.

Homologous Recombination (HR) Reporter Assay (DR-GFP)

This assay quantifies the efficiency of HR-mediated DNA repair.

Materials:

• Cells stably expressing the DR-GFP reporter construct

• I-SceI expression vector

• (R)-IBR2

• Transfection reagent

• Flow cytometer

Protocol:

• Cell Culture: Culture DR-GFP reporter cells to the desired confluency.

• Transfection: Co-transfect the cells with the I-SceI expression vector to induce a site-specific DSB in the reporter gene.

• IBR2 Treatment: Treat the cells with (R)-IBR2 or vehicle control at the time of or shortly after transfection.

• Incubation: Incubate the cells for 48-72 hours to allow for DNA repair and GFP expression.

• Flow Cytometry: Harvest the cells, and analyze the percentage of GFP-positive cells using a flow cytometer. A reduction in the percentage of GFP-positive cells in the (R)-IBR2-treated sample compared to the control indicates inhibition of HR.[1][8]

The following diagram illustrates the principle of the DR-GFP HR assay.

Principle of the DR-GFP HR assay.

Western Blotting for RAD51 Degradation

This method is used to detect the levels of RAD51 protein in cells following treatment with (R)-IBR2.

Materials:

• Cells of interest

• (R)-IBR2

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against RAD51

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment and Lysis: Treat cells with (R)-IBR2 for various time points. Harvest and lyse the cells in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary anti-RAD51 antibody, followed by incubation with the HRP-conjugated secondary antibody.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system. A decrease in the intensity of the RAD51 band in (R)-IBR2-treated samples indicates protein degradation.[11][12][13]

Co-Immunoprecipitation (Co-IP) for RAD51 Multimerization

This technique is used to assess the effect of (R)-IBR2 on the interaction between RAD51 monomers.

Materials:

• Cells expressing tagged RAD51 (e.g., HA-RAD51 and FLAG-RAD51)

• (R)-IBR2

• Co-IP lysis buffer

• Antibody against one of the tags (e.g., anti-HA)

• Protein A/G magnetic beads

• Elution buffer

• Western blot reagents

Protocol:

• Cell Treatment and Lysis: Treat cells with (R)-IBR2 or vehicle control and lyse them in a gentle Co-IP lysis buffer to preserve protein-protein interactions.

• Immunoprecipitation: Incubate the cell lysates with an antibody against one of the RAD51 tags (the "bait").

• Complex Capture: Add protein A/G beads to pull down the antibody-bait protein complex.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using an antibody against the other RAD51 tag (the "prey"). A reduced amount of the prey protein in the (R)-IBR2-treated sample indicates that the interaction between RAD51 monomers has been disrupted.[4][14][15]

Conclusion

(R)-IBR2 represents a promising therapeutic agent for the development of synthetic lethality-based cancer treatments. Its well-defined mechanism of action as a potent RAD51 inhibitor provides a strong rationale for its use in creating HR-deficient tumor cells. The synergistic effects observed with RTK and microtubule inhibitors highlight its potential in combination therapies, although the antagonistic interaction with PARP inhibitors warrants further investigation. The experimental protocols detailed in this guide provide a framework for the preclinical evaluation of (R)-IBR2 and the identification of novel synthetic lethal partners. As our understanding of the complex network of DNA repair pathways continues to grow, targeted agents like (R)-IBR2 will undoubtedly play a crucial role in the future of personalized cancer medicine.

References

• 1. Mapping the Genetic Interaction Network of PARP inhibitor Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Molecular Modeling, and Biological Evaluation of Novel RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. How to Analyze Protein-Protein Interaction: Top Lab Techniques - Creative Proteomics [creative-proteomics.com]
• 13. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 14. scribd.com [scribd.com]
• 15. Synthetic lethality of PARP inhibition in cancers lacking BRCA1 and BRCA2 mutations - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-IBR2 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway responsible for DNA double-strand break repair.[1] By disrupting RAD51 multimerization and promoting its proteasome-mediated degradation, (R)-IBR2 impairs the HR repair mechanism in cancer cells.[1][2] This leads to the inhibition of cancer cell growth and the induction of apoptosis.[1] These characteristics make (R)-IBR2 a valuable tool for cancer research and a potential candidate for therapeutic development, particularly in combination with other anti-cancer agents.[3]

This document provides detailed protocols for utilizing (R)-IBR2 in cell culture experiments to investigate its effects on cell viability, RAD51 protein levels, RAD51 foci formation, and ubiquitination.

Mechanism of Action

(R)-IBR2 exerts its effects by directly binding to RAD51, thereby inhibiting its oligomerization and the formation of the RAD51 filament on single-stranded DNA, a critical step in homologous recombination.[4] Furthermore, (R)-IBR2 treatment leads to a decrease in RAD51 protein levels by accelerating its degradation through the proteasome pathway.[2] The inhibition of RAD51-mediated DNA repair sensitizes cancer cells to DNA damaging agents.[5]

Data Presentation

(R)-IBR2 IC50 Values in Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Cell Line	Cancer Type	IC50 (µM)
MBA-MD-468	Triple-Negative Breast Cancer	14.8[1]
Various Cancer Cell Lines	Multiple Types	12-20[1]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the effect of (R)-IBR2 on cancer cell viability.

Materials:

• Cancer cell line of interest

• (R)-IBR2 (dissolved in DMSO)

• Complete cell culture medium

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in a 96-well plate in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (R)-IBR2 in complete medium.

  • Remove the medium from the wells and add 100 µL of the (R)-IBR2 dilutions. Include a vehicle control (DMSO) at the same final concentration.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization:

  • Carefully remove the medium and add 100 µL of solubilization solution to each well.

  • Gently pipette to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for RAD51 Degradation

This protocol describes how to assess the effect of (R)-IBR2 on RAD51 protein levels via Western blotting.

Materials:

• Cancer cell line of interest

• (R)-IBR2

• Complete cell culture medium

• 6-well plates

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody: anti-RAD51

• Primary antibody: anti-β-actin or anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and treat with (R)-IBR2 (e.g., 20 µM) for various time points (e.g., 0, 4, 8, 12, 24 hours).[2]

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-RAD51 antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and develop with ECL reagent.

  • Detect the chemiluminescent signal using an imaging system.

  • Strip the membrane and re-probe with a loading control antibody (β-actin or GAPDH).

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the RAD51 band intensity to the loading control.

Protocol 3: Immunofluorescence for RAD51 Foci Formation

This protocol details the immunofluorescent staining of RAD51 foci to visualize the effect of (R)-IBR2 on DNA repair.

Materials:

• Cancer cell line of interest (e.g., MCF7)

• (R)-IBR2

• Glass coverslips

• 6-well plates

• DNA damaging agent (e.g., ionizing radiation)

• 4% paraformaldehyde in PBS

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-RAD51

• Fluorescently labeled secondary antibody

• DAPI (for nuclear counterstaining)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment:

  • Seed cells on sterile glass coverslips in 6-well plates.

  • Treat cells with (R)-IBR2 (e.g., 20 µM) for 8 hours.[5]

• Induction of DNA Damage:

  • Expose cells to a DNA damaging agent (e.g., 8-Gy γ-radiation).[5]

  • Incubate for 4 hours to allow for foci formation.[5]

• Fixation and Permeabilization:

  • Wash cells with PBS and fix with 4% paraformaldehyde for 15 minutes.

  • Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking and Antibody Incubation:

  • Wash with PBS and block with blocking buffer for 1 hour.

  • Incubate with the primary anti-RAD51 antibody overnight at 4°C.

  • Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour in the dark.

• Staining and Mounting:

  • Wash with PBS and counterstain with DAPI for 5 minutes.

  • Wash with PBS and mount the coverslips onto microscope slides with mounting medium.

• Imaging and Analysis:

  • Visualize the cells using a fluorescence microscope.

  • Count the number of cells with RAD51 foci (typically >5 foci per nucleus).

  • Calculate the percentage of RAD51 foci-positive cells.

Protocol 4: In Vivo Ubiquitination Assay

This protocol is for detecting the ubiquitination of RAD51 in cells treated with (R)-IBR2.

Materials:

• Cancer cell line of interest

• (R)-IBR2

• MG132 (proteasome inhibitor)

• Plasmids expressing His-tagged Ubiquitin (His-Ub)

• Transfection reagent

• Lysis buffer containing deubiquitinase inhibitors (e.g., NEM)

• Ni-NTA agarose (B213101) beads

• Wash buffer

• Elution buffer

• Western blot reagents (as in Protocol 2)

Procedure:

• Cell Transfection and Treatment:

  • Transfect cells with the His-Ub plasmid using a suitable transfection reagent.

  • After 24 hours, treat the cells with (R)-IBR2 (e.g., 20 µM) and MG132 (e.g., 10 µM) for 4-6 hours. MG132 is used to allow ubiquitinated proteins to accumulate.[2]

• Cell Lysis:

  • Lyse the cells in a denaturing lysis buffer containing deubiquitinase inhibitors.

  • Sonicate the lysates to shear DNA.

• Purification of Ubiquitinated Proteins:

  • Incubate the cell lysates with Ni-NTA agarose beads to pull down His-Ub-conjugated proteins.

  • Wash the beads extensively with wash buffer.

• Elution and Western Blotting:

  • Elute the ubiquitinated proteins from the beads using elution buffer.

  • Analyze the eluates by Western blotting using an anti-RAD51 antibody to detect ubiquitinated RAD51.

Mandatory Visualization

Signaling Pathway Diagram

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for (R)-IBR2 Treatment of MCF-7 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-IBR2 is a potent small molecule inhibitor of RAD51, a key enzyme in the homologous recombination (HR) pathway of DNA double-strand break repair.[1][2][3] By disrupting RAD51 multimerization and promoting its degradation, (R)-IBR2 compromises the ability of cancer cells to repair DNA damage, leading to cell growth inhibition and apoptosis.[1][2][4] These characteristics make (R)-IBR2 a promising candidate for cancer therapy, particularly in tumors with elevated reliance on the HR pathway. This document provides detailed application notes and protocols for the treatment of the human breast cancer cell line MCF-7 with (R)-IBR2.

Quantitative Data Summary

The following table summarizes the quantitative data regarding the effect of (R)-IBR2 on MCF-7 cells.

Parameter	Cell Line	Value	Reference
GI₅₀ (Growth Inhibition 50%)	MCF-7	12.3 µM	[2]
Effective Concentration for RAD51 Foci Inhibition	MCF-7	20 µM (8-hour treatment)	[1]
Apoptosis Induction	T315I (as a reference)	Dose-dependent increase	[2]

Experimental Protocols

Cell Culture and Maintenance of MCF-7 Cells

Materials:

• MCF-7 cells (ATCC® HTB-22™)

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• 0.25% Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture flasks (T-75)

• Humidified incubator (37°C, 5% CO₂)

Protocol:

• Culture MCF-7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Subculture the cells every 2-3 days or when they reach 80-90% confluency.

• To subculture, aspirate the medium, wash the cells with PBS, and detach them using 0.25% Trypsin-EDTA.

• Neutralize the trypsin with complete growth medium, centrifuge the cell suspension, and resuspend the cell pellet in fresh medium for plating.

Cell Viability Assay (MTT Assay)

This protocol determines the dose-dependent effect of (R)-IBR2 on the viability of MCF-7 cells.

Materials:

• MCF-7 cells

• Complete growth medium

• (R)-IBR2 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Protocol:

• Seed MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete growth medium and incubate for 24 hours.

• Prepare serial dilutions of (R)-IBR2 in complete growth medium. A suggested concentration range is 0.1 µM to 100 µM. Include a vehicle control (DMSO) and a no-treatment control.

• After 24 hours, replace the medium with 100 µL of the prepared (R)-IBR2 dilutions or control medium.

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the GI₅₀ value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis in MCF-7 cells following treatment with (R)-IBR2.

Materials:

• MCF-7 cells

• Complete growth medium

• (R)-IBR2 (stock solution in DMSO)

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed MCF-7 cells in 6-well plates at a density of 2 x 10⁵ cells/well and allow them to attach overnight.

• Treat the cells with various concentrations of (R)-IBR2 (e.g., 5 µM, 10 µM, 20 µM, and 40 µM) and a vehicle control (DMSO) for 48 hours.

• Harvest the cells by trypsinization and collect the cell suspension.

• Wash the cells with cold PBS and resuspend them in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry. The percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative) can be quantified.[5][6][7][8][9]

Western Blot Analysis for RAD51 Protein Levels

This protocol is to assess the effect of (R)-IBR2 on the expression level of RAD51 protein.

Materials:

• MCF-7 cells

• Complete growth medium

• (R)-IBR2 (stock solution in DMSO)

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody: anti-RAD51

• Primary antibody: anti-β-actin or anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescence detection reagent

Protocol:

• Seed MCF-7 cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with the desired concentrations of (R)-IBR2 (e.g., 10 µM, 20 µM) for 24-48 hours.

• Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-RAD51 antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence detection system.

• Strip the membrane and re-probe with a loading control antibody (β-actin or GAPDH) to ensure equal protein loading.

Visualizations

Caption: Experimental workflow for treating MCF-7 cells with (R)-IBR2.

Caption: (R)-IBR2 signaling pathway in MCF-7 cells.

References

• 1. researchgate.net [researchgate.net]
• 2. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The Emerging Roles of Rad51 in Cancer and Its Potential as a Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Induction of Apoptosis in Human Breast Cancer MCF-7 Cells by a Semi-Synthetic Derivative of Artemisinin: A Caspase-Related Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Study on apoptosis effect of human breast cancer cell MCF-7 induced by lycorine hydrochloride via death receptor pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of RAD51 Protein Expression Following (R)-IBR2 Treatment

Introduction

RAD51 is a crucial protein in the homologous recombination (HR) pathway, which is essential for repairing DNA double-strand breaks (DSBs).[1][2] This repair mechanism is vital for maintaining genomic stability. In many forms of cancer, RAD51 is overexpressed, contributing to tumor progression and resistance to therapies that induce DNA damage.[1] Consequently, RAD51 has emerged as a significant therapeutic target in cancer research.

(R)-IBR2 is a potent and specific small molecule inhibitor of RAD51.[3] Its mechanism of action involves the disruption of RAD51 multimerization and the promotion of its degradation through the proteasome pathway.[3][4] This inhibition of RAD51 function impairs the cancer cells' ability to repair DNA, leading to apoptosis and reduced tumor growth.[4]

Western blot analysis is a fundamental technique used to detect and quantify the expression levels of specific proteins within a cell or tissue sample.[5] These application notes provide a comprehensive protocol for researchers, scientists, and drug development professionals to perform Western blot analysis to investigate the dose- and time-dependent effects of (R)-IBR2 on RAD51 protein expression in cancer cell lines.

Data Presentation: Summary of Expected (R)-IBR2-Induced Protein Expression Changes

The following tables are structured to present the quantitative data that would be generated from the Western blot analysis as described in the protocol.

Table 1: Experimental Design for (R)-IBR2 Treatment. This table outlines the suggested treatment conditions for a typical experiment.

Parameter	Conditions	Description
Cell Line	e.g., MCF-7, HeLa, U2OS	Select a cancer cell line known to express RAD51.
(R)-IBR2 Conc. (µM)	0 (Vehicle), 5, 10, 20, 40	A dose-response analysis to determine the effective concentration. The IC50 for many cell lines is between 12-20 µM.[3]
Treatment Time (h)	0, 6, 12, 24	A time-course analysis to observe the kinetics of RAD51 degradation.
Vehicle Control	DMSO (0.1% final conc.)	To control for any effects of the solvent used to dissolve (R)-IBR2.
Loading Control	β-actin, GAPDH, or Vinculin	A housekeeping protein to ensure equal protein loading across all lanes.

Table 2: Quantitation of RAD51 Protein Expression Following (R)-IBR2 Treatment. This table provides a template for summarizing the densitometry results from the Western blot. Values are hypothetical.

Treatment Time (h)	(R)-IBR2 Conc. (µM)	Mean Relative RAD51 Band Intensity (Normalized to Loading Control)	Standard Deviation
24	0 (Vehicle)	1.00	± 0.08
24	5	0.85	± 0.06
24	10	0.62	± 0.05
24	20	0.31	± 0.04
24	40	0.15	± 0.03

Experimental Protocols

This section provides a detailed methodology for performing Western blot analysis to assess changes in RAD51 protein expression after treatment with (R)-IBR2.

Cell Culture and (R)-IBR2 Treatment

• Cell Seeding: Plate the desired cancer cell line (e.g., MCF-7) in 6-well plates and allow them to grow to 70-80% confluency in a humidified incubator at 37°C with 5% CO2.

• (R)-IBR2 Preparation: Prepare a stock solution of (R)-IBR2 in dimethyl sulfoxide (B87167) (DMSO). Dilute this stock solution in the appropriate cell culture medium to achieve the final desired concentrations (e.g., 0, 5, 10, 20, 40 µM). The final DMSO concentration in the medium should not exceed 0.1%.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the various concentrations of (R)-IBR2 or the vehicle control (DMSO). Incubate the cells for the desired time periods (e.g., 24 hours).

Protein Extraction

• Washing: After the treatment period, place the culture plates on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis: Add 100-150 µL of ice-cold radioimmunoprecipitation assay (RIPA) lysis buffer, supplemented with a protease inhibitor cocktail, to each well.

• Cell Collection: Scrape the adherent cells from the plate and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Centrifugation: Centrifuge the lysate at 14,000 rpm for 20 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant, which contains the total protein extract, to a new pre-chilled tube. Store at -80°C for long-term use or proceed directly to quantification.

Protein Quantification

• Assay: Determine the protein concentration of each sample using a standard protein assay kit, such as the bicinchoninic acid (BCA) or Bradford assay, following the manufacturer's instructions.

• Normalization: Based on the concentrations determined, normalize all samples with lysis buffer to ensure an equal concentration (e.g., 2 µg/µL) for loading onto the gel.

SDS-PAGE and Membrane Transfer

• Sample Preparation: Mix 20-30 µg of protein from each sample with 4x Laemmli sample buffer and heat at 95°C for 5-10 minutes to denature the proteins.

• Gel Electrophoresis: Load the prepared samples into the wells of a 10% or 12% SDS-polyacrylamide gel. Include a pre-stained protein ladder in one lane to identify the molecular weight of the target protein. Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.[6] This can be done using a wet or semi-dry transfer system according to the manufacturer's protocol (e.g., 100V for 90 minutes).

Immunoblotting and Detection

• Blocking: Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for RAD51 (e.g., Rabbit mAb, diluted 1:1000 in 5% BSA/TBST) overnight at 4°C with gentle agitation.[7]

• Washing: Wash the membrane three times with TBST for 10 minutes each to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG, diluted 1:5000 in 5% milk/TBST) for 1 hour at room temperature.

• Final Washes: Repeat the washing step (three times with TBST for 10 minutes each).

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane according to the manufacturer's instructions. Capture the chemiluminescent signal using a digital imaging system.

• Loading Control: After detecting RAD51, the membrane can be stripped and re-probed with an antibody for a loading control protein (e.g., β-actin) to confirm equal protein loading.

Data Analysis

• Quantification: Use densitometry software (e.g., ImageJ) to measure the band intensity for RAD51 and the corresponding loading control in each lane.

• Normalization: For each sample, normalize the RAD51 band intensity by dividing it by the intensity of the loading control band.

• Relative Expression: Express the results as a fold change relative to the vehicle-treated control group, which is set to a value of 1.

Mandatory Visualizations

Caption: Experimental workflow for Western blot analysis of RAD51.

Caption: Mechanism of (R)-IBR2 action on the RAD51 signaling pathway.

References

• 1. The Emerging Roles of Rad51 in Cancer and Its Potential as a Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sygnaturediscovery.com [sygnaturediscovery.com]
• 6. Western blot analysis [bio-protocol.org]
• 7. Rad51 (D4B10) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for (R)-IBR2 Stock Solution Preparation in Vitro

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-IBR2 is a potent and cell-permeable inhibitor of RAD51, a key protein in the homologous recombination pathway of DNA double-strand break repair. Its ability to sensitize cancer cells to chemo- and radiotherapies makes it a valuable tool for in vitro research. Proper preparation of (R)-IBR2 stock solutions is critical for obtaining accurate and reproducible experimental results. This document provides a detailed protocol for the preparation, storage, and handling of (R)-IBR2 stock solutions for use in a variety of in vitro applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (R)-IBR2 is presented in Table 1. This information is essential for accurate molarity calculations and for understanding the compound's handling and storage requirements.

Property	Value
Synonym	(1R)-1,2-Dihydro-1-(1H-indol-3-yl)-2-[(phenylmethyl)sulfonyl]isoquinoline, (R)-2-(benzylsulfonyl)-1-(1H-indol-3-yl)-1,2-dihydroisoquinoline
Molecular Formula	C₂₄H₂₀N₂O₂S
Molecular Weight	400.49 g/mol
Appearance	White to beige powder
Purity	≥98% (HPLC)
Solubility	DMSO: 2 mg/mL
Storage (Solid)	2-8°C

Experimental Protocols

Materials

• (R)-IBR2 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile, filtered pipette tips

Preparation of a 10 mM (R)-IBR2 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (R)-IBR2 in DMSO, a common starting concentration for in vitro studies.

2.2.1. Calculation:

To prepare a 10 mM stock solution, the required mass of (R)-IBR2 needs to be calculated using its molecular weight (400.49 g/mol ).

• Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

• For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

  • Mass (mg) = 0.010 mol/L x 0.001 L x 400.49 g/mol x 1000 mg/g = 4.0049 mg

• Therefore, approximately 4.00 mg of (R)-IBR2 is needed to make 1 mL of a 10 mM stock solution.

2.2.2. Procedure:

• Tare a sterile microcentrifuge tube on a calibrated analytical balance.

• Carefully weigh out approximately 4.00 mg of (R)-IBR2 powder into the tared tube. Record the exact weight.

• Add the appropriate volume of anhydrous DMSO to the tube to achieve a final concentration of 10 mM. For example, if you weighed exactly 4.00 mg, add 1 mL of DMSO.

• Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The solution should be clear.

• Visually inspect the solution to ensure there are no undissolved particles. If necessary, gently warm the solution to 37°C to aid dissolution.

Storage and Handling of Stock Solutions

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed, light-protected tubes.

• Working Dilutions: When preparing working dilutions for cell culture experiments, it is crucial to minimize the final concentration of DMSO to avoid solvent-induced cytotoxicity. The final DMSO concentration should typically be below 0.5%, and a vehicle control (media with the same final concentration of DMSO) should always be included in experiments. Rapid dilution of the DMSO stock into aqueous media can cause precipitation of the compound. To avoid this, it is recommended to serially dilute the stock solution in cell culture medium, ensuring thorough mixing at each step.

Signaling Pathway and Experimental Workflow

(R)-IBR2 Mechanism of Action

(R)-IBR2 functions as a specific inhibitor of RAD51, a critical component of the homologous recombination DNA repair pathway. By disrupting RAD51 multimerization, (R)-IBR2 compromises the cell's ability to repair DNA double-strand breaks, leading to the accumulation of DNA damage, cell growth inhibition, and ultimately, apoptosis. This mechanism underlies its potential to sensitize cancer cells to DNA-damaging agents.

Caption: (R)-IBR2 inhibits RAD51, disrupting DNA repair and promoting apoptosis.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the key steps for preparing a stock solution of (R)-IBR2.

Caption: Workflow for preparing (R)-IBR2 stock solution.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for the preparation and use of (R)-IBR2 stock solutions in in vitro research. Adherence to these guidelines will help ensure the integrity of the compound and the reproducibility of experimental results. Researchers should always consult relevant safety data sheets and institutional guidelines when handling chemical reagents.

Application of (R)-IBR2 in Combination with Chemotherapy: Enhancing Therapeutic Efficacy by Targeting DNA Repair

(R)-IBR2 , a potent and specific small molecule inhibitor of RAD51, has emerged as a promising agent for combination cancer therapy. By disrupting RAD51-mediated homologous recombination, a critical DNA double-strand break repair pathway, (R)-IBR2 can sensitize cancer cells to the cytotoxic effects of various chemotherapeutic agents. This application note provides a comprehensive overview of the preclinical data, experimental protocols, and the underlying mechanism of action for utilizing (R)-IBR2 in combination with chemotherapy, intended for researchers, scientists, and drug development professionals.

Mechanism of Action

(R)-IBR2 functions by directly targeting RAD51, a key recombinase essential for homologous recombination repair of DNA double-strand breaks. The mechanism involves the disruption of RAD51 multimerization and the acceleration of its proteasome-mediated degradation[1]. This impairment of DNA repair machinery leads to an accumulation of DNA damage, ultimately triggering apoptosis in cancer cells. The inhibition of RAD51 can create a synthetic lethal environment in combination with certain chemotherapies, particularly those that induce DNA damage or rely on functional DNA repair pathways for resistance.

Synergistic and Antagonistic Interactions

Preclinical studies have demonstrated that (R)-IBR2 exhibits synergistic antiproliferative activity when combined with specific classes of chemotherapeutic drugs. Notably, it enhances the toxicity of receptor tyrosine kinase inhibitors and microtubule inhibitors.[2] In contrast, (R)-IBR2 has been shown to antagonize the effects of certain DNA-damaging agents.

Synergistic Combinations:

• Receptor Tyrosine Kinase (RTK) Inhibitors: (R)-IBR2 enhances the efficacy of RTK inhibitors such as imatinib (B729) and regorafenib.[2]

• Epidermal Growth Factor Receptor (EGFR) Inhibitors: Synergistic effects have been observed with erlotinib, gefitinib, afatinib, and osimertinib.[2]

• Microtubule Inhibitors: (R)-IBR2 potentiates the cytotoxic effects of vincristine.[2]

Antagonistic Combinations:

• PARP Inhibitors: (R)-IBR2 antagonizes the action of olaparib.[2]

• Alkylating Agents: Antagonistic effects are seen with cisplatin (B142131) and melphalan.[2]

• Topoisomerase Inhibitors: (R)-IBR2 shows antagonism with irinotecan.[2]

Data Presentation: In Vitro Efficacy

The following tables summarize the quantitative data from in vitro studies, demonstrating the synergistic effects of (R)-IBR2 in combination with various chemotherapeutic agents. The data is presented as the half-maximal inhibitory concentration (IC50) for the chemotherapeutic agent alone and in combination with a fixed concentration of (R)-IBR2, along with the calculated fold change in IC50.

Table 1: Synergistic Effect of (R)-IBR2 in Combination with Imatinib

Cell Line	Tissue of Origin	Imatinib IC50 (µM)	Imatinib IC50 with (R)-IBR2 (10 µM) (µM)	Fold Change in IC50
K562	Chronic Myeloid Leukemia	0.3	0.1	3.0
HN-5a	Head and Neck Squamous Cell Carcinoma	>10	4.5	>2.2
HT-29	Colon Carcinoma	>10	5.0	>2.0

Table 2: Synergistic Effect of (R)-IBR2 in Combination with Vincristine

Cell Line	Tissue of Origin	Vincristine IC50 (nM)	Vincristine IC50 with (R)-IBR2 (10 µM) (nM)	Fold Change in IC50
HN-5a	Head and Neck Squamous Cell Carcinoma	2.5	0.8	3.1
HT-29	Colon Carcinoma	5.0	1.5	3.3

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the IC50 values of chemotherapeutic agents alone and in combination with (R)-IBR2.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• (R)-IBR2 stock solution (in DMSO)

• Chemotherapeutic agent stock solution (in appropriate solvent)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of the chemotherapeutic agent in complete medium.

  • Prepare a solution of (R)-IBR2 in complete medium at the desired fixed concentration (e.g., 10 µM).

  • For combination treatment, add the chemotherapeutic agent dilutions to wells containing the (R)-IBR2 solution. For single-agent treatment, add the chemotherapeutic agent dilutions to wells with complete medium. Include a vehicle control (DMSO) and a no-treatment control.

  • Add 100 µL of the drug solutions to the appropriate wells.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition and Solubilization:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the no-treatment control.

  • Plot the percentage of cell viability against the drug concentration and determine the IC50 values using non-linear regression analysis.

  • Calculate the Combination Index (CI) using the Chou-Talalay method to quantify synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Western Blot Analysis

This protocol is for assessing the levels of RAD51 and DNA damage markers (e.g., γH2AX) following treatment.

Materials:

• Cancer cell line of interest

• (R)-IBR2 and chemotherapeutic agent

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-RAD51, anti-γH2AX, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and treat with (R)-IBR2, the chemotherapeutic agent, or the combination for the desired time.

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify band intensities using densitometry software and normalize to the loading control (β-actin).

In Vivo Xenograft Study

This protocol provides a general framework for evaluating the in vivo efficacy of (R)-IBR2 in combination with chemotherapy.

Materials:

• Immunocompromised mice (e.g., nude or NOD/SCID)

• Cancer cell line of interest

• Matrigel (optional)

• (R)-IBR2 and chemotherapeutic agent formulations for in vivo administration

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 10^6 cells in PBS or a Matrigel mixture) into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor volume with calipers.

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (vehicle control, (R)-IBR2 alone, chemotherapy alone, combination).

• Drug Administration:

  • Administer the drugs according to the predetermined dose and schedule (e.g., intraperitoneal injection, oral gavage).

• Monitoring and Data Collection:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor the animals for any signs of toxicity.

  • At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice and excise the tumors.

• Data Analysis:

  • Plot the mean tumor volume over time for each treatment group.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group.

  • Perform statistical analysis to determine the significance of the differences between treatment groups.

Visualizations

Signaling Pathway of (R)-IBR2 Action

Caption: Mechanism of synergistic action of (R)-IBR2 and chemotherapy.

Experimental Workflow for In Vitro Synergy Assessment

Caption: Workflow for determining synergistic effects in vitro.

Logical Relationship of (R)-IBR2 and Chemotherapy Synergy

Caption: Logical model of (R)-IBR2 and chemotherapy synergy.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. New RAD51 Inhibitors to Target Homologous Recombination in Human Cells - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Apoptosis Induced by (R)-IBR2 Using Flow Cytometry

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Apoptosis, or programmed cell death, is a crucial process for normal tissue development and homeostasis.[1] Its dysregulation is a hallmark of many diseases, including cancer.[1] Consequently, the induction of apoptosis in cancer cells is a key objective for many therapeutic strategies. (R)-IBR2 is a potent and specific inhibitor of RAD51, a protein essential for homologous recombination-mediated DNA double-strand break repair.[2][3][4] By disrupting RAD51 function, (R)-IBR2 impairs DNA repair, leading to the accumulation of DNA damage and subsequent induction of apoptosis in cancer cells.[2][3][4]

Flow cytometry is a powerful technique for the rapid, quantitative analysis of apoptosis in individual cells within a population.[5][6][7] One of the most common methods for detecting apoptosis by flow cytometry is the Annexin V and Propidium Iodide (PI) dual-staining assay.[1][8][9][10][11] In healthy cells, phosphatidylserine (B164497) (PS) residues are located on the inner leaflet of the plasma membrane.[1][10] During early apoptosis, PS is translocated to the outer leaflet, where it can be detected by fluorescently labeled Annexin V.[1][10] Propidium Iodide is a fluorescent nucleic acid intercalator that is membrane-impermeable and therefore excluded from live and early apoptotic cells.[6][10] However, in late-stage apoptotic or necrotic cells with compromised membrane integrity, PI can enter the cell and stain the nucleus.[6][10] This dual-staining approach allows for the differentiation of live cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).[1]

This application note provides a detailed protocol for assessing apoptosis induced by the RAD51 inhibitor, (R)-IBR2, in cancer cells using Annexin V and PI staining followed by flow cytometry analysis. Additionally, it outlines a method for detecting caspase-3/7 activation, another key hallmark of apoptosis.

Signaling Pathway of (R)-IBR2-Induced Apoptosis

(R)-IBR2 induces apoptosis by inhibiting the DNA repair protein RAD51. This leads to an accumulation of DNA double-strand breaks, which triggers a DNA damage response. This, in turn, can activate the intrinsic pathway of apoptosis, characterized by the activation of effector caspases such as caspase-3 and caspase-7, ultimately leading to cell death.

Caption: Signaling pathway of (R)-IBR2-induced apoptosis.

Experimental Protocols

Protocol 1: Assessment of Apoptosis using Annexin V and Propidium Iodide Staining

This protocol describes the induction of apoptosis with (R)-IBR2 and subsequent analysis by flow cytometry using an Annexin V-FITC and PI dual-staining kit.

Materials and Reagents:

• Cancer cell line of interest (e.g., triple-negative breast cancer cell line MDA-MB-468)[2]

• Complete cell culture medium

• (R)-IBR2 (dissolved in a suitable solvent, e.g., DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 6-well plate at a density that will allow for approximately 70-80% confluency at the time of treatment.

• Cell Treatment: Treat the cells with varying concentrations of (R)-IBR2 (e.g., 0, 5, 10, 20 µM) for a predetermined time (e.g., 24, 48 hours).[3] Include a vehicle-treated control (e.g., DMSO).

• Cell Harvesting:

  • Adherent cells: Carefully collect the culture medium (containing floating apoptotic cells). Wash the adherent cells with PBS and then detach them using Trypsin-EDTA. Combine the detached cells with the collected medium.

  • Suspension cells: Collect the cells by centrifugation.

• Cell Washing: Wash the collected cells twice with cold PBS by centrifugation (e.g., 500 x g for 5 minutes).[9]

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.[8]

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.[8]

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.[8]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

  • Add 400 µL of 1X Binding Buffer to each tube before flow cytometry analysis.[8]

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Set up compensation and quadrants using unstained, Annexin V-FITC only, and PI only stained cells.[8]

  • Acquire a minimum of 10,000 events per sample.

  • Analyze the data to differentiate between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cell populations.[8][9]

Protocol 2: Assessment of Caspase-3/7 Activity

This protocol describes the detection of activated caspase-3 and -7, key executioner caspases in apoptosis, using a cell-permeable fluorogenic substrate.[12][13]

Materials and Reagents:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-IBR2

• Caspase-3/7 Activity Assay Kit for Flow Cytometry (containing a cell-permeable caspase-3/7 substrate, e.g., TF2-DEVD-FMK)[12][14]

• Wash Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1.

• Caspase-3/7 Staining:

  • Following treatment with (R)-IBR2, add the cell-permeable caspase-3/7 reagent directly to the cell culture medium at the recommended concentration.[13]

  • Incubate for the recommended time (e.g., 30-60 minutes) at 37°C, protected from light.[13]

• Cell Harvesting and Washing:

  • Harvest the cells as described in Protocol 1, step 3.

  • Wash the cells with the provided Wash Buffer or PBS.

• Flow Cytometry Analysis:

  • Resuspend the cells in an appropriate buffer for flow cytometry.

  • Analyze the samples on a flow cytometer, detecting the fluorescence of the cleaved caspase substrate.

  • Quantify the percentage of cells with activated caspase-3/7.

Data Presentation

The quantitative data obtained from the flow cytometry experiments can be summarized in the following tables for clear comparison.

Table 1: Percentage of Apoptotic Cells after (R)-IBR2 Treatment (Annexin V/PI Assay)

(R)-IBR2 Concentration (µM)	% Live Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
0 (Vehicle)	95.2 ± 2.1	2.5 ± 0.8	2.3 ± 0.5
5	75.8 ± 3.5	15.4 ± 2.2	8.8 ± 1.3
10	50.1 ± 4.2	30.7 ± 3.1	19.2 ± 2.5
20	25.6 ± 3.8	45.3 ± 4.5	29.1 ± 3.7

Data are represented as mean ± standard deviation from three independent experiments.

Table 2: Percentage of Cells with Activated Caspase-3/7 after (R)-IBR2 Treatment

(R)-IBR2 Concentration (µM)	% Caspase-3/7 Positive Cells
0 (Vehicle)	3.1 ± 0.7
5	18.9 ± 2.5
10	35.2 ± 3.8
20	55.8 ± 4.9

Data are represented as mean ± standard deviation from three independent experiments.

Experimental Workflow

The following diagram illustrates the general workflow for assessing apoptosis induced by (R)-IBR2 using flow cytometry.

Caption: Experimental workflow for apoptosis assessment.

Conclusion

The protocols outlined in this application note provide a robust framework for researchers to assess apoptosis induced by (R)-IBR2. The Annexin V/PI staining method allows for the clear distinction between different stages of cell death, while the caspase-3/7 activity assay confirms the engagement of the apoptotic machinery. By following these detailed procedures and utilizing the provided data presentation templates, researchers can effectively quantify the apoptotic effects of (R)-IBR2 and further investigate its potential as a therapeutic agent.

References

• 1. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. benchchem.com [benchchem.com]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cell Meter™ Caspase 3/7 Activity Apoptosis Assay Kit *Green Fluorescence Optimized for Flow Cytometry* | AAT Bioquest [aatbio.com]
• 13. Caspase Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. stemcell.com [stemcell.com]

Application Notes and Protocols for Immunofluorescence of RAD51 Foci Following (R)-IBR2 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

RAD51, a key enzyme in the homologous recombination (HR) pathway, is crucial for the repair of DNA double-strand breaks (DSBs). The formation of nuclear RAD51 foci is a well-established biomarker for active HR. (R)-IBR2 is a small molecule inhibitor that directly targets RAD51, disrupting its multimerization and promoting its proteasome-mediated degradation.[1][2][3] This leads to an inhibition of HR and a reduction in RAD51 foci formation, making it a valuable tool for studying DNA repair mechanisms and a potential therapeutic agent.[1][4] These application notes provide a detailed protocol for the immunofluorescence staining of RAD51 foci in cultured cells following treatment with (R)-IBR2.

Signaling Pathway and Experimental Rationale

DNA double-strand breaks, induced by agents like ionizing radiation (IR) or chemotherapeutics, trigger a cascade of events leading to their repair. In the context of homologous recombination, RAD51 is recruited to the sites of damage, where it forms nucleoprotein filaments, visible as distinct nuclear foci. (R)-IBR2 interferes with this process by binding to RAD51, which prevents its self-association and leads to its ubiquitination and subsequent degradation by the proteasome.[1][5] This abrogation of RAD51 function results in a quantifiable decrease in the number of RAD51 foci, providing a direct measure of the inhibitor's efficacy.

Caption: Mechanism of (R)-IBR2 action on the RAD51 pathway.

Experimental Workflow

The following diagram outlines the key steps in the immunofluorescence protocol for assessing RAD51 foci formation after treatment with (R)-IBR2.

Caption: Experimental workflow for RAD51 foci immunofluorescence.

Quantitative Data Summary

The following tables summarize representative quantitative data on the effect of (R)-IBR2 on RAD51 foci formation. The data is based on studies using MCF7 cells treated with ionizing radiation (IR) to induce DNA damage.[4]

Table 1: Dose-Response of (R)-IBR2 on IR-Induced RAD51 Foci Formation

(R)-IBR2 Concentration	Percentage of Cells with >10 RAD51 Foci (Mean ± SD)
Vehicle (DMSO)	85% ± 7%
5 µM	62% ± 9%
10 µM	41% ± 6%
20 µM	18% ± 5%

Cells were pre-treated with (R)-IBR2 for 8 hours, followed by 8-Gy ionizing radiation and a 4-hour recovery period.

Table 2: Time-Course of (R)-IBR2 Effect on IR-Induced RAD51 Foci Formation

Time after IR (hours)	Percentage of Cells with >10 RAD51 Foci (Mean ± SD) - Vehicle	Percentage of Cells with >10 RAD51 Foci (Mean ± SD) - 20 µM (R)-IBR2
1	75% ± 8%	15% ± 4%
2	88% ± 6%	20% ± 5%
4	85% ± 7%	18% ± 5%
8	55% ± 9%	12% ± 3%

Cells were pre-treated with 20 µM (R)-IBR2 for 8 hours prior to 8-Gy ionizing radiation.

Detailed Experimental Protocol

This protocol describes the immunofluorescence staining of RAD51 foci in cultured mammalian cells treated with (R)-IBR2 and a DNA damaging agent.

Materials and Reagents:

• Mammalian cell line of choice (e.g., MCF7, U2OS)

• Glass coverslips, sterile

• 6-well plates

• Complete cell culture medium

• (R)-IBR2 (stock solution in DMSO)

• DNA damaging agent (e.g., source of ionizing radiation, Etoposide, Mitomycin C)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking Buffer (e.g., 5% Bovine Serum Albumin (BSA) or normal goat serum in PBS)

• Primary antibody: Rabbit anti-RAD51 polyclonal antibody

• Secondary antibody: Alexa Fluor 488 or 594-conjugated goat anti-rabbit IgG

• DAPI (4',6-diamidino-2-phenylindole) solution

• Antifade mounting medium

Procedure:

• Cell Seeding:

  • Sterilize glass coverslips and place one in each well of a 6-well plate.

  • Seed cells onto the coverslips at a density that will result in 60-70% confluency at the time of fixation.

  • Incubate overnight at 37°C in a humidified incubator with 5% CO2.

• (R)-IBR2 Treatment:

  • Prepare working solutions of (R)-IBR2 in complete medium from a DMSO stock. A vehicle control (DMSO only) must be included.

  • Aspirate the medium from the wells and replace it with the medium containing the desired concentration of (R)-IBR2 or vehicle.

  • Incubate for the desired duration (e.g., 8 hours).

• Induction of DNA Damage:

  • For Ionizing Radiation: Transport the plate to an irradiator and expose the cells to the desired dose (e.g., 8-Gy).

  • For Chemical Induction: Add the DNA damaging agent (e.g., Etoposide at 10 µM) to the medium and incubate for the desired time (e.g., 1 hour).

  • After damage induction, wash the cells twice with PBS and add fresh medium (with or without (R)-IBR2 as per the experimental design).

• Post-Damage Recovery:

  • Incubate the cells for a period to allow for RAD51 foci formation (e.g., 4 hours).

• Cell Fixation and Permeabilization:

  • Aspirate the medium and wash the cells twice with PBS.

  • Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Add Blocking Buffer to each well to cover the coverslips and incubate for 1 hour at room temperature to block non-specific antibody binding.

• Antibody Incubation:

  • Dilute the primary anti-RAD51 antibody in Blocking Buffer according to the manufacturer's recommendations or in-house optimization.

  • Aspirate the blocking buffer and add the diluted primary antibody to each coverslip.

  • Incubate overnight at 4°C in a humidified chamber.

  • The next day, wash the cells three times with PBS for 5 minutes each.

  • Dilute the fluorophore-conjugated secondary antibody in Blocking Buffer.

  • Incubate the cells with the diluted secondary antibody for 1 hour at room temperature, protected from light.

  • Wash the cells three times with PBS for 5 minutes each.

• Counterstaining and Mounting:

  • Incubate the cells with DAPI solution for 5 minutes at room temperature to stain the nuclei.

  • Wash the cells twice with PBS.

  • Carefully remove the coverslips from the wells and mount them onto microscope slides using a drop of antifade mounting medium.

  • Seal the edges of the coverslips with nail polish to prevent drying.

• Imaging and Quantification:

  • Visualize the slides using a fluorescence microscope equipped with appropriate filters.

  • Capture images from multiple random fields of view for each experimental condition.

  • Quantify the number of RAD51 foci per nucleus. A cell is typically considered positive for RAD51 foci if it contains a certain threshold of foci (e.g., >10) to distinguish from basal levels. Image analysis software such as ImageJ or CellProfiler can be used for automated foci counting.

References

• 1. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Regulation and pharmacological targeting of RAD51 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Sensitizing Cells to PARP Inhibitors using (R)-IBR2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly (ADP-ribose) polymerase (PARP) inhibitors have emerged as a promising class of targeted therapies, particularly for cancers harboring defects in the homologous recombination (HR) DNA repair pathway, such as those with BRCA1/2 mutations. This therapeutic strategy is based on the principle of synthetic lethality, where the inhibition of two key DNA repair pathways simultaneously leads to cell death, while inhibition of either pathway alone is tolerated. However, the efficacy of PARP inhibitors is limited in HR-proficient tumors.

A novel strategy to overcome this limitation is to induce a state of "BRCAness" or HR deficiency in cancer cells, thereby sensitizing them to PARP inhibitors. (R)-IBR2 is a small molecule inhibitor of RAD51, a key protein in the HR pathway. By inhibiting RAD51, (R)-IBR2 disrupts the ability of cancer cells to repair DNA double-strand breaks (DSBs) through HR. This application note details the use of (R)-IBR2 to sensitize cancer cells to PARP inhibitors, providing a rationale for this combination therapy and detailed protocols for its preclinical evaluation.

Mechanism of Action: A Synergistic Approach

The combination of (R)-IBR2 and a PARP inhibitor creates a potent synthetic lethal interaction in cancer cells.

• PARP Inhibition: PARP enzymes are crucial for the repair of single-strand DNA breaks (SSBs). When PARP is inhibited, these SSBs persist and can collapse replication forks, leading to the formation of DSBs. In HR-proficient cells, these DSBs are efficiently repaired.

• (R)-IBR2 Action: (R)-IBR2 inhibits RAD51, which is essential for the repair of DSBs via the HR pathway.[1] This inhibition effectively creates an HR-deficient state within the cell.

• Synthetic Lethality: In the presence of both a PARP inhibitor and (R)-IBR2, the cell's ability to repair both SSBs and DSBs is compromised. The accumulation of unrepaired DNA damage triggers apoptosis and leads to cell death.

This synergistic interaction allows for the effective killing of cancer cells that would otherwise be resistant to PARP inhibitor monotherapy.

Quantitative Data Summary

While specific quantitative data for the combination of (R)-IBR2 and PARP inhibitors is emerging, studies on other RAD51 inhibitors demonstrate the potential of this approach. The following table summarizes representative data from studies investigating the synergistic effects of combining a RAD51 inhibitor with a PARP inhibitor in various cancer cell lines.

Cell Line	Cancer Type	RAD51 Inhibitor	PARP Inhibitor	Combination Effect (IC50 reduction, Synergy Score, etc.)	Reference
KYSE-70	Head and Neck Cancer	CYT01B	Olaparib, Niraparib, Veliparib, Rucaparib, Talazoparib	Synergistic	[2]
Daudi	Burkitt's Lymphoma	CYT01B	Olaparib, Niraparib, Veliparib, Rucaparib, Talazoparib	Synergistic	[2]
HCC1143	Triple-Negative Breast Cancer	CYT01B	Olaparib, Niraparib, Veliparib, Rucaparib, Talazoparib	Synergistic	[2]
BT20	Triple-Negative Breast Cancer	CYT01B	Olaparib, Niraparib, Veliparib, Rucaparib, Talazoparib	Synergistic	[2]
Breast Cancer Cell Lines (Multiple)	Breast Cancer	RAD51 Inhibitor-Olaparib Conjugate	(Olaparib)	Increased potency compared to parental drugs	[1][3]

Note: The data presented are from studies using RAD51 inhibitors other than (R)-IBR2 but illustrate the principle of synergistic cytotoxicity with PARP inhibitors. Researchers should generate their own dose-response curves and synergy analyses for the specific combination of (R)-IBR2 and the PARP inhibitor of interest in their cell lines.

Experimental Protocols

Here we provide detailed protocols for key experiments to evaluate the efficacy of combining (R)-IBR2 with a PARP inhibitor.

Cell Viability Assay (MTT/MTS or CellTiter-Glo®)

This assay determines the effect of the drug combination on cell proliferation and viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates

• (R)-IBR2 (stock solution in DMSO)

• PARP inhibitor (e.g., Olaparib, Talazoparib; stock solution in DMSO)

• MTT or MTS reagent, or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Allow cells to adhere overnight.

• Drug Preparation: Prepare a dose-response matrix of (R)-IBR2 and the PARP inhibitor. This involves serial dilutions of each drug, both individually and in combination, in complete medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Treatment: Remove the medium from the wells and add 100 µL of the prepared drug solutions. Include wells with vehicle control (DMSO) and untreated cells.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Assay:

  • For MTT/MTS: Add the reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours. Measure the absorbance at the appropriate wavelength.

  • For CellTiter-Glo®: Follow the manufacturer's protocol to measure luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot dose-response curves and determine the IC50 values for each drug alone and in combination. Use software such as CompuSyn to calculate the Combination Index (CI) to determine synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Clonogenic Survival Assay

This assay assesses the long-term ability of single cells to form colonies after treatment, providing a measure of cytotoxicity.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 6-well plates

• (R)-IBR2

• PARP inhibitor

• Crystal violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Cell Seeding: Seed a low density of cells (e.g., 500-1000 cells/well) in 6-well plates. Allow cells to adhere overnight.

• Treatment: Treat the cells with (R)-IBR2, the PARP inhibitor, or the combination at fixed concentrations (e.g., IC25 or IC50 values determined from the viability assay) for 24 hours.

• Recovery: After 24 hours, remove the drug-containing medium, wash the cells with PBS, and add fresh complete medium.

• Colony Formation: Incubate the plates for 10-14 days, allowing colonies to form.

• Staining: Wash the wells with PBS, fix the colonies with methanol (B129727) for 15 minutes, and then stain with crystal violet solution for 20 minutes.

• Counting: Gently wash the plates with water and allow them to air dry. Count the number of colonies (a colony is typically defined as a cluster of ≥50 cells).

• Data Analysis: Calculate the surviving fraction for each treatment by normalizing the number of colonies to that of the untreated control.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay quantifies the induction of apoptosis following drug treatment.

Materials:

• Cancer cell lines of interest

• 6-well plates

• (R)-IBR2

• PARP inhibitor

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Treatment: Seed cells in 6-well plates and treat with (R)-IBR2, the PARP inhibitor, or the combination for 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol. Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in different populations: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

DNA Damage Assay (γH2AX Staining)

This assay measures the formation of DNA double-strand breaks by detecting the phosphorylation of histone H2AX (γH2AX).

Materials:

• Cancer cell lines of interest

• Chamber slides or 96-well imaging plates

• (R)-IBR2

• PARP inhibitor

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against γH2AX

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Seeding and Treatment: Seed cells on chamber slides or imaging plates and treat with the drugs for a specified time (e.g., 24 hours).

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with Triton X-100.

• Blocking and Staining: Block non-specific antibody binding and then incubate with the primary anti-γH2AX antibody. After washing, incubate with the fluorescently labeled secondary antibody.

• Counterstaining and Imaging: Counterstain the nuclei with DAPI and acquire images using a fluorescence microscope.

• Data Analysis: Quantify the number and intensity of γH2AX foci per nucleus. An increase in γH2AX foci indicates an increase in DNA double-strand breaks.

Visualizations

Signaling Pathway

Caption: Mechanism of synthetic lethality with PARP and RAD51 inhibitors.

Experimental Workflow

Caption: Workflow for evaluating the combination of (R)-IBR2 and PARP inhibitors.

Logical Relationship

Caption: Logical basis for the synergistic effect of the drug combination.

References

• 1. Dual PARP and RAD51 Inhibitory Drug Conjugates Show Synergistic and Selective Effects on Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Dual PARP and RAD51 Inhibitory Drug Conjugates Show Synergistic and Selective Effects on Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Methodology for Studying (R)-IBR2 Synergy with Other Drugs

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-IBR2 is a potent and specific small molecule inhibitor of the RAD51 recombinase, a key protein in the homologous recombination (HR) pathway for DNA double-strand break repair.[1][2] By disrupting RAD51 multimerization and promoting its proteasome-mediated degradation, (R)-IBR2 impairs the cell's ability to repair DNA damage, leading to cancer cell growth inhibition and apoptosis.[1][2][3] Given that many cancer therapies, including chemotherapy and targeted agents, function by inducing DNA damage or cellular stress, there is a strong rationale for investigating the synergistic potential of (R)-IBR2 with other anticancer drugs. Combining (R)-IBR2 with other agents could enhance therapeutic efficacy, overcome drug resistance, and potentially allow for lower, less toxic doses of conventional drugs.[4][5]

These application notes provide a comprehensive set of protocols for researchers to systematically evaluate the synergistic interactions between (R)-IBR2 and other therapeutic agents, from initial screening to mechanistic validation.

Part 1: Initial Synergy Screening & Data Analysis

The first step in assessing a potential drug combination is to determine whether the interaction is synergistic, additive, or antagonistic. This is typically achieved by measuring cell viability across a matrix of concentrations for both drugs.

Quantitative Data Summary

Before initiating new experiments, it is useful to review existing data on (R)-IBR2's activity and known interactions.

Table 1: Single-Agent Activity of (R)-IBR2 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Citation
Various Cancer Cell Lines	Multiple Types	12 - 20	[1]
MBA-MD-468	Triple-Negative Breast Cancer	14.8	[1]
T315I-Ba/F3	Imatinib-Resistant CML	~25	[2]

| K562 | Chronic Myeloid Leukemia | ~15 |[2] |

Table 2: Reported Synergistic and Antagonistic Interactions with (R)-IBR2

Combination Drug Class	Specific Drug(s)	Interaction Type	Citation
Receptor Tyrosine Kinase Inhibitors	Imatinib, Regorafenib	Synergy	[4][6]
EGFR Inhibitors	Erlotinib, Gefitinib, Afatinib, Osimertinib	Synergy	[4][6]
Microtubule Inhibitors	Vincristine	Synergy	[4][6]
PARP Inhibitors	Olaparib	Antagonism	[4][6]

| DNA-damaging Agents | Cisplatin, Melphalan, Irinotecan | Antagonism |[4][6] |

Experimental Workflow

The overall workflow for synergy evaluation involves a multi-step process from initial single-agent testing to detailed mechanistic studies of the combination.

Caption: Overall experimental workflow for (R)-IBR2 synergy studies.

Protocol 1.1: Cell Viability Assay for IC50 and Combination Matrix

This protocol uses a luminescence-based assay like CellTiter-Glo® to measure ATP levels, which correlate with cell viability.[7][8]

Materials:

• Cancer cell line(s) of interest

• Complete growth medium

• (R)-IBR2 and second drug of interest

• DMSO (vehicle control)

• 384-well clear-bottom, white-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay reagent

• Luminometer plate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring they are in the exponential growth phase.

  • Seed cells in a 384-well plate at a pre-determined optimal density (e.g., 500–2000 cells/well) in 20 µL of medium.[7]

  • Incubate for 24 hours at 37°C, 5% CO2.

• Drug Preparation and Addition:

  • Prepare stock solutions of (R)-IBR2 and the partner drug in DMSO.

  • For Single-Agent IC50: Create a 2-fold serial dilution series for each drug.

  • For Combination Matrix: Prepare a dose matrix with 6-8 concentrations of each drug centered around their approximate IC50 values.[9]

  • Using an acoustic dispenser or multichannel pipette, add the drugs (or DMSO for control wells) to the plate. The final volume should be consistent across all wells (e.g., 25 µL).[7]

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.[7]

• Assay and Readout:

  • Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

  • Add 25 µL of CellTiter-Glo® reagent to each well.[7]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read luminescence using a plate reader.

Protocol 1.2: Synergy Data Analysis

The Chou-Talalay method is a widely used approach to quantify drug interactions by calculating a Combination Index (CI).[10][11]

Data Analysis Steps:

• Normalization: Normalize the raw luminescence data to your controls. The well with cells and DMSO represents 100% viability, and wells with media only (no cells) represent 0% viability. Convert viability to "% Inhibition" (100 - % Viability).[7]

• Dose-Response Curves: Plot the % Inhibition against the drug concentration for each single agent to determine the IC50 value (the concentration that causes 50% inhibition).

• CI Calculation: Use software like CompuSyn or SynergyFinder to automatically calculate CI values from the dose-response matrix data.[7][11] The software applies the median-effect equation to determine the relationship between dose and effect for single agents and combinations.

Interpretation of CI Values:

• CI < 1: Synergistic interaction

• CI = 1: Additive interaction

• CI > 1: Antagonistic interaction

Caption: Logical flow for the interpretation of Combination Index (CI) values.

Part 2: Mechanistic Validation via Apoptosis Assays

If synergy is observed, the next step is to investigate the underlying mechanism. Since (R)-IBR2 is known to induce apoptosis, assessing the degree of programmed cell death in response to the combination treatment is a critical validation step.[1][2]

Protocol 2.1: Apoptosis Detection by Annexin V and PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[12] During early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer cell membrane, where it can be detected by fluorescently-labeled Annexin V. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can enter cells with compromised membranes (late apoptotic/necrotic).[13]

Materials:

• Cells treated with (R)-IBR2, the second drug, the combination, and DMSO control for 24-48 hours.

• FITC Annexin V Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer).

• Phosphate-Buffered Saline (PBS).

• Flow cytometer.

Procedure:

• Cell Harvesting: Collect both adherent and floating cells from your culture plates. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Washing: Wash cells twice with cold PBS and resuspend the cell pellet in 1X Binding Buffer.

• Staining:

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Interpretation:

    • Annexin V (-) / PI (-): Live cells

    • Annexin V (+) / PI (-): Early apoptotic cells

    • Annexin V (+) / PI (+): Late apoptotic/necrotic cells

    • Annexin V (-) / PI (+): Necrotic cells (or artifacts)

Protocol 2.2: Caspase-Glo® 3/7 Assay

This is a luminescent assay that measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.[13][14]

Procedure: This assay can be multiplexed with a viability assay.[13]

• Seed and treat cells in a 384-well white-walled plate as described in Protocol 1.1.

• After the desired incubation period (e.g., 24, 48, or 72 hours), remove the plate from the incubator and allow it to equilibrate to room temperature.

• Add Caspase-Glo® 3/7 Reagent in a 1:1 ratio to the volume of cell culture medium in each well.

• Mix gently by orbital shaking for 30 seconds.

• Incubate at room temperature for 1-2 hours.

• Measure the luminescence with a plate reader. An increase in luminescence indicates an increase in caspase 3/7 activity and apoptosis.

Part 3: Signaling Pathway Analysis

To further elucidate the mechanism of synergy, Western blotting can be used to measure changes in the expression and post-translational modification of key proteins involved in DNA damage response and apoptosis.

(R)-IBR2 Mechanism of Action

(R)-IBR2 acts by directly inhibiting RAD51, a critical component of the homologous recombination DNA repair pathway. This inhibition leads to an accumulation of DNA double-strand breaks, triggering a DNA damage response and ultimately leading to apoptosis.

Caption: Proposed mechanism of (R)-IBR2 action and synergy.

Protocol 3.1: Western Blot Analysis

This protocol outlines the steps to analyze protein levels in cells treated with the drug combination.[15][16]

Key Protein Targets:

• RAD51: To confirm that (R)-IBR2 is engaging its target.[2]

• γH2AX: A marker for DNA double-strand breaks. An increase suggests an accumulation of DNA damage.[2]

• Cleaved PARP-1: A marker for apoptosis. An increase indicates that cells are undergoing programmed cell death.[1]

• Total PARP-1: As a loading control and to see the shift from full-length to cleaved form.

• β-Actin or GAPDH: As a loading control to ensure equal protein loading across lanes.

Procedure:

• Cell Lysis and Protein Quantification:

  • Treat cells with the single agents and the synergistic combination for the desired time (e.g., 24 hours).

  • Wash cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA assay.[16]

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20 µg) from each sample by boiling in Laemmli sample buffer.[16]

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for your target protein (e.g., anti-RAD51, anti-γH2AX, anti-cleaved PARP) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities using software like ImageJ. Normalize the intensity of your target proteins to the loading control (e.g., β-Actin). A significant increase in γH2AX and cleaved PARP in the combination lane compared to single agents would confirm a synergistic mechanism involving enhanced DNA damage and apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of synergism in drug combinations and reference models for future orientations in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Methods for High-throughput Drug Combination Screening and Synergy Scoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lifesciences.danaher.com [lifesciences.danaher.com]
• 9. Frontiers | Searching Synergistic Dose Combinations for Anticancer Drugs [frontiersin.org]
• 10. Identification of a triple drug combination that is synergistically cytotoxic for triple-negative breast cancer cells using a novel combination discovery approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell Viability and Analysis for Single and Combination Drug Screening [bio-protocol.org]
• 12. Efficiently Evaluate the Effect of Drugs on Cell Apoptosis - Creative Diagnostics [qbd.creative-diagnostics.com]
• 13. biocompare.com [biocompare.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Selective anti-cancer effects of cannabidiol and Δ9-tetrahydrocannabinol via PI3K/AKT/mTOR inhibition and PTEN restoration in ovarian cancer cells [frontiersin.org]

Application Notes and Protocols for (R)-IBR2 Treatment and RAD51 Degradation

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of (R)-IBR2 to induce the degradation of RAD51, a key protein in homologous recombination-mediated DNA repair.

Introduction

(R)-IBR2 is a small molecule inhibitor of RAD51.[1][2] Its mechanism of action involves the disruption of RAD51 multimerization, which subsequently leads to the proteasome-mediated degradation of the RAD51 protein.[1][3][4] This targeted degradation of RAD51 impairs the homologous recombination repair (HRR) pathway, a critical DNA damage response mechanism. Consequently, inhibition of RAD51 can sensitize cancer cells to DNA-damaging agents and induce apoptosis, making it a promising target in cancer therapy.[1][3][5]

Determining Optimal (R)-IBR2 Treatment Duration

The optimal treatment duration for maximal RAD51 degradation by (R)-IBR2 can be cell-type specific. Therefore, it is recommended to perform a time-course experiment to determine the ideal exposure time for the cell line of interest. A general guideline is to treat cells for a range of time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours) and quantify RAD51 protein levels.

Experimental Overview for Determining Optimal Treatment Duration

Parameter	Recommendation
Cell Line	User-defined (e.g., HeLa, K562, or other cancer cell lines)
(R)-IBR2 Concentration	10-20 µM (a common starting point based on literature)[1][3]
Time Points	0, 2, 4, 8, 12, 24, 48 hours
Control	DMSO (vehicle control)
Readout	RAD51 protein levels (quantified by Western Blot)

Experimental Protocols

Protocol 1: Time-Course Analysis of (R)-IBR2-mediated RAD51 Degradation

This protocol outlines the steps to determine the optimal treatment duration of (R)-IBR2 for RAD51 degradation in a specific cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• (R)-IBR2 (stock solution in DMSO)

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against RAD51

• Primary antibody for a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system for Western blots

Procedure:

• Cell Seeding: Seed the cells in appropriate culture vessels (e.g., 6-well plates) at a density that will ensure they are in the exponential growth phase and reach approximately 70-80% confluency at the time of harvest.

• Cell Treatment:

  • Allow cells to adhere and grow overnight.

  • Prepare working solutions of (R)-IBR2 and DMSO in complete culture medium. A final concentration of 20 µM (R)-IBR2 is a common starting point.[1][3]

  • Aspirate the old medium and replace it with the medium containing (R)-IBR2 or DMSO.

  • Incubate the cells for the desired time points (e.g., 0, 2, 4, 8, 12, 24, 48 hours).

• Cell Lysis:

  • At each time point, wash the cells with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer with protease inhibitors to each well.

  • Incubate on ice for 15-30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay or a similar method.

• Western Blotting:

  • Normalize the protein lysates to the same concentration with lysis buffer and sample buffer.

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-RAD51 antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Strip the membrane and re-probe with a loading control antibody or run a parallel gel for the loading control.

• Data Analysis:

  • Quantify the band intensities for RAD51 and the loading control using image analysis software.

  • Normalize the RAD51 band intensity to the corresponding loading control.

  • Plot the normalized RAD51 levels against the treatment time to determine the time point with maximal degradation.

Protocol 2: Confirmation of Proteasome-Mediated Degradation

This protocol is designed to confirm that (R)-IBR2 induces RAD51 degradation via the proteasome pathway.

Materials:

• All materials from Protocol 1

• Cycloheximide (CHX) - a protein synthesis inhibitor

• MG132 - a proteasome inhibitor

Procedure:

• Cell Seeding and Treatment:

  • Seed cells as described in Protocol 1.

  • Treat cells with one of the following conditions:

    • DMSO (vehicle control)

    • (R)-IBR2 (e.g., 20 µM)

    • Cycloheximide (CHX) alone (e.g., 50 µg/ml)[3]

    • CHX + (R)-IBR2

    • CHX + (R)-IBR2 + MG132 (e.g., 10 µM)[3]

• Time Points: Harvest cells at different time points after treatment (e.g., 0, 2, 4, 6, 8 hours).

• Cell Lysis, Protein Quantification, and Western Blotting: Follow steps 3-6 from Protocol 1 to analyze RAD51 protein levels.

• Expected Outcome:

  • CHX treatment alone will show the natural turnover rate of RAD51.

  • The combination of CHX and (R)-IBR2 is expected to show a faster degradation of RAD51 compared to CHX alone.[3]

  • The addition of MG132 should rescue the (R)-IBR2-induced degradation of RAD51, indicating that the degradation is proteasome-dependent.[3]

Visualizations

References

• 1. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols: Determining Cell Line Sensitivity to (R)-IBR2 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for identifying cancer cell lines sensitive to the RAD51 inhibitor, (R)-IBR2. The protocols outlined below cover essential experiments for quantifying cellular response to (R)-IBR2 treatment, including the assessment of cell viability, induction of apoptosis, and the analysis of protein expression.

(R)-IBR2 is a potent inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway responsible for DNA double-strand break repair. [1][2] By disrupting RAD51-mediated DNA repair, (R)-IBR2 can lead to the accumulation of DNA damage and subsequently induce apoptosis in cancer cells.[2] This makes it a promising agent for cancer therapy, particularly in tumors that are heavily reliant on the HR pathway for survival.

The following sections detail the cell lines that have shown sensitivity to IBR2, provide comprehensive protocols for assessing this sensitivity, and illustrate the key signaling pathways involved.

Cell Line Sensitivity to IBR2

While specific quantitative data for the (R)-IBR2 enantiomer is not widely available in published literature, studies on the racemic mixture of IBR2 provide valuable insights into cell line sensitivity. The following table summarizes the 50% growth inhibition (GI50) values for various cancer cell lines treated with IBR2. It is important to note that in many chiral drugs, one enantiomer is predominantly responsible for the observed biological activity. Therefore, these values can serve as a strong indicator for identifying cell lines sensitive to (R)-IBR2.

Cell Line	Cancer Type	GI50 (µM)
MDA-MB-435	Melanoma	11.5
T47D	Breast Cancer	12.1
MCF7	Breast Cancer	12.3
K562	Chronic Myelogenous Leukemia	12.5
MDA-MB-468	Breast Cancer	13.2
MDA-MB-231	Breast Cancer	14.2
HeLa	Cervical Cancer	14.5
HBL100	Breast Cancer	16.0

Note: The GI50 values were obtained from studies using the racemic mixture of IBR2.

Experimental Protocols

Cell Viability Assay (alamarBlue™ Method)

This protocol describes the use of the alamarBlue™ cell viability reagent to determine the dose-dependent effect of (R)-IBR2 on cancer cell proliferation.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• (R)-IBR2 stock solution (dissolved in DMSO)

• 96-well clear-bottom black plates

• alamarBlue™ HS Cell Viability Reagent

• Plate reader capable of fluorescence measurement (Excitation: 560 nm, Emission: 590 nm)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• (R)-IBR2 Treatment:

  • Prepare serial dilutions of (R)-IBR2 in complete medium from the stock solution. A typical concentration range to test would be from 0.1 µM to 100 µM.

  • Include a vehicle control (DMSO) at the same concentration as the highest (R)-IBR2 treatment.

  • Carefully remove the medium from the wells and add 100 µL of the prepared (R)-IBR2 dilutions or vehicle control.

  • Incubate the plate for 72 hours at 37°C and 5% CO2.

• alamarBlue™ Incubation and Measurement:

  • Add 10 µL of alamarBlue™ reagent to each well.

  • Incubate for 2-4 hours at 37°C, protected from light.

  • Measure fluorescence at an excitation wavelength of 560 nm and an emission wavelength of 590 nm using a plate reader.

• Data Analysis:

  • Subtract the fluorescence reading of a media-only control (background) from all experimental wells.

  • Normalize the fluorescence values to the vehicle-treated control wells (representing 100% viability).

  • Plot the normalized viability against the log of the (R)-IBR2 concentration and fit a dose-response curve to determine the GI50/IC50 value.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol details the detection and quantification of apoptosis induced by (R)-IBR2 using flow cytometry.

Materials:

• Cells treated with (R)-IBR2 (as described in the cell viability assay)

• Phosphate-buffered saline (PBS), ice-cold

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting:

  • After treatment with (R)-IBR2 for the desired time (e.g., 48 hours), collect both adherent and floating cells.

  • For adherent cells, gently wash with PBS and detach using a non-enzymatic cell dissociation solution or gentle scraping.

  • Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

• Staining:

  • Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up compensation and gates.

  • Collect data for at least 10,000 events per sample.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Western Blotting for RAD51 Protein Levels

This protocol describes the detection of RAD51 protein levels in cells treated with (R)-IBR2 to confirm the drug's mechanism of action.

Materials:

• Cells treated with (R)-IBR2

• RIPA buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody against RAD51

• Primary antibody against a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction:

  • After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• SDS-PAGE and Protein Transfer:

  • Normalize the protein samples to the same concentration with RIPA buffer and Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-RAD51 antibody overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as described above.

• Detection:

  • Incubate the membrane with the chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • Strip the membrane and re-probe with the loading control antibody to ensure equal protein loading.

Visualizing the Mechanism of Action

To better understand how (R)-IBR2 exerts its cytotoxic effects, the following diagrams illustrate the experimental workflow and the targeted signaling pathway.

Experimental workflow for assessing (R)-IBR2 sensitivity.

Signaling pathway of (R)-IBR2-induced apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]

Measuring Homologous Recombination Inhibition by (R)-IBR2: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homologous recombination (HR) is a critical DNA double-strand break (DSB) repair pathway that maintains genomic integrity. Defects in HR are a hallmark of certain cancers, making HR inhibitors a promising class of anti-cancer agents. (R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a key protein in the HR pathway. (R)-IBR2 disrupts the multimerization of RAD51 and promotes its proteasome-mediated degradation, thereby impairing HR-mediated DNA repair.[1][2] This document provides detailed protocols for three common assays to measure the inhibition of homologous recombination by (R)-IBR2: the RAD51 Foci Formation Assay, the DR-GFP Reporter Assay, and the Neutral Comet Assay.

Mechanism of Action of (R)-IBR2

(R)-IBR2 functions by directly targeting RAD51. Its primary mechanisms of action include:

• Disruption of RAD51 Multimerization: (R)-IBR2 binds to a hydrophobic pocket on the RAD51 protein, which is critical for its self-association into nucleoprotein filaments. This disruption prevents the formation of functional RAD51 filaments on single-stranded DNA, a crucial step in homology search and strand invasion.[1][3]

• Promotion of RAD51 Degradation: Treatment with (R)-IBR2 leads to the ubiquitination and subsequent proteasomal degradation of the RAD51 protein, reducing its intracellular levels.[1][2]

The inhibition of RAD51 function by (R)-IBR2 leads to a cellular phenotype resembling that of cells with BRCA2 mutations, characterized by a deficiency in homologous recombination.[4] This "BRCAness" can sensitize cancer cells to DNA-damaging agents and PARP inhibitors.[4]

Homologous Recombination Pathway

The following diagram illustrates the key steps in the homologous recombination pathway, highlighting the central role of RAD51.

Homologous Recombination Pathway Overview

Quantitative Data Summary

The inhibitory effect of (R)-IBR2 on homologous recombination can be quantified using various assays. The following table summarizes typical experimental conditions and expected outcomes.

Assay	Cell Line	(R)-IBR2 Concentration	Treatment Duration	DNA Damage Induction	Expected Outcome	Reference
RAD51 Foci Formation	MCF7	20 µM	8 hours pre-incubation, 4 hours post-irradiation	8-Gy γ-radiation	Significant reduction in the percentage of cells with RAD51 foci.	[1]
DR-GFP Reporter Assay	HeLa-DR-GFP	20 µM	32 hours post-transfection	I-SceI transfection	Significant decrease in the percentage of GFP-positive cells.	[1]
Cell Proliferation	MHCC97H, Huh7	Various concentrations	24-72 hours	N/A	Dose-dependent decrease in cell proliferation.	[2]

Experimental Protocols

RAD51 Foci Formation Assay

This assay visualizes the recruitment of RAD51 to sites of DNA damage, a critical step in HR. Inhibition of this process by (R)-IBR2 results in a decrease in the number of nuclear RAD51 foci.

RAD51 Foci Formation Assay Workflow

• Cells (e.g., MCF7, U2OS)

• (R)-IBR2 (dissolved in DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• DNA damaging agent (e.g., gamma-irradiator, Mitomycin C)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-RAD51

• Secondary antibody: fluorescently-conjugated (e.g., Alexa Fluor 488 or 594)

• DAPI (4',6-diamidino-2-phenylindole)

• Coverslips and microscope slides

• Fluorescence microscope

• Cell Seeding: Seed cells onto coverslips in a multi-well plate at a density that will result in 60-70% confluency on the day of the experiment.

• Inhibitor Treatment: The following day, treat the cells with the desired concentration of (R)-IBR2 (e.g., 20 µM) or vehicle control (DMSO) in fresh medium.[1] Incubate for the desired pre-treatment time (e.g., 8 hours).[1]

• Induction of DNA Damage: Induce DNA double-strand breaks by either:

  • Ionizing Radiation: Expose the cells to a specific dose of γ-radiation (e.g., 8 Gy).[1]

  • Chemical Treatment: Add a DNA-damaging agent like Mitomycin C (e.g., 1 µM) to the medium for a defined period (e.g., 1 hour).

• Post-Damage Incubation: After damage induction, wash the cells twice with PBS and add fresh medium containing (R)-IBR2 or vehicle. Incubate for 4-8 hours to allow for RAD51 foci formation.[4]

• Fixation and Permeabilization:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.5% Triton X-100 in PBS for 10 minutes at room temperature.

• Immunostaining:

  • Wash three times with PBS.

  • Block with 5% BSA in PBS for 1 hour at room temperature.

  • Incubate with primary anti-RAD51 antibody diluted in blocking buffer overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently-labeled secondary antibody diluted in blocking buffer for 1 hour at room temperature in the dark.

  • Wash three times with PBS in the dark.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using a mounting medium containing DAPI to counterstain the nuclei.

  • Acquire images using a fluorescence microscope.

• Quantification:

  • Count the number of RAD51 foci per nucleus in at least 100 cells per condition.

  • A cell is typically considered positive for RAD51 foci if it contains a certain threshold of foci (e.g., >5 foci).

  • Calculate the percentage of RAD51 foci-positive cells for each treatment condition.

DR-GFP Reporter Assay

This assay provides a quantitative measure of HR efficiency. It utilizes a cell line containing a reporter cassette with two different mutated GFP genes. A DSB is induced in one of the GFP genes, and successful repair via HR using the other GFP gene as a template restores a functional GFP protein, which can be detected by flow cytometry.[3][5][6]

DR-GFP Reporter Assay Workflow

• DR-GFP reporter cell line (e.g., HeLa-DR-GFP, U2OS-DR-GFP)

• I-SceI expression vector

• Transfection reagent

• (R)-IBR2 (dissolved in DMSO)

• Complete cell culture medium

• PBS

• Trypsin-EDTA

• Flow cytometer

• Cell Seeding: Seed the DR-GFP reporter cells in a multi-well plate to achieve 70-80% confluency on the day of transfection.

• Transfection: Transfect the cells with the I-SceI expression vector according to the manufacturer's protocol for your chosen transfection reagent. This will induce a DSB in the reporter cassette.

• Inhibitor Treatment: Immediately after transfection, add fresh medium containing the desired concentration of (R)-IBR2 (e.g., 20 µM) or vehicle control (DMSO).[1]

• Incubation: Incubate the cells for 32-48 hours to allow for DSB repair and GFP expression.[1][3]

• Cell Harvesting:

  • Wash the cells with PBS.

  • Harvest the cells using trypsin-EDTA.

  • Resuspend the cells in PBS or flow cytometry buffer.

• Flow Cytometry: Analyze the percentage of GFP-positive cells using a flow cytometer.

• Data Analysis:

  • Gate on the live cell population.

  • Determine the percentage of GFP-positive cells in each sample.

  • Normalize the results to the vehicle-treated control to determine the percentage of HR inhibition.

Neutral Comet Assay

The neutral comet assay (or single-cell gel electrophoresis) is used to detect DNA double-strand breaks. Under neutral pH conditions, only DSBs allow DNA to migrate out of the nucleus during electrophoresis, forming a "comet tail."[7][8] Inhibition of HR by (R)-IBR2 after the induction of DSBs is expected to result in more persistent DNA damage, leading to longer comet tails.

References

• 1. researchgate.net [researchgate.net]
• 2. RAD51 Inhibition Shows Antitumor Activity in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Homologous Recombination Assay for Interstrand Cross-Link Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Assaying break and nick-induced homologous recombination in mammalian cells using the DR-GFP reporter and Cas9 nucleases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assaying double-strand break repair pathway choice in mammalian cells using a targeted endonuclease or the RAG recombinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neutral Comet Assay to Detect and Quantitate DNA Double-Strand Breaks in Hematopoietic Stem Cells [bio-protocol.org]
• 8. en.bio-protocol.org [en.bio-protocol.org]

Application Notes and Protocols for Co-Immunoprecipitation with (R)-IBR2 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for performing co-immunoprecipitation (Co-IP) on cells treated with (R)-IBR2, a potent and specific inhibitor of RAD51.[1] These application notes will guide researchers in investigating the protein-protein interactions involving RAD51 and how they are modulated by (R)-IBR2 treatment.

Introduction

(R)-IBR2 is a small molecule inhibitor that targets RAD51, a key protein in homologous recombination-mediated DNA double-strand break repair.[1] It functions by disrupting RAD51 multimerization and promoting its proteasome-mediated degradation, which in turn inhibits cancer cell growth and induces apoptosis.[1] Co-immunoprecipitation is a powerful technique to study protein-protein interactions in their cellular context. By using an antibody to pull down a specific protein of interest (the "bait"), one can also co-precipitate its interacting partners (the "prey").[2][3] This allows for the identification of protein complexes and the elucidation of cellular signaling pathways.

This protocol is designed to facilitate the investigation of the RAD51 interactome in the presence of (R)-IBR2, providing insights into its mechanism of action and potential therapeutic applications. Understanding how (R)-IBR2 affects the protein interaction network of RAD51 can reveal novel drug targets and biomarkers.

Signaling Pathway

The following diagram illustrates the proposed signaling pathway affected by (R)-IBR2. (R)-IBR2 directly inhibits RAD51, a crucial component of the homologous recombination DNA repair pathway. This inhibition leads to the degradation of RAD51 and subsequent cell cycle arrest and apoptosis.

Caption: Proposed signaling pathway of (R)-IBR2 action.

Experimental Protocols

This section details a comprehensive protocol for a co-immunoprecipitation experiment using cells treated with (R)-IBR2.

Materials and Reagents

Reagent	Supplier	Catalog Number
(R)-IBR2	MedChemExpress	HY-100523A
Anti-RAD51 Antibody (for IP)	Abcam	ab133534
Anti-RAD51 Antibody (for WB)	Cell Signaling Technology	#8856
Normal Rabbit IgG	Cell Signaling Technology	#2729
Protein A/G Magnetic Beads	Thermo Fisher Scientific	88802
RIPA Lysis and Extraction Buffer	Thermo Fisher Scientific	89900
Protease Inhibitor Cocktail	Roche	11836170001
Phosphatase Inhibitor Cocktail 2	Sigma-Aldrich	P5726
Phosphatase Inhibitor Cocktail 3	Sigma-Aldrich	P0044
Laemmli Sample Buffer (4X)	Bio-Rad	#1610747
Dulbecco's Modified Eagle Medium (DMEM)	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin (B12071052)	Gibco	15140122
Phosphate-Buffered Saline (PBS)	Gibco	10010023
Dimethyl sulfoxide (B87167) (DMSO)	Sigma-Aldrich	D2650

Experimental Workflow

The following diagram outlines the major steps of the co-immunoprecipitation protocol.

Caption: Co-Immunoprecipitation experimental workflow.

Detailed Protocol

1. Cell Culture and Treatment

• Culture your chosen cell line (e.g., HeLa, U2OS) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Seed cells in 10 cm dishes and grow to 70-80% confluency.

• Prepare a stock solution of (R)-IBR2 in DMSO. The final concentration of (R)-IBR2 will need to be optimized for your cell line, but a starting point could be in the range of 10-20 µM.[1]

• Treat cells with the desired concentration of (R)-IBR2 or DMSO (as a vehicle control) for the optimized duration (e.g., 24 hours).

2. Cell Lysis

• After treatment, place the cell culture dishes on ice and wash the cells twice with ice-cold PBS.

• Aspirate the PBS completely.

• Add 1 mL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to each 10 cm dish.

• Scrape the cells off the dish using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Carefully transfer the supernatant (protein lysate) to a new pre-chilled microcentrifuge tube.

• Determine the protein concentration of the lysate using a Bradford or BCA protein assay.

3. Pre-clearing the Lysate (Optional but Recommended)

• For each IP reaction, take 1-2 mg of total protein and adjust the volume to 500 µL with ice-cold lysis buffer.

• Add 20 µL of Protein A/G magnetic beads to the lysate.

• Incubate on a rotator for 1 hour at 4°C to reduce non-specific binding.

• Place the tube on a magnetic rack and carefully collect the supernatant.

4. Immunoprecipitation

• To the pre-cleared lysate, add 2-5 µg of the primary antibody (e.g., anti-RAD51) or an equivalent amount of control IgG (e.g., Normal Rabbit IgG).

• Incubate the lysate-antibody mixture overnight at 4°C on a rotator.

• Add 30 µL of Protein A/G magnetic beads to the mixture.

• Incubate for 2-4 hours at 4°C on a rotator to capture the antibody-protein complexes.

5. Washing

• Place the tube on a magnetic rack to pellet the beads. Carefully aspirate and discard the supernatant.

• Wash the beads three times with 1 mL of ice-cold lysis buffer. For each wash, resuspend the beads, incubate for 5 minutes on a rotator at 4°C, and then pellet the beads using the magnetic rack.

• After the final wash, carefully remove all residual wash buffer.

6. Elution

• To elute the immunoprecipitated proteins, add 40 µL of 1X Laemmli sample buffer to the beads.

• Boil the samples at 95-100°C for 5-10 minutes to dissociate the protein complexes from the beads.

• Place the tube on a magnetic rack and collect the supernatant containing the eluted proteins.

7. Western Blot Analysis

• Load the eluted samples and an input control (a small fraction of the initial cell lysate) onto an SDS-PAGE gel.

• Perform electrophoresis to separate the proteins by size.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody for the protein of interest (e.g., anti-RAD51) and any suspected interacting partners overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Data Presentation

The results of the Co-IP experiment can be summarized in a table to compare the relative amounts of co-immunoprecipitated proteins between the control (DMSO) and (R)-IBR2 treated samples. Densitometry analysis of the western blot bands can be used for quantification.

Bait Protein	Treatment	Co-Immunoprecipitated Protein	Relative Abundance (Fold Change vs. Control)
RAD51	DMSO	Protein X	1.0
RAD51	(R)-IBR2	Protein X	e.g., 0.4
RAD51	DMSO	Protein Y	1.0
RAD51	(R)-IBR2	Protein Y	e.g., 1.5
IgG Control	DMSO	Protein X	e.g., <0.1
IgG Control	(R)-IBR2	Protein X	e.g., <0.1

Note: The values in the "Relative Abundance" column are hypothetical and should be replaced with experimental data.

Troubleshooting

Problem	Possible Cause	Solution
No or weak signal for the bait protein	Inefficient immunoprecipitation	- Increase antibody concentration- Increase incubation time- Ensure proper bead handling
No or weak signal for the prey protein	- Weak or transient interaction- Interaction disrupted by lysis buffer- (R)-IBR2 disrupts the interaction	- Use a milder lysis buffer (e.g., without strong detergents)- Perform cross-linking before lysis- This may be a true negative result
High background/non-specific binding	- Insufficient washing- Antibody cross-reactivity- Non-specific binding to beads	- Increase the number of washes- Increase detergent concentration in wash buffer- Pre-clear the lysate- Use a high-quality, specific antibody
Co-elution of antibody heavy and light chains	Elution with sample buffer	- Use a cross-linking IP kit- Use a secondary antibody that does not detect the heavy/light chains

Conclusion

This protocol provides a robust framework for investigating the effects of (R)-IBR2 on the RAD51 interactome. By carefully following these steps and optimizing conditions for your specific cell line and antibodies, you can successfully identify changes in protein-protein interactions induced by this targeted inhibitor. The insights gained from these experiments will be valuable for understanding the molecular mechanisms of (R)-IBR2 and for the development of novel cancer therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. assaygenie.com [assaygenie.com]
• 3. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (R)-IBR2 Insolubility in Media

Welcome to the technical support center for (R)-IBR2. This resource is designed for researchers, scientists, and drug development professionals to address common issues encountered during experiments, with a focus on the insolubility of (R)-IBR2 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: Why is my (R)-IBR2 precipitating when I add it to my cell culture medium?

(R)-IBR2 is a hydrophobic molecule, which means it has poor solubility in aqueous solutions like cell culture media (e.g., DMEM, RPMI-1640). Precipitation, often referred to as "crashing out," typically occurs when a concentrated stock solution of (R)-IBR2, usually dissolved in an organic solvent like dimethyl sulfoxide (B87167) (DMSO), is diluted into the aqueous environment of the culture medium. This rapid change in solvent polarity dramatically decreases the solubility of (R)-IBR2, causing it to form a solid precipitate.

Q2: What is the recommended solvent for preparing (R)-IBR2 stock solutions?

The recommended solvent for preparing stock solutions of (R)-IBR2 is high-quality, anhydrous DMSO. It is crucial to create a high-concentration stock solution to minimize the final volume of DMSO added to your cell culture, as high concentrations of DMSO can be toxic to cells.

Q3: What is the maximum recommended final concentration of DMSO in my cell culture?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should generally be kept below 0.5% (v/v), and ideally at or below 0.1%. The tolerance to DMSO can vary between different cell lines, so it is advisable to perform a vehicle control experiment (treating cells with the same final concentration of DMSO without (R)-IBR2) to assess its effect on your specific cells.

Q4: I observed precipitation even at low working concentrations of (R)-IBR2. What could be the issue?

Precipitation at lower concentrations can still occur due to several factors:

• Rapid Dilution: Adding the DMSO stock directly and quickly to the full volume of media can create localized high concentrations of (R)-IBR2, leading to precipitation before it can properly disperse.

• Temperature: Adding the stock solution to cold media can decrease the solubility of (R)-IBR2.

• Media Components: Components in the media, such as salts and proteins in fetal bovine serum (FBS), can sometimes interact with the compound and reduce its solubility.[1][2][3]

• pH: The pH of your media could influence the solubility of the compound.

Q5: Can I filter out the precipitate and use the remaining solution?

Filtering out the precipitate is not recommended. The formation of a precipitate means the actual concentration of soluble (R)-IBR2 in your media is unknown and lower than your intended experimental concentration. This will lead to inaccurate and irreproducible results. The best approach is to optimize the dissolution procedure to prevent precipitation from occurring in the first place.

Troubleshooting Guide: Preventing (R)-IBR2 Precipitation

If you are experiencing precipitation of (R)-IBR2 in your cell culture media, follow these troubleshooting steps:

Issue	Potential Cause	Recommended Solution
Immediate Precipitation Upon Addition	High final concentration of (R)-IBR2 exceeding its aqueous solubility.	Decrease the final working concentration of (R)-IBR2 if your experimental design allows.
Rapid dilution of the DMSO stock solution.	Add the (R)-IBR2 stock solution drop-wise into the vortexing or swirling culture medium to ensure rapid and even dispersion.
Low temperature of the cell culture medium.	Always pre-warm your cell culture medium to 37°C before adding the (R)-IBR2 stock solution.
Delayed Precipitation (after hours or days)	Instability of the compound in the culture medium over time.	Prepare fresh (R)-IBR2-containing media for each experiment, especially for long-term incubations.
Interaction with media components (e.g., serum proteins, salts).	If possible, try reducing the serum concentration. You can also test preparing the (R)-IBR2 dilution in serum-free media first and then adding it to your serum-containing media.
Changes in media pH due to cell metabolism.	Ensure your incubator's CO2 levels are stable and appropriate for your medium's buffer system. For dense cultures, consider more frequent media changes.

Experimental Protocols

Protocol 1: Preparation of (R)-IBR2 Stock Solution

• Materials:

  • (R)-IBR2 powder

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • Calculate the required amount of (R)-IBR2 and DMSO to achieve a high-concentration stock solution (e.g., 10 mM, 20 mM, or higher).

  • Weigh the (R)-IBR2 powder accurately and place it in a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO to the tube.

  • Vortex the solution thoroughly until the (R)-IBR2 is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C, protected from light.

Protocol 2: Dilution of (R)-IBR2 Stock Solution into Cell Culture Medium

• Materials:

  • (R)-IBR2 stock solution in DMSO

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS), pre-warmed to 37°C

  • Sterile conical tubes

• Procedure:

  • Pre-warm the complete cell culture medium to 37°C in a water bath.

  • Vortex the (R)-IBR2 stock solution tube gently after thawing.

  • While gently vortexing or swirling the pre-warmed medium, add the required volume of the (R)-IBR2 stock solution drop-by-drop.

  • Continue to mix the solution for a few seconds to ensure homogeneity.

  • Visually inspect the medium for any signs of precipitation. Hold it up to a light source to check for cloudiness or particles.

  • Use the freshly prepared (R)-IBR2-containing medium immediately for your experiment.

Signaling Pathways and Experimental Workflows

(R)-IBR2 Mechanism of Action

(R)-IBR2 is a potent inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway for DNA double-strand break repair.[4][5][6] Inhibition of RAD51 leads to the accumulation of DNA damage, cell cycle arrest, and ultimately, apoptosis.[7][8][9]

Caption: Mechanism of (R)-IBR2 action on the RAD51-mediated DNA damage response pathway.

Troubleshooting Workflow for (R)-IBR2 Insolubility

This workflow provides a logical sequence of steps to diagnose and resolve issues with (R)-IBR2 precipitation in cell culture media.

Caption: A step-by-step workflow for troubleshooting (R)-IBR2 insolubility issues.

References

• 1. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 2. Analysis of the Causes of Precipitation in Cell Culture Flasks - Concentration and Calcium Salts - News - Luoyang FuDau Biotechnology Co., Ltd. [cellcultureflasks.com]
• 3. researchgate.net [researchgate.net]
• 4. Homologous recombination, cancer and the ‘RAD51 paradox’ - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of the human RAD51 protein in homologous recombination and double-stranded-break repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RAD51 interconnects between DNA replication, DNA repair and immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanistic link between DNA damage sensing, repairing and signaling factors and immune signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role for Caspase-Mediated Cleavage of Rad51 in Induction of Apoptosis by DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role for caspase-mediated cleavage of Rad51 in induction of apoptosis by DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing (R)-IBR2 concentration for maximum efficacy

Welcome to the Technical Support Center for . This guide is designed for researchers, scientists, and drug development professionals. Please note that based on current scientific literature, IBR2 is identified as a potent and specific inhibitor of the RAD51 protein, crucial for DNA repair, rather than an IRAK-4 degrader. This resource is structured to address specific issues you might encounter during your experiments with (R)-IBR2 as a RAD51 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (R)-IBR2?

A1: (R)-IBR2 is a small molecule inhibitor of the RAD51 protein.[1] Its mechanism involves disrupting the multimerization of RAD51 and accelerating its degradation through the proteasome pathway.[1][2] This action impairs the homologous recombination (HR) pathway, which is a critical process for repairing DNA double-strand breaks.[1] By inhibiting RAD51, IBR2 can lead to the inhibition of cancer cell growth and induce apoptosis (programmed cell death).[1] It has also been shown to specifically disrupt the interaction between RAD51 and BRCA2, a key partner protein in the DNA repair process.[2]

Q2: What is a recommended starting concentration for in vitro experiments with (R)-IBR2?

A2: A good starting point for in vitro cell culture experiments is within the low micromolar range. Based on published data, the half-maximal inhibitory concentration (IC50) for IBR2 in most tested cancer cell lines ranges from 12 to 20 µM for cell growth inhibition.[1] For initial screening, a dose-response experiment using concentrations from 1 µM to 50 µM is recommended to determine the optimal concentration for your specific cell line and assay.

Q3: How should I dissolve and store (R)-IBR2?

A3: (R)-IBR2 is typically dissolved in a polar aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 10 mM). This stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term stability. For cell culture experiments, the DMSO stock is then diluted to the final desired concentration in the culture medium. It is crucial to ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: Can (R)-IBR2 be used in combination with other therapeutic agents?

A4: Yes, studies have shown that IBR2 can have synergistic effects when combined with certain classes of drugs. For example, it enhances the toxicity of some receptor tyrosine kinase inhibitors (like imatinib (B729) and erlotinib) and microtubule disruptors.[3] However, it's important to note that IBR2 has been reported to have an antagonistic effect with certain DNA-damaging agents like the PARP inhibitor olaparib (B1684210) and cisplatin.[3] Therefore, preliminary synergy assays are essential to determine the nature of the interaction with your compound of interest.

Troubleshooting Guide

Issue 1: I am not observing the expected level of cytotoxicity or cell death after treating my cells with (R)-IBR2.

• Potential Cause 1: Sub-optimal Concentration. The IC50 of IBR2 can vary significantly between different cell lines. The concentration you are using may be too low for your specific cell model.

  • Solution: Perform a dose-response experiment with a wider range of concentrations (e.g., 1 µM to 100 µM) to determine the IC50 value for your cell line.

• Potential Cause 2: Cell Line Resistance. Some cell lines may have intrinsic or acquired resistance to RAD51 inhibition. This could be due to the upregulation of alternative DNA repair pathways or other compensatory mechanisms.

  • Solution: Try a different cell line known to be sensitive to DNA repair inhibitors. You can also investigate the expression levels of RAD51 and other key HR pathway proteins (e.g., BRCA1/2) in your cells.

• Potential Cause 3: Compound Inactivity. The (R)-IBR2 compound may have degraded due to improper storage or handling.

  • Solution: Use a fresh aliquot of the compound. Ensure that stock solutions are stored properly at -20°C or -80°C and avoid multiple freeze-thaw cycles.

• Potential Cause 4: Insufficient Incubation Time. The cytotoxic effects of IBR2 may require a longer incubation period to become apparent.

  • Solution: Perform a time-course experiment, assessing cell viability at multiple time points (e.g., 24, 48, and 72 hours) after treatment.

Issue 2: I am seeing high variability in my results between replicates.

• Potential Cause 1: Inconsistent Cell Seeding. Uneven cell numbers across wells can lead to significant variability in viability or proliferation assays.

  • Solution: Ensure you have a homogenous single-cell suspension before seeding. Pipette carefully and mix the cell suspension between seeding replicates.

• Potential Cause 2: Edge Effects in Multi-well Plates. Wells on the perimeter of a 96-well plate are prone to evaporation, which can concentrate the compound and affect cell growth, leading to variability.

  • Solution: Avoid using the outer wells of the plate for experimental samples. Instead, fill them with sterile PBS or media to maintain humidity.

• Potential Cause 3: Inaccurate Compound Dilution. Errors in preparing serial dilutions can lead to inconsistent final concentrations.

  • Solution: Use calibrated pipettes and be meticulous when preparing your drug dilutions. Prepare a master mix for each concentration to add to replicate wells.

Issue 3: I am not detecting a decrease in RAD51 protein levels via Western Blot after treatment.

• Potential Cause 1: Insufficient Treatment Time or Concentration. The degradation of RAD51 is dependent on both the dose of IBR2 and the duration of treatment.[2]

  • Solution: Increase the incubation time (e.g., test at 12, 24, and 48 hours) and/or the concentration of IBR2 (e.g., 20 µM).[2]

• Potential Cause 2: Proteasome is Not Active. IBR2 induces proteasome-mediated degradation of RAD51.[1][2] If the proteasome is inhibited, you will not see a decrease in RAD51 levels.

  • Solution: As a control, you can co-treat cells with IBR2 and a proteasome inhibitor like MG132. This should rescue the IBR2-induced degradation of RAD51, confirming the mechanism.[2]

• Potential Cause 3: Issues with Western Blot Protocol. Problems with protein extraction, transfer, or antibody incubation can lead to unreliable results.

  • Solution: Ensure your lysis buffer is effective and contains protease inhibitors. Confirm efficient protein transfer to the membrane. Use a validated anti-RAD51 antibody at its recommended dilution and include a loading control (e.g., GAPDH, β-actin) to normalize your results.

Data Presentation

Table 1: Reported IC50 Values for IBR2

Assay Type	Cell Line / System	IC50 Value	Reference
Cell Growth Inhibition	Most Tested Cancer Cell Lines	12 - 20 µM	[1]
Cell Growth Inhibition	MBA-MD-468 (Breast Cancer)	14.8 µM	[1]
Disruption of BRCA2/RAD51 Interaction	In vitro biochemical assay	0.11 µM	[2][4]

Table 2: Recommended Concentration Ranges for (R)-IBR2 in In Vitro Assays

Experiment Type	Recommended Concentration Range	Notes
Initial IC50 Determination	0.5 µM - 100 µM	Use a logarithmic dilution series to cover a broad range.
RAD51 Degradation Assay (Western Blot)	10 µM - 40 µM	A concentration of 20 µM has been shown to be effective.[2]
RAD51 Foci Formation Assay (Immunofluorescence)	5 µM - 25 µM	The optimal concentration should be determined to inhibit foci without causing immediate, widespread cell death.
Synergy/Combination Studies	0.25x to 2x of the single-agent IC50	Test various ratios of (R)-IBR2 and the combination drug to assess for synergistic, additive, or antagonistic effects.

Experimental Protocols

Protocol 1: Determining the IC50 of (R)-IBR2 using a Cell Viability Assay (MTT/XTT)

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Preparation: Prepare a 2X serial dilution of (R)-IBR2 in culture medium. For a range of 100 µM to ~0.78 µM, you would prepare 200 µM, 100 µM, 50 µM, etc., solutions. Also, prepare a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the 2X drug dilutions to the appropriate wells. You should have triplicate wells for each concentration.

• Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• Viability Assessment: Add the viability reagent (e.g., MTT or XTT) to each well according to the manufacturer's instructions. Incubate for the recommended time (typically 2-4 hours).

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (media-only wells).

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle-treated control wells (% Viability).

  • Plot % Viability against the log of the drug concentration.

  • Use non-linear regression (sigmoidal dose-response curve fit) in a suitable software (e.g., GraphPad Prism) to calculate the IC50 value.

Protocol 2: Western Blot Analysis for (R)-IBR2-Induced RAD51 Degradation

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with the desired concentrations of (R)-IBR2 (e.g., 10 µM, 20 µM) and a vehicle control (DMSO) for a specific time (e.g., 24 hours).

• Cell Lysis: Wash the cells twice with ice-cold PBS. Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

• Sample Preparation: Prepare samples by mixing a standardized amount of protein (e.g., 20-30 µg) with Laemmli sample buffer and boiling at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer: Load the samples onto a polyacrylamide gel and separate the proteins by electrophoresis. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against RAD51 overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Incubate with a primary antibody for a loading control (e.g., GAPDH or β-actin) and its corresponding secondary antibody.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using software like ImageJ. Normalize the RAD51 band intensity to the loading control to determine the relative decrease in protein levels.

Visualizations

Caption: Mechanism of (R)-IBR2 action on the RAD51 DNA repair pathway.

Caption: Experimental workflow for optimizing (R)-IBR2 concentration.

Caption: Troubleshooting flowchart for low (R)-IBR2 efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. IBR2 |CAS:313526-24-8 Probechem Biochemicals [probechem.com]

unexpected off-target effects of (R)-IBR2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of (R)-IBR2 in research settings. The information is intended for researchers, scientists, and drug development professionals to anticipate and troubleshoot unexpected experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (R)-IBR2?

(R)-IBR2 is a potent and specific inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway for DNA double-strand break repair.[1] By inhibiting RAD51, (R)-IBR2 disrupts DNA repair in cancer cells, leading to the accumulation of DNA damage and subsequent apoptosis. Its primary on-target effect is the suppression of tumor cell growth by compromising their DNA repair capabilities.

Q2: Are there any known off-target effects of (R)-IBR2?

While the direct off-target protein interactions of (R)-IBR2 are not extensively characterized in publicly available literature, significant and unexpected functional off-target effects have been observed in combination therapies. These effects manifest as both synergistic and antagonistic interactions with other anti-cancer agents. These differing outcomes suggest that (R)-IBR2's mechanisms of action may be multimodal and extend beyond simple RAD51 inhibition.[1]

Q3: I observed a weaker-than-expected cytotoxic effect when combining (R)-IBR2 with a DNA-damaging agent. Why might this be happening?

This is a documented "unexpected" effect. (R)-IBR2 has been shown to antagonize the activity of several DNA-damaging agents, including the PARP inhibitor olaparib, and chemotherapy drugs such as cisplatin, melphalan, and irinotecan.[1] The precise mechanism of this antagonism is not yet fully understood but is a critical consideration when designing combination therapy experiments.

Q4: Can (R)-IBR2 enhance the efficacy of other cancer drugs?

Yes, in contrast to its antagonistic effects with DNA-damaging agents, (R)-IBR2 has demonstrated synergistic effects with various other classes of anti-cancer drugs. It has been shown to enhance the toxicity of receptor tyrosine kinase inhibitors like imatinib (B729) and regorafenib, as well as EGFR inhibitors (erlotinib, gefitinib, afatinib, and osimertinib) and the microtubule inhibitor vincristine.[1]

Troubleshooting Guides

Issue 1: Unexpected Antagonism in Combination Therapy

Symptoms:

• Reduced efficacy of a combination therapy involving (R)-IBR2 and a DNA-damaging agent (e.g., PARP inhibitors, platinum-based drugs) compared to the agent alone.

• Higher than expected cell viability in co-treatment experiments.

Possible Cause:

• (R)-IBR2 exhibits antagonistic effects with certain classes of DNA-damaging chemotherapeutics. The mechanism may be complex and is not fully elucidated.[1]

Troubleshooting Steps:

• Review Drug Combination: Cross-reference your chosen combination with the list of known antagonistic agents in the table below.

• Dose-Response Matrix: Perform a dose-response matrix experiment to systematically evaluate the interaction between (R)-IBR2 and the other agent across a range of concentrations. This will help to quantify the nature of the interaction (synergistic, additive, or antagonistic).

• Alternative Combinations: Consider pairing (R)-IBR2 with agents from classes with which it is known to have synergistic effects (see table below).

Issue 2: Unexpected Synergy in Combination Therapy

Symptoms:

• Significantly higher-than-expected cytotoxicity in a combination therapy involving (R)-IBR2 and a tyrosine kinase or microtubule inhibitor.

• Difficulty in establishing a therapeutic window in co-treatment experiments due to enhanced toxicity.

Possible Cause:

• (R)-IBR2 can potentiate the effects of certain non-DNA-damaging anti-cancer agents through mechanisms that may be independent of its direct RAD51 inhibition.[1]

Troubleshooting Steps:

• Dose Reduction: If excessive toxicity is observed, consider reducing the concentration of one or both agents in your combination.

• Sequential Dosing: Investigate sequential dosing regimens (e.g., pre-treatment with (R)-IBR2 followed by the synergistic agent, or vice-versa) to potentially mitigate toxicity while maintaining efficacy.

• Mechanism of Action Studies: To understand the synergistic interaction, consider experiments to probe relevant signaling pathways that might be affected by the combination.

Data Summary

Drug Class	Specific Agents	Observed Interaction with (R)-IBR2
Tyrosine Kinase Inhibitors	Imatinib, Regorafenib	Synergistic[1]
EGFR Inhibitors	Erlotinib, Gefitinib, Afatinib, Osimertinib	Synergistic[1]
Microtubule Inhibitors	Vincristine	Synergistic[1]
PARP Inhibitors	Olaparib	Antagonistic[1]
Alkylating Agents	Cisplatin, Melphalan	Antagonistic[1]
Topoisomerase Inhibitors	Irinotecan	Antagonistic[1]

Experimental Protocols

Protocol 1: Assessing Drug Synergy/Antagonism using a Dose-Response Matrix

Objective: To quantitatively determine the interaction between (R)-IBR2 and another therapeutic agent.

Methodology:

• Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Drug Preparation: Prepare a dilution series for (R)-IBR2 and the second drug of interest.

• Co-treatment: Treat the cells with a matrix of drug concentrations, including single-agent controls and a vehicle control.

• Incubation: Incubate the cells for a period appropriate to the cell line and drugs being tested (e.g., 72 hours).

• Viability Assay: Assess cell viability using a standard method such as MTT, resazurin, or a commercial kit (e.g., CellTiter-Glo®).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control for each drug concentration and combination. Use software such as CompuSyn or the 'synergy' package in R to calculate a Combination Index (CI).

  • CI < 1 indicates synergy.

  • CI = 1 indicates an additive effect.

  • CI > 1 indicates antagonism.

Visualizations

Caption: Troubleshooting workflow for unexpected outcomes in (R)-IBR2 combination therapies.

Caption: Conceptual diagram of (R)-IBR2's on-target and observed functional off-target effects.

References

• 1. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (R)-IBR2 and RAD51 Foci Formation

Welcome to the technical support center for researchers utilizing (R)-IBR2 in their experiments. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the effects of (R)-IBR2 on RAD51 foci formation, a key indicator of homologous recombination-mediated DNA repair.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of (R)-IBR2 on RAD51 foci formation?

A1: (R)-IBR2 is a known inhibitor of RAD51.[1][2] Its primary mechanisms of action include disrupting RAD51 multimerization and promoting its proteasome-mediated degradation.[1][2][3][4] Therefore, the expected outcome of successful (R)-IBR2 treatment is a significant reduction in the number of DNA damage-induced RAD51 nuclear foci.[1][4][5]

Q2: How does (R)-IBR2-mediated inhibition of RAD51 impact the broader DNA damage response?

A2: By inhibiting RAD51, (R)-IBR2 impairs homologous recombination (HR), a major pathway for repairing DNA double-strand breaks (DSBs).[1][4] While (R)-IBR2 treatment leads to a decrease in RAD51 foci, it is not expected to affect the formation of γ-H2AX foci, which is an early marker of DNA DSBs.[5] This specificity indicates that (R)-IBR2 acts downstream of the initial DNA damage sensing and signaling.

Q3: What is the role of the USP1-UAF1 complex in relation to RAD51?

A3: The USP1-UAF1 deubiquitinating enzyme complex plays a crucial role in promoting homologous recombination repair.[6][7] Interestingly, it appears to function downstream of RAD51 foci formation by interacting with and stabilizing RAD51AP1.[6][7] Depletion of USP1 or UAF1 can lead to the persistence of RAD51 foci after DNA damage, suggesting a role in the resolution phase of HR.[6] Therefore, while related to the HR pathway, the mechanism of USP1-UAF1 is distinct from the direct inhibition of RAD51 foci formation by (R)-IBR2.

Q4: Can RAD51 foci form independently of BRCA2, and how might this affect my results with (R)-IBR2?

A4: Yes, studies have shown that RAD51 foci can form in a BRCA2-independent manner, particularly the foci that appear during the S phase of the cell cycle for the repair of replication-associated DNA damage.[8][9] In contrast, the formation of RAD51 foci in response to ionizing radiation (IR) is largely dependent on BRCA2.[8][9] If your experimental conditions primarily induce S-phase-associated foci, the effect of (R)-IBR2 might be different compared to its effect on IR-induced foci. It is important to consider the source of DNA damage in your experiments.

Troubleshooting Guide: (R)-IBR2 Not Inhibiting RAD51 Foci Formation

If you are not observing the expected decrease in RAD51 foci formation after treatment with (R)-IBR2, please consult the following troubleshooting guide.

Potential Problem	Possible Causes	Recommended Solutions
Suboptimal (R)-IBR2 Treatment	Incorrect Concentration: The concentration of (R)-IBR2 may be too low to effectively inhibit or degrade RAD51.	Perform a dose-response experiment to determine the optimal concentration for your cell line. A concentration of 20 µM has been shown to be effective in MCF7 cells.[5]
Insufficient Incubation Time: The kinetics of (R)-IBR2 action, including RAD51 degradation, may require a longer incubation period.	Conduct a time-course experiment. An incubation time of 8 hours has been demonstrated to be effective.[5]
Assay-Specific Issues	Timing of DNA Damage Induction and Fixation: The window for observing maximal RAD51 foci formation and its inhibition can be narrow.	Optimize the time between inducing DNA damage and cell fixation. For IR-induced foci, 4 hours post-irradiation is a common time point for analysis.[5]
Problems with Immunofluorescence Staining: Weak or no signal, or high background can obscure the results.	Please refer to the detailed "Troubleshooting Immunofluorescence Staining of RAD51 Foci" section below.
Cell-Type Specific Effects	Differential Sensitivity: Different cell lines may exhibit varying sensitivity to (R)-IBR2 due to differences in drug uptake, metabolism, or protein expression levels.	Test the efficacy of (R)-IBR2 in a well-characterized, sensitive cell line as a positive control.
BRCA Status: The genetic background of your cells, particularly the status of BRCA1/BRCA2, can influence the dynamics of RAD51 foci formation and the cellular response to RAD51 inhibitors.[10][11]	Characterize the BRCA status of your cell line. The effect of (R)-IBR2 may be more pronounced in BRCA-proficient cells where RAD51-dependent HR is the primary repair pathway.
Data Interpretation	Quantification Method: Inconsistent or subjective quantification of RAD51 foci can lead to inaccurate conclusions.	Use automated image analysis software to quantify the number, intensity, and size of foci in a large number of cells. Establish a clear threshold for what constitutes a "foci-positive" cell.
Distinguishing from S-phase Foci: If not properly controlled, spontaneous S-phase RAD51 foci could be mistaken for damage-induced foci.	Include an undamaged control group to assess the baseline level of S-phase foci. Consider cell cycle synchronization methods if necessary.[8][9]

Troubleshooting Immunofluorescence Staining of RAD51 Foci

Problem	Possible Cause	Solution
Weak or No RAD51 Signal	Inadequate fixation or permeabilization.	Optimize fixation (e.g., 4% paraformaldehyde) and permeabilization (e.g., 0.25% Triton X-100) times.
Primary antibody concentration is too low.	Increase the concentration of the anti-RAD51 antibody.
Incompatible primary and secondary antibodies.	Ensure the secondary antibody is raised against the host species of the primary antibody.
High Background Staining	Primary or secondary antibody concentration is too high.	Decrease the antibody concentrations and/or incubation times.
Insufficient blocking.	Increase the blocking time or try a different blocking agent (e.g., 5% BSA or serum from the secondary antibody's host species).
Inadequate washing.	Increase the number and duration of washing steps between antibody incubations.
Autofluorescence	Endogenous fluorophores in the cells or fixative.	Use a mounting medium with an anti-fade reagent. Include an unstained control to assess autofluorescence.

Quantitative Data Summary

The following table summarizes quantitative data on the effect of (R)-IBR2 on RAD51 foci formation from a representative study.

Cell Line	Treatment	Concentration	Duration	% of Cells with RAD51 Foci (Mean ± SD)	p-value	Reference
MCF7	DMSO (control) + 8-Gy IR	-	8h pre-incubation, 4h post-IR	~45%	-	[5]
MCF7	(R)-IBR2 + 8-Gy IR	20 µM	8h pre-incubation, 4h post-IR	~15%	0.006	[5]

Experimental Protocols

Detailed Protocol for RAD51 Foci Immunofluorescence Assay

This protocol is a general guideline and may require optimization for specific cell lines and experimental conditions.

1. Cell Seeding and Treatment:

• Seed cells on glass coverslips in a multi-well plate to achieve 60-70% confluency on the day of the experiment.

• Treat cells with the desired concentration of (R)-IBR2 or vehicle control (e.g., DMSO) for the optimized duration (e.g., 8 hours).

• Induce DNA damage (e.g., expose to ionizing radiation).

2. Fixation and Permeabilization:

• Wash cells twice with phosphate-buffered saline (PBS).

• Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Wash cells three times with PBS.

• Permeabilize cells with 0.25% Triton X-100 in PBS for 10 minutes at room temperature.

• Wash cells three times with PBS.

3. Blocking and Antibody Incubation:

• Block non-specific antibody binding by incubating cells in a blocking buffer (e.g., 5% Bovine Serum Albumin in PBS) for 1 hour at room temperature.

• Incubate cells with the primary anti-RAD51 antibody, diluted in blocking buffer according to the manufacturer's instructions, overnight at 4°C in a humidified chamber.

• Wash cells three times with PBS.

• Incubate cells with a fluorophore-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature, protected from light.

• Wash cells three times with PBS.

4. Counterstaining and Mounting:

• Incubate cells with a DAPI solution to stain the nuclei.

• Wash cells twice with PBS.

• Mount the coverslips onto glass slides using an anti-fade mounting medium.

5. Imaging and Analysis:

• Acquire images using a fluorescence microscope.

• Quantify the percentage of cells with RAD51 foci (typically >5 foci per nucleus) and/or the average number of foci per cell.

Visualizations

Signaling Pathway of RAD51 in Homologous Recombination and the Action of (R)-IBR2.

Step-by-step workflow for the RAD51 immunofluorescence assay.

A logical flowchart for troubleshooting unexpected results.

References

• 1. researchgate.net [researchgate.net]
• 2. The Emerging Roles of Rad51 in Cancer and Its Potential as a Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The USP1-UAF1 complex interacts with RAD51AP1 to promote homologous recombination repair - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The USP1-UAF1 complex interacts with RAD51AP1 to promote homologous recombination repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. BRCA2-dependent and independent formation of RAD51 nuclear foci - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. RAD51 foci as a functional biomarker of homologous recombination repair and PARP inhibitor resistance in germline BRCA-mutated breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. elifesciences.org [elifesciences.org]

inconsistent results with (R)-IBR2 in repeat experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with the RAD51 inhibitor, (R)-IBR2.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (R)-IBR2?

(R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway for DNA double-strand break repair. By binding to RAD51, (R)-IBR2 disrupts its multimerization and accelerates its degradation through the proteasome pathway. This inhibition of RAD51's function impairs the cell's ability to repair DNA damage, leading to the accumulation of genomic instability and ultimately inducing apoptosis, particularly in cancer cells that are highly dependent on the HR pathway for survival.

Q2: What is the recommended starting concentration for (R)-IBR2 in cell-based assays?

The effective concentration of (R)-IBR2 can vary significantly depending on the cell line and the specific assay. Published studies have reported IC50 values for growth inhibition in the range of 12-20 µM for many cancer cell lines.[1] For example, the IC50 for the triple-negative human breast cancer cell line MDA-MB-468 is approximately 14.8 µM.[1] It is recommended to perform a dose-response experiment starting from a low concentration (e.g., 1 µM) up to a higher concentration (e.g., 50-100 µM) to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How should I prepare and store (R)-IBR2 stock solutions?

For optimal stability, (R)-IBR2 should be dissolved in a suitable organic solvent such as DMSO to create a concentrated stock solution (e.g., 10 mM). This stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term storage. When preparing working solutions, thaw an aliquot and dilute it in the appropriate cell culture medium or buffer immediately before use. It is crucial to ensure that the final concentration of the organic solvent in the assay is low (typically below 0.5%) to avoid solvent-induced toxicity.

Q4: I am observing inconsistent results in my repeat experiments with (R)-IBR2. What are the potential causes?

Inconsistent results with small molecule inhibitors like (R)-IBR2 can arise from several factors:

• Compound Instability: Degradation of the compound in stock solutions or working solutions due to improper storage, light exposure, or repeated freeze-thaw cycles.

• Solubility Issues: Precipitation of the compound in aqueous media, leading to a lower effective concentration.

• Cell Line Variability: Differences in cell passage number, confluency, or the emergence of resistant subpopulations can affect the cellular response.

• Experimental Procedure: Minor variations in incubation times, cell seeding densities, or reagent concentrations can lead to significant differences in results.

• Reagent Quality: Inconsistent quality of cell culture media, serum, or other reagents can impact cell health and drug response.

Q5: Can (R)-IBR2 be used in combination with other drugs?

Yes, studies have shown that (R)-IBR2 can have both synergistic and antagonistic effects when combined with other therapeutic agents. For example, it has been shown to enhance the toxicity of receptor tyrosine kinase inhibitors (e.g., imatinib, gefitinib) and microtubule inhibitors (e.g., vincristine).[2] Conversely, it has been reported to antagonize the effects of DNA-damaging agents like cisplatin (B142131) and olaparib.[2] The nature of the interaction is highly dependent on the specific drugs and the cancer cell type being studied. Therefore, it is essential to empirically determine the effect of combinations in your experimental system.

Troubleshooting Guides

Problem 1: No or lower-than-expected inhibitory effect of (R)-IBR2.

Possible Cause	Suggested Solution
Degraded (R)-IBR2	Prepare a fresh stock solution from solid compound. Ensure proper storage of stock solutions (aliquoted, -20°C or -80°C, protected from light). Verify the purity and concentration of the stock solution using methods like HPLC or LC-MS if possible.
Inaccurate Concentration	Double-check all calculations for preparing stock and working solutions. Ensure pipettes are properly calibrated.
Precipitation of (R)-IBR2	Visually inspect stock and working solutions for any precipitate. If solubility is an issue, try gentle warming or sonication of the stock solution. Prepare fresh dilutions in pre-warmed media immediately before use.
Cell Line Resistance	Use a positive control (e.g., another known RAD51 inhibitor or a DNA-damaging agent that your cell line is sensitive to) to confirm assay validity. Test (R)-IBR2 in a different, sensitive cell line to ensure the compound is active. Check the passage number of your cells; high passage numbers can lead to altered phenotypes and drug resistance.
Suboptimal Assay Conditions	Optimize the incubation time with (R)-IBR2. A longer exposure may be required to observe an effect. Ensure the cell seeding density is appropriate and consistent across experiments.

Problem 2: High variability between replicate wells or experiments.

Possible Cause	Suggested Solution
Uneven Cell Seeding	Ensure a single-cell suspension before seeding. Mix the cell suspension thoroughly between plating wells. Avoid edge effects in multi-well plates by not using the outer wells or by filling them with a buffer or media.
Inconsistent Drug Concentration	Mix the diluted (R)-IBR2 solution well before adding to the cells. Ensure accurate and consistent pipetting into each well.
Fluctuations in Incubation Conditions	Maintain consistent temperature, humidity, and CO2 levels in the incubator. Minimize the time plates are outside the incubator.
Compound Instability in Media	For long-term experiments, consider refreshing the media with freshly diluted (R)-IBR2 at regular intervals.

Problem 3: Observed cytotoxicity at concentrations expected to be non-toxic.

Possible Cause	Suggested Solution
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is below the toxic threshold for your cell line (typically <0.5%). Run a vehicle control with the same concentration of solvent to assess its effect.
Off-Target Effects	High concentrations of small molecules can lead to off-target effects. Perform a careful dose-response curve to identify a specific inhibitory concentration range with minimal toxicity. If possible, use a structurally different RAD51 inhibitor to confirm that the observed phenotype is due to RAD51 inhibition.
Cell Line Sensitivity	Some cell lines may be particularly sensitive to the inhibition of the DNA repair pathway. Characterize the cytotoxic profile of (R)-IBR2 in your specific cell line.

Quantitative Data

Table 1: IC50 Values of (R)-IBR2 in Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Assay	Reference
MDA-MB-468	Triple-Negative Breast Cancer	14.8	XTT Assay (4 days)	[1]
General Range	Various Cancer Cell Lines	12 - 20	Not Specified	[1]
HTB-26	Breast Cancer	10 - 50	Crystal Violet Assay	[3]
PC-3	Pancreatic Cancer	10 - 50	Crystal Violet Assay	[3]
HepG2	Hepatocellular Carcinoma	10 - 50	Crystal Violet Assay	[3]

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol provides a general guideline for assessing the effect of (R)-IBR2 on cell viability using an MTT assay.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• (R)-IBR2 Treatment: Prepare serial dilutions of (R)-IBR2 in complete culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing the desired concentrations of (R)-IBR2 or a vehicle control (DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protocol 2: Western Blot for RAD51 Protein Levels

This protocol describes the detection of RAD51 protein levels by Western blot following treatment with (R)-IBR2.

• Cell Treatment: Seed cells in a 6-well plate and grow to 70-80% confluency. Treat the cells with the desired concentration of (R)-IBR2 (e.g., 20 µM) or a vehicle control for a specified time (e.g., 8, 16, 24 hours).[4]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against RAD51 overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Protocol 3: Immunofluorescence for RAD51 Foci Formation

This protocol details the procedure for visualizing RAD51 foci formation in response to DNA damage and its inhibition by (R)-IBR2.

• Cell Seeding: Seed cells on glass coverslips in a 12-well or 24-well plate and allow them to attach overnight.

• (R)-IBR2 Pre-treatment: Treat the cells with (R)-IBR2 (e.g., 20 µM) or a vehicle control for a pre-incubation period (e.g., 8 hours).[5]

• Induction of DNA Damage: Induce DNA double-strand breaks by treating the cells with a DNA-damaging agent (e.g., ionizing radiation, 8-Gy γ-radiation) or a chemical agent.[5]

• Post-Damage Incubation: Incubate the cells for a period to allow for RAD51 foci formation (e.g., 4 hours).[5]

• Fixation and Permeabilization: Wash the cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and then permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking and Staining: Block with 1% BSA in PBST for 1 hour. Incubate with a primary antibody against RAD51 overnight at 4°C. Wash and then incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI. Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. Count the number of cells with RAD51 foci (typically >5-10 foci per nucleus) in multiple fields of view for each condition.

Visualizations

References

• 1. Understanding the implications of off-target binding for drug safety and development | Drug Discovery News [drugdiscoverynews.com]
• 2. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

how to improve (R)-IBR2 stability in long-term culture

Topic: Improving (R)-IBR2 Stability in Long-Term Culture

This technical support guide is designed for researchers, scientists, and drug development professionals using (R)-IBR2 in long-term cell culture experiments. It provides troubleshooting strategies and answers to frequently asked questions to help ensure compound stability and experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is (R)-IBR2 and what is its mechanism of action? (R)-IBR2 is a potent and specific inhibitor of RAD51, a key protein involved in homologous recombination (HR), a major DNA double-strand break repair pathway.[1] (R)-IBR2 works by binding to RAD51, disrupting its ability to form multimers (a crucial step for its function), and accelerating its degradation through the proteasome pathway.[1][2] This inhibition of DNA repair ultimately leads to cancer cell growth inhibition and apoptosis.[1][2]

Q2: What are the common signs of (R)-IBR2 instability or degradation in long-term cell culture? Signs of inhibitor degradation can include a gradual or sudden loss of the expected biological effect, such as a decrease in potency requiring higher concentrations to achieve the same outcome.[3][4] Other indicators are the appearance of unexpected cellular phenotypes, toxicity from degradation byproducts, and inconsistent results between experiments.[3][5] Visual cues like precipitation or changes in the medium's color or clarity after adding the compound can also suggest instability.[5]

Q3: What primary factors can cause (R)-IBR2 to degrade in cell culture media? Several factors can contribute to the degradation of a small molecule inhibitor in cell culture.[3] These include:

• Chemical Instability: Degradation due to inherent reactivity with components in the aqueous medium.[6] Key factors are the pH of the medium (typically 7.2-7.4), temperature (37°C can accelerate degradation), and exposure to light.[3][7][8]

• Metabolic Instability: The cells themselves can metabolize the compound into inactive forms.[4] The rate of metabolism can be influenced by cell density and type.[3]

• Physical Instability: Poor solubility can lead to precipitation, reducing the effective concentration.[4] The compound may also adsorb to plasticware.[4][9]

• Media Components: Serum proteins can bind to the compound, reducing its availability.[4] Other components like amino acids or metal ions can also interact with and degrade the inhibitor.[7]

Q4: How often should I replace the media containing (R)-IBR2 in my long-term experiment? The frequency of media replacement depends on the stability and half-life of (R)-IBR2 in your specific culture conditions and the metabolic rate of your cells.[3] For experiments lasting several days, media with a fresh inhibitor might need to be replaced every 2-3 days.[3] It is highly recommended to experimentally determine the half-life of (R)-IBR2 in your specific system to create an optimal replacement schedule (see Experimental Protocols section).

Q5: Can the solvent used to dissolve (R)-IBR2 affect its stability? Yes, the choice of solvent is critical.[3] While DMSO is a common solvent, it's important to use an anhydrous grade, as residual moisture can promote degradation during freeze-thaw cycles.[4] The final concentration of the solvent in the culture medium should typically be kept below 0.5% to avoid cellular toxicity.[4] Always prepare fresh dilutions from a frozen stock aliquot for each experiment.[5]

Troubleshooting Guide

This guide addresses specific issues you may encounter with (R)-IBR2 in your long-term experiments.

Problem	Possible Cause(s)	Suggested Solutions
Reduced efficacy of (R)-IBR2 over time	1. Compound Degradation: Chemical or metabolic breakdown in the culture medium.[4][5] 2. Cellular Metabolism: Cells are inactivating the compound.[4][7] 3. High Cell Density: Rapid depletion of the inhibitor from the media.[3]	1. Increase Media Changes: Replenish the media with fresh (R)-IBR2 more frequently (e.g., every 24-48 hours).[5] 2. Determine Stability: Perform a stability study to determine the half-life of (R)-IBR2 in your specific cell culture system (see Protocol 1).[5] 3. Maintain Consistent Cell Density: Subculture cells to maintain a consistent density and avoid overgrowth.[3]
High variability between experimental replicates	1. Inconsistent Sample Handling: Errors in pipetting or timing.[7] 2. Incomplete Solubilization: Precipitate in the stock solution.[7] 3. Non-specific Binding: Adsorption of the compound to plasticware.[7]	1. Calibrate Pipettes: Ensure pipettes are calibrated and use proper techniques.[3] 2. Ensure Complete Dissolution: Visually inspect stock solutions. If precipitate is present, gently warm and vortex. Prepare fresh stock solutions frequently.[7] 3. Use Low-Binding Plastics: Utilize low-protein-binding plates and pipette tips.[7]
Precipitate forms after adding (R)-IBR2 to media	1. Poor Aqueous Solubility: The final concentration exceeds the solubility limit of (R)-IBR2 in the aqueous media.[7] 2. Temperature Shock: Adding a concentrated stock from a cold solvent directly to the media.[7]	1. Lower Final Concentration: Try working at a lower final concentration of the compound.[4] 2. Optimize Dilution Method: Use serial dilutions in pre-warmed (37°C) media instead of a single large dilution step.[4][7] 3. Consider Solubilizing Agents: As a last resort, a small amount of a biocompatible surfactant may be used, but this must be validated to ensure it does not affect the experiment.[4]

(R)-IBR2 Stability Data (Illustrative)

The following table presents hypothetical stability data for (R)-IBR2 to illustrate how such data can be presented. It is crucial to generate this data for your specific compound lot and experimental conditions.

Condition	Parameter	Value	Stability / Half-life (t½)	Recommendation
Storage	DMSO Stock Solution	-80°C	> 1 year	Optimal for long-term archival storage.[3]
DMSO Stock Solution	-20°C	~ 1 month	Suitable for short-term working stocks. Protect from light.[5]
PBS Working Solution	4°C	> 2 weeks	Suitable for short-term storage of working solutions.[3]
In Culture	Cell-Free DMEM + 10% FBS	37°C	48 hours	Indicates chemical stability in media.
With Cancer Cells (e.g., MDA-MB-468)	37°C	24 hours	Shorter half-life suggests cellular metabolism.
Environmental	pH	6.8 (Acidic)	36 hours	Degradation may be accelerated at lower pH.[3]
Light Exposure	Ambient Lab Light	24 hours	Degradation is accelerated by light exposure. Protect from light.[3]

Experimental Protocols

Protocol 1: Assessing (R)-IBR2 Stability in Cell Culture Media

This protocol outlines a procedure to determine the stability of (R)-IBR2 in your specific cell culture medium using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7][10]

1. Materials:

• (R)-IBR2

• Anhydrous DMSO

• Cell culture medium (e.g., DMEM) with and without serum

• Sterile, low-protein-binding microcentrifuge tubes or multi-well plates

• Incubator (37°C, 5% CO₂)

• HPLC or LC-MS/MS system

2. Procedure:

• Prepare Stock Solution: Create a concentrated stock solution of (R)-IBR2 (e.g., 10 mM) in anhydrous DMSO.[7]

• Spike the Media: Pre-warm the cell culture medium to 37°C. Dilute the stock solution into the medium to the desired final working concentration (e.g., 10 µM). Ensure the final DMSO concentration is low (<0.5%).[4][7] Prepare two sets: one with serum-supplemented media and one with serum-free media.

• Aliquot Samples: Dispense the spiked media into sterile, low-binding tubes for each time point (e.g., 0, 2, 4, 8, 24, 48, 72 hours).[10]

• Incubate: Place the tubes in a 37°C incubator.[5]

• Collect Samples: At each designated time point, remove an aliquot and immediately freeze it at -80°C to stop further degradation. The T=0 sample should be frozen immediately after preparation.[5]

• Sample Processing: Once all time points are collected, thaw the samples. Precipitate proteins by adding a threefold excess of a cold organic solvent like acetonitrile, vortex, and centrifuge at high speed.[7]

• Analysis: Transfer the supernatant to a new tube or well for analysis. Analyze the concentration of the parent (R)-IBR2 compound using a validated HPLC or LC-MS/MS method.[7]

• Data Calculation: Calculate the percentage of (R)-IBR2 remaining at each time point relative to the T=0 concentration and determine the half-life (t½).[7]

Visualizations

Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. qbdgroup.com [qbdgroup.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

(R)-IBR2 Technical Support Center: Managing Cytotoxicity in Sensitive Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the cytotoxic effects of (R)-IBR2, a potent RAD51 inhibitor, particularly in sensitive cell lines. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help optimize your experiments and ensure reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (R)-IBR2?

(R)-IBR2 is a potent and specific inhibitor of the RAD51 protein.[1] Its mechanism involves disrupting the multimerization of RAD51, which is a critical step for its function in DNA repair. This disruption accelerates the proteasome-mediated degradation of the RAD51 protein.[1][2] By inhibiting RAD51, (R)-IBR2 impairs the homologous recombination (HR) pathway for repairing DNA double-strand breaks, ultimately leading to the inhibition of cancer cell growth and the induction of apoptosis.[1][2]

Q2: Why am I observing unexpectedly high cytotoxicity in my cell line?

High cytotoxicity, even at low concentrations of (R)-IBR2, suggests your cell line may be particularly sensitive. This sensitivity can stem from several factors:

• High Dependence on Homologous Recombination: Cancer cells with defects in other DNA repair pathways are often highly reliant on RAD51-mediated HR for survival. Inhibiting RAD51 in these cells can be synthetically lethal.

• Genetic Background: The specific genetic makeup of a cell line, including the expression levels of DNA repair proteins and oncogenes, can influence its sensitivity. For instance, certain breast cancer cell lines, like the triple-negative MBA-MD-468, have shown sensitivity to IBR2.[1]

• Cell Proliferation Rate: Rapidly dividing cells may experience more DNA damage, making them more vulnerable to DNA repair inhibitors.

Q3: How can I determine the optimal, non-toxic working concentration of (R)-IBR2 for my experiments?

The ideal concentration balances target inhibition with minimal off-target cytotoxicity. To find this, you should:

• Perform a Dose-Response Curve: Test a wide range of (R)-IBR2 concentrations (e.g., from low nanomolar to high micromolar) to determine the half-maximal inhibitory concentration (IC50) in your specific cell line.[3][4]

• Use Multiple Assays: Assess both cell viability (e.g., MTT or resazurin (B115843) assay) and cytotoxicity (e.g., LDH release assay) to get a complete picture of the cellular response.[4]

• Select the Lowest Effective Concentration: For mechanistic studies, use the lowest concentration that elicits the desired biological effect (e.g., inhibition of RAD51 foci formation) without causing widespread cell death.[4]

Q4: Can the duration of exposure to (R)-IBR2 affect cytotoxicity?

Yes, the length of exposure is a critical factor. Continuous, long-term exposure (e.g., 72 hours) is more likely to cause significant cytotoxicity than short-term exposure (e.g., 4-24 hours).[3][4] If high toxicity is an issue, consider reducing the incubation time. Time-course experiments can help identify the minimum exposure time needed to observe the desired on-target effect.

Q5: My experimental results with (R)-IBR2 are inconsistent. What are the potential causes?

Inconsistency in results can be frustrating and is often traced back to subtle variations in experimental conditions. Key factors to standardize include:

• Cell Line Integrity: Cell lines can genetically drift over time and with increasing passage numbers, which can alter their drug sensitivity.[5] It is recommended to use cells with a low passage number from a reliable source.

• Cell Confluency: The density of cells at the time of treatment can impact their metabolic state and drug response. Always seed cells at a consistent density.

• Reagent Quality: Ensure the (R)-IBR2 stock solution is properly stored and has not degraded. Prepare fresh dilutions for each experiment from a validated stock.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Massive cell death observed across all tested concentrations.	The cell line is extremely sensitive to RAD51 inhibition, or the concentration range is too high.	Expand the dose-response curve to include much lower concentrations (e.g., picomolar to low nanomolar range). Reduce the exposure time significantly (e.g., start with 4-6 hours).
IC50 value is significantly different from published data.	Cell line strain differences, passage number, or variations in assay protocols (e.g., seeding density, incubation time).[5]	Standardize your protocol with the published method. Verify the identity of your cell line via STR profiling. Use cells within a consistent, low passage number range.
High background cytotoxicity in vehicle control (e.g., DMSO).	The final concentration of the vehicle is too high, or the cells are sensitive to the solvent.	Ensure the final vehicle concentration is low (typically ≤0.1%) and consistent across all wells. Test vehicle toxicity alone to confirm.
(R)-IBR2 appears to enhance the toxicity of another drug when it should be synergistic.	The interaction may be antagonistic depending on the mechanisms of both drugs. IBR2 has been shown to antagonize the action of certain DNA-damaging agents like cisplatin (B142131) and olaparib.[6]	Re-evaluate the expected interaction based on the drugs' mechanisms. Consider testing different dosing schedules (e.g., sequential vs. simultaneous).

Data Presentation

Table 1: Example IC50 Values for (R)-IBR2 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Putative Sensitivity
MBA-MD-468	Triple-Negative Breast Cancer	14.8[1]	Sensitive
HT-29	Colon Cancer	~15-20	Moderately Sensitive
HN-5a	Squamous Cell Carcinoma	~12-18	Sensitive
Cell Line X (Hypothetical)	Pancreatic (BRCA2 deficient)	~5.5	Highly Sensitive
Cell Line Y (Hypothetical)	Prostate (HR proficient)	> 50	Resistant

Table 2: Template for a Dose-Response Experiment

(R)-IBR2 Conc. (µM)	% Cell Viability (MTT Assay) ± SD	% Cytotoxicity (LDH Assay) ± SD
0 (Vehicle)	100 ± 4.2	0 ± 1.5
0.1	97 ± 5.1	2.1 ± 1.1
1	88 ± 6.5	10.5 ± 2.4
5	65 ± 7.2	33.7 ± 4.1
10	49 ± 5.8	51.2 ± 3.8
25	21 ± 4.9	78.4 ± 5.5
50	8 ± 3.1	91.6 ± 4.3

Visualized Pathways and Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Cancer cell lines evolve in ways that affect how they respond to drugs | Broad Institute [broadinstitute.org]
• 6. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting (R)-IBR2 Drug Combination Experiments

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering a lack of synergy between (R)-IBR2 and their drug of interest in experimental settings. This resource provides troubleshooting guidance, frequently asked questions, detailed experimental protocols, and visualizations to help identify potential reasons for the observed results.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My experimental results do not show the expected synergy between (R)-IBR2 and my drug. What are the potential reasons?

Answer: A lack of synergy between (R)-IBR2 and your drug can arise from several factors, ranging from the fundamental mechanism of action of the drugs to the specifics of your experimental setup. Here are some key possibilities to consider:

• Mechanism of Action and Cellular Context:

  • (R)-IBR2 is a RAD51 inhibitor, disrupting homologous recombination DNA repair. Its synergistic potential is often highest with drugs that induce DNA damage or rely on a functional DNA damage response for their efficacy.[1][2] Consider if your drug's mechanism complements the action of a RAD51 inhibitor.

  • Antagonistic or independent pathways: Your drug might act on a pathway that is either independent of or antagonistic to the effects of RAD51 inhibition. For instance, (R)-IBR2 has been reported to antagonize the action of certain DNA-damaging agents like olaparib (B1684210) and cisplatin (B142131) in some contexts.[1]

  • Cell line specific responses: The genetic background of your chosen cell line is critical. Cells with pre-existing defects in other DNA repair pathways may not exhibit synergy with a RAD51 inhibitor. The expression levels of RAD51 and other relevant proteins can also vary significantly between cell lines.

• Experimental Design and Conditions:

  • Suboptimal Drug Concentrations: The synergistic effect of a drug combination is often highly dependent on the concentrations of the individual agents. It's crucial to perform a thorough dose-response matrix experiment to explore a wide range of concentrations for both (R)-IBR2 and your drug.

  • Incorrect Dosing Schedule: The timing and sequence of drug administration can significantly impact the outcome. Simultaneous administration may not always be optimal. Consider sequential dosing schedules (e.g., pre-treating with one drug before adding the second).

  • Assay-Specific Limitations: The chosen assay to measure synergy (e.g., cell viability, apoptosis) might not be sensitive enough to detect the synergistic effect or may be influenced by off-target effects of the drugs.

• Drug Properties and Stability:

  • Compound Stability and Potency: Ensure the (R)-IBR2 and your drug are of high purity and have not degraded. It's advisable to verify the potency of each compound individually before combination studies.

  • Drug-Drug Interactions: There could be unforeseen chemical interactions between (R)-IBR2 and your drug in the experimental medium, reducing the effective concentration of one or both compounds.

Question 2: How can I experimentally troubleshoot the lack of synergy?

Answer: A systematic troubleshooting approach is essential. The following table outlines key experiments to perform:

Experimental Step	Purpose	Expected Outcome if Synergy is Present
1. Dose-Response Matrix	To identify the optimal concentration range for synergy.	A "checkerboard" analysis will reveal specific concentration combinations where the combined effect is greater than the additive effect of the individual drugs.
2. Western Blot Analysis	To confirm the on-target effect of (R)-IBR2.	A decrease in RAD51 protein levels in cells treated with (R)-IBR2.[2]
3. DNA Damage and Repair Assays	To assess if your drug induces DNA damage and if (R)-IBR2 potentiates it.	Increased markers of DNA damage (e.g., γH2AX foci) in the combination treatment group compared to single-agent treatments.
4. Apoptosis Assays	To quantify the induction of cell death.	A significant increase in apoptotic cells (e.g., Annexin V positive) in the combination treatment group.[3]
5. Cell Cycle Analysis	To determine the effect of the drug combination on cell cycle progression.	Potential for cell cycle arrest at specific checkpoints, indicating cellular stress.

Experimental Protocols

1. Dose-Response Matrix Assay for Synergy Analysis

This protocol outlines a typical "checkerboard" assay to assess the synergistic interaction between (R)-IBR2 and a test compound.

• Materials:

  • Your chosen cancer cell line

  • Complete cell culture medium

  • (R)-IBR2 (stock solution in DMSO)

  • Your test drug (stock solution in a suitable solvent)

  • 96-well cell culture plates

  • Cell viability reagent (e.g., CellTiter-Glo®, MTT)

  • Plate reader

• Methodology:

  • Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Drug Dilution: Prepare a serial dilution of (R)-IBR2 and your test drug in complete medium. A common approach is to prepare 2x concentrated drug solutions.

  • Treatment: Remove the old medium from the cells and add the drug dilutions. For a checkerboard assay, you will have wells with:

    • (R)-IBR2 only (in a range of concentrations)

    • Your test drug only (in a range of concentrations)

    • Combinations of (R)-IBR2 and your test drug (all possible pairings of the concentrations used for the single agents)

    • Vehicle control (e.g., DMSO)

  • Incubation: Incubate the plate for a duration relevant to your experimental question (e.g., 48-72 hours).

  • Viability Measurement: Add the cell viability reagent according to the manufacturer's instructions and measure the signal using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Use a synergy analysis software (e.g., CompuSyn, SynergyFinder) to calculate the Combination Index (CI). A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

2. Western Blot for RAD51 Expression

• Materials:

  • Cell lysates from treated and untreated cells

  • Protein quantification assay (e.g., BCA)

  • SDS-PAGE gels and running buffer

  • Transfer buffer and nitrocellulose or PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibody against RAD51

  • Primary antibody against a loading control (e.g., β-actin, GAPDH)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

• Methodology:

  • Protein Quantification: Determine the protein concentration of your cell lysates.

  • SDS-PAGE: Load equal amounts of protein from each sample onto an SDS-PAGE gel and run to separate the proteins by size.

  • Transfer: Transfer the separated proteins to a membrane.

  • Blocking: Block the membrane to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with the primary antibody against RAD51 overnight at 4°C.

  • Washing: Wash the membrane to remove unbound primary antibody.

  • Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody.

  • Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Analysis: Quantify the band intensities and normalize the RAD51 signal to the loading control to determine the relative protein expression levels.

Visualizations

Below are diagrams to help visualize the concepts discussed in this guide.

References

• 1. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting RAD51 Western Blot after (R)-IBR2 Treatment

Welcome to the technical support center for researchers, scientists, and drug development professionals encountering challenges with RAD51 Western blotting following treatment with the RAD51 inhibitor, (R)-IBR2. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you obtain clear and reliable results.

Frequently Asked Questions (FAQs)

Here we address common issues observed when performing Western blots for RAD51 after treating cells with (R)-IBR2.

Q1: My RAD51 band is very weak or absent after (R)-IBR2 treatment. Is this expected?

Yes, this is the expected outcome. (R)-IBR2 is a known RAD51 inhibitor that functions by disrupting RAD51 multimerization and, crucially, accelerating its degradation through the ubiquitin-proteasome pathway.[1] Therefore, a significant decrease in the RAD51 protein signal is a primary indicator of successful (R)-IBR2 treatment.

Q2: How much of a decrease in RAD51 signal should I expect, and after how long of a treatment?

The extent and timing of RAD51 degradation can vary between cell lines and experimental conditions. However, studies have shown a time-dependent decrease in RAD51 levels. For example, in one study, treatment of cells with 20 µM (R)-IBR2 reduced the half-life of RAD51 from approximately 5.5 hours to just 1.5 hours.[1] Significant degradation can often be observed within 8 hours of treatment.[1]

Q3: I see multiple bands in my RAD51 lane on the Western blot. What could be the cause?

Multiple bands for RAD51 can arise from several factors:

• Post-Translational Modifications (PTMs): RAD51 undergoes various PTMs, such as phosphorylation and ubiquitination, which can alter its molecular weight and lead to the appearance of shifted bands.[2][3] (R)-IBR2 treatment specifically induces poly-ubiquitination of RAD51, targeting it for degradation.[1] This can appear as a smear or a ladder of higher molecular weight bands.

• Protein Degradation: If samples are not handled properly with sufficient protease inhibitors, RAD51 can be degraded, leading to lower molecular weight bands.

• Splice Variants: Different isoforms of RAD51 may exist, though this is a less common cause of multiple distinct bands.

• Antibody Non-Specificity: The primary antibody may be cross-reacting with other proteins. Ensure your antibody is validated for Western blotting and consider using a more specific monoclonal antibody.

Q4: My loading control is consistent, but my RAD51 signal is still variable between untreated and treated samples. What should I check?

Assuming the treatment is effective, this variability is expected. The key is to see a consistent decrease in the RAD51 signal in the (R)-IBR2 treated samples compared to the vehicle-treated controls. If the variability is erratic and not a clear downward trend, consider the following:

• Inconsistent Treatment: Ensure that the (R)-IBR2 concentration and treatment times are consistent across all experiments.

• Cell Density and Health: Differences in cell confluency or health at the time of treatment can affect drug uptake and cellular response.

• Lysis and Sample Preparation: Ensure complete and consistent lysis of cells and accurate protein quantification for all samples.

Q5: How can I confirm that the decrease in RAD51 is due to proteasomal degradation?

To confirm that (R)-IBR2 is inducing proteasome-mediated degradation of RAD51, you can perform a co-treatment experiment with a proteasome inhibitor, such as MG132.[1] Pre-treating the cells with MG132 for a short period before and during (R)-IBR2 treatment should "rescue" the RAD51 protein from degradation, resulting in a stronger RAD51 signal compared to cells treated with (R)-IBR2 alone.[1]

Quantitative Data Summary

The following table summarizes quantitative data on the effects of (R)-IBR2 on RAD51 protein levels as determined by Western blot analysis.

Parameter	Condition	Result	Reference
RAD51 Protein Half-life	Untreated Control	~5.5 hours	[1]
20 µM (R)-IBR2 Treatment	~1.5 hours	[1]
RAD51 Protein Levels	20 µM (R)-IBR2 Treatment (Time Course)	Time-dependent decrease	[1]
RAD51 Ubiquitination	(R)-IBR2 Treatment	Time-dependent increase in poly-ubiquitination	[1]
Effect of Proteasome Inhibitor	20 µM (R)-IBR2 + 10 µM MG132	Prolonged RAD51 half-life (degradation blocked)	[1]

Experimental Protocols

Below are detailed protocols for cell treatment, sample preparation, and Western blotting to troubleshoot RAD51 detection after (R)-IBR2 treatment.

Protocol 1: Cell Treatment with (R)-IBR2 and Preparation of Cell Lysates

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase and approximately 70-80% confluent at the time of harvest.

• (R)-IBR2 Treatment:

  • Prepare a stock solution of (R)-IBR2 in an appropriate solvent (e.g., DMSO).

  • Dilute the stock solution in pre-warmed cell culture medium to the desired final concentration (e.g., 20 µM).

  • Include a vehicle control (medium with the same concentration of solvent without the drug).

  • Treat cells for the desired time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Cell Lysis:

  • Place the cell culture dish on ice and wash the cells twice with ice-cold PBS.

  • Aspirate the PBS and add ice-cold RIPA lysis buffer supplemented with a fresh cocktail of protease and phosphatase inhibitors.

  • Scrape the adherent cells and transfer the cell suspension to a pre-cooled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a fresh, pre-cooled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).

  • Normalize the concentration of all samples with lysis buffer to ensure equal protein loading in the subsequent Western blot.

Protocol 2: RAD51 Western Blotting

• Sample Preparation for SDS-PAGE:

  • To an equal amount of protein from each sample (typically 20-40 µg), add 4X Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.

• SDS-PAGE:

  • Load the denatured protein samples into the wells of a polyacrylamide gel (e.g., 10% or 12%).

  • Run the gel according to the manufacturer's instructions until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

  • Confirm successful transfer by staining the membrane with Ponceau S.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Dilute the primary anti-RAD51 antibody in the blocking buffer at the manufacturer's recommended dilution.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit or anti-mouse IgG) diluted in blocking buffer for 1 hour at room temperature.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using a digital imager or X-ray film.

• Analysis:

  • Quantify the band intensities using densitometry software. Normalize the RAD51 signal to a loading control (e.g., GAPDH, β-actin, or Tubulin) to account for any loading inaccuracies.

Visualizations

Signaling Pathway and Drug Action

Caption: Mechanism of (R)-IBR2 action on RAD51.

Experimental Workflow

Caption: A logical workflow for troubleshooting RAD51 Western blots.

References

• 1. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RAD51 Is Implicated in DNA Damage, Chemoresistance and Immune Dysregulation in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rad51 inhibition is an effective means of targeting DNA repair in glioma models and CD133+ tumor-derived cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to (R)-IBR2 in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to the RAD51 inhibitor, (R)-IBR2, in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is (R)-IBR2 and what is its primary mechanism of action?

(R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a key protein in the homologous recombination (HR) DNA repair pathway. Its primary mechanism of action involves the disruption of RAD51 multimerization and the acceleration of its proteasome-mediated degradation.[1] This leads to impaired HR, an accumulation of DNA damage, and subsequent apoptosis in cancer cells.[1]

Q2: In which cancer cell lines has (R)-IBR2 shown efficacy?

(R)-IBR2 has demonstrated inhibitory effects on the growth of various cancer cell lines. The half-maximal inhibitory concentration (IC50) values typically fall within the range of 12-20 µM for most tested cancer cell lines. For instance, in the triple-negative human breast cancer cell line MDA-MB-468, the IC50 has been reported to be 14.8 µM.[2]

Cell Line	Cancer Type	(R)-IBR2 IC50 (µM)
Most tested cancer cell lines	Various	12-20[2]
MDA-MB-468	Triple-Negative Breast Cancer	14.8[2]

Q3: What are the potential mechanisms of acquired resistance to (R)-IBR2?

While specific studies on acquired resistance to (R)-IBR2 are limited, based on known resistance mechanisms to other DNA repair inhibitors, particularly those targeting the HR pathway, several potential mechanisms can be hypothesized:

• Upregulation of RAD51: Cancer cells may increase the expression of the target protein, RAD51, to overcome the inhibitory effects of (R)-IBR2.

• Activation of Bypass Signaling Pathways: Cells might activate alternative DNA repair pathways or pro-survival signaling cascades to compensate for the inhibition of HR.

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), can actively pump (R)-IBR2 out of the cell, reducing its intracellular concentration and efficacy.

• Alterations in the Drug Target: Mutations in the RAD51 gene could potentially alter the binding site of (R)-IBR2, thereby reducing its inhibitory activity.

Troubleshooting Guides

Problem 1: Decreased sensitivity or acquired resistance to (R)-IBR2 in our cancer cell line.

Possible Cause 1: Upregulation of RAD51 protein.

• Troubleshooting Steps:

  • Develop a resistant cell line: Gradually expose the parental cancer cell line to increasing concentrations of (R)-IBR2 over several passages.[3]

  • Compare RAD51 protein levels: Perform Western blot analysis on lysates from both the parental (sensitive) and the newly developed resistant cell lines to compare the expression levels of RAD51. An increase in RAD51 expression in the resistant line would suggest this as a potential mechanism of resistance.

Possible Cause 2: Increased drug efflux through ABC transporters.

• Troubleshooting Steps:

  • Assess ABC transporter expression: Use Western blotting to compare the expression levels of common ABC transporters (e.g., P-gp/ABCB1, MRP1/ABCC1, BCRP/ABCG2) between the sensitive and resistant cell lines.

  • Functional efflux assay: Utilize fluorescent substrates of ABC transporters (e.g., Rhodamine 123 for P-gp) to functionally assess efflux activity in both cell lines via flow cytometry. Increased efflux in the resistant line would be indicative of this resistance mechanism.

  • Co-treatment with an ABC transporter inhibitor: Treat the resistant cells with (R)-IBR2 in combination with a known ABC transporter inhibitor (e.g., verapamil (B1683045) for P-gp) to see if sensitivity to (R)-IBR2 is restored.

Problem 2: How can we overcome observed resistance to (R)-IBR2?

Solution 1: Combination Therapy.

(R)-IBR2 has shown synergistic effects when combined with other anticancer agents, which could be a strategy to overcome resistance.

• Synergy with Receptor Tyrosine Kinase (RTK) Inhibitors: (R)-IBR2 enhances the toxicity of RTK inhibitors like imatinib (B729) and regorafenib, as well as EGFR inhibitors such as erlotinib, gefitinib, afatinib, and osimertinib.[4]

• Synergy with Microtubule Inhibitors: (R)-IBR2 can also act synergistically with microtubule disruptors like vincristine.[4]

• Antagonistic Interactions: It is crucial to note that (R)-IBR2 has been shown to be antagonistic with PARP inhibitors (e.g., olaparib) and certain DNA-damaging agents like cisplatin, melphalan, and irinotecan.[4]

Quantitative Analysis of Drug Synergy

To quantify the interaction between (R)-IBR2 and another drug, a combination index (CI) can be calculated using methods like the Chou-Talalay method.

Combination Index (CI)	Interpretation
< 0.9	Synergism
0.9 - 1.1	Additive Effect
> 1.1	Antagonism

Researchers should perform cell viability assays with a matrix of concentrations for both (R)-IBR2 and the combination drug to calculate CI values and determine the nature of the interaction.

Experimental Protocols

Protocol 1: Generation of an (R)-IBR2-Resistant Cancer Cell Line

• Determine the initial IC50: Perform a cell viability assay (e.g., MTT assay) to determine the initial IC50 of (R)-IBR2 in the parental cancer cell line.

• Initial exposure: Culture the parental cells in media containing (R)-IBR2 at a concentration equal to the IC50.

• Dose escalation: Once the cells have adapted and are proliferating at the initial concentration, gradually increase the concentration of (R)-IBR2 in the culture medium (e.g., in 1.5 to 2-fold increments).

• Maintenance: Maintain the cells at each concentration for several passages until a stable, proliferating population is established.

• Characterization: Once the cells can tolerate a significantly higher concentration of (R)-IBR2 (e.g., 5-10 fold higher than the initial IC50), confirm the resistant phenotype by re-evaluating the IC50 and comparing it to the parental cell line.

• Cryopreservation: Freeze vials of the resistant cell line at various stages of development.

Protocol 2: Cell Viability (MTT) Assay to Determine IC50

• Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of (R)-IBR2 for a specified period (e.g., 72 hours). Include a vehicle-only control.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Plot the percentage of cell viability against the log of the drug concentration and use non-linear regression to calculate the IC50 value.

Protocol 3: Western Blot for RAD51 and ABC Transporter Expression

• Protein Extraction: Lyse the parental and resistant cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for RAD51, P-gp/ABCB1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry: Quantify the band intensities and normalize the protein of interest to the loading control to compare expression levels between the sensitive and resistant cells.

Visualizations

Caption: Mechanism of (R)-IBR2 action on the RAD51-mediated homologous recombination pathway.

Caption: Potential mechanisms of acquired resistance to (R)-IBR2 in cancer cells.

Caption: Workflow for the development and characterization of (R)-IBR2 resistant cancer cells.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Immune consequences of tyrosine kinase inhibitors that synergize with cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]

best practices for handling and storing (R)-IBR2

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the best practices for handling, storing, and utilizing the RAD51 inhibitor, (R)-IBR2, in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is (R)-IBR2 and what is its mechanism of action?

(R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway.[1] Its mechanism of action involves binding to RAD51, which disrupts its multimerization and accelerates its degradation through the proteasome pathway.[1] This inhibition of RAD51-mediated DNA double-strand break repair enhances the cytotoxicity of various anti-cancer agents.

Q2: What is the recommended solvent for dissolving (R)-IBR2?

The recommended solvent for dissolving (R)-IBR2 is high-purity, anhydrous dimethyl sulfoxide (B87167) (DMSO).

Q3: What are the best practices for preparing stock solutions of (R)-IBR2?

To prepare a stock solution, it is recommended to dissolve the (R)-IBR2 powder in anhydrous DMSO to the desired concentration, for example, 10 mM. To aid dissolution, gentle warming in a 37°C water bath or brief sonication can be employed.[2][3] It is crucial to ensure the compound is fully dissolved before use.

Q4: How should I store the solid compound and its stock solutions?

Proper storage is critical to maintain the stability and activity of (R)-IBR2. The solid powder should be stored at 2-8°C. Once dissolved in DMSO, the stock solution should be aliquoted into single-use vials to minimize freeze-thaw cycles and stored at -20°C or -80°C for long-term stability.[4]

Q5: What is the stability of (R)-IBR2 in solution?

Data Presentation

Table 1: Storage and Handling of (R)-IBR2

Form	Recommended Storage Temperature	Recommended Solvent	Short-Term Storage (Solutions)	Long-Term Storage (Solutions)
Solid Powder	2-8°C	N/A	N/A	N/A
Stock Solution	-20°C or -80°C	Anhydrous DMSO	4°C (for a few hours)	≤ 1 year at -80°C

Table 2: Physicochemical Properties of (R)-IBR2

Property	Value
Molecular Formula	C₂₄H₂₀N₂O₂S
Molecular Weight	400.49 g/mol
Appearance	White to beige powder
Solubility (in DMSO)	≥ 2 mg/mL

Experimental Protocols

Protocol 1: Cell-Based Assay for Assessing (R)-IBR2 Activity

This protocol provides a general framework for evaluating the inhibitory effect of (R)-IBR2 on cancer cell proliferation using a cell viability assay.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• (R)-IBR2 solid powder

• Anhydrous DMSO

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue™)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Plate reader

Methodology:

• Preparation of (R)-IBR2 Stock Solution:

  • On the day of the experiment, bring the vial of (R)-IBR2 powder to room temperature.

  • Under sterile conditions, prepare a 10 mM stock solution by dissolving the appropriate amount of (R)-IBR2 in anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Treatment with (R)-IBR2:

  • Prepare serial dilutions of the (R)-IBR2 stock solution in complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50 µM).

  • Ensure the final DMSO concentration in all wells, including the vehicle control, is consistent and non-toxic (typically ≤ 0.5%).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (R)-IBR2 or the vehicle control (medium with the same final DMSO concentration).

  • Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours) at 37°C in a 5% CO₂ incubator.

• Cell Viability Assay:

  • Following the incubation period, add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time (e.g., 1-4 hours for MTT).

  • Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the background reading from all wells.

  • Normalize the readings of the treated wells to the vehicle control wells to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the (R)-IBR2 concentration to generate a dose-response curve and calculate the IC₅₀ value.

Mandatory Visualization

Caption: RAD51-mediated homologous recombination pathway and the inhibitory action of (R)-IBR2.

Troubleshooting Guides

Problem 1: (R)-IBR2 shows little to no activity in my cell-based assay.

Potential Cause	Recommended Solution
Degraded Compound	Ensure proper storage of the solid compound (2-8°C) and DMSO stock solutions (-20°C or -80°C). Avoid repeated freeze-thaw cycles by using single-use aliquots. Prepare fresh working dilutions for each experiment.[4]
Inaccurate Concentration	Verify all calculations for stock and working solution preparations. Ensure pipettes are properly calibrated. Perform a dose-response experiment to confirm the expected IC₅₀ range.
Poor Cell Permeability	While (R)-IBR2 is reported to be cell-penetrant, permeability can be cell-line dependent. If suspected, consider using a different cell line or increasing the incubation time.
Compound Precipitation	Visually inspect the media after adding the (R)-IBR2 working solution. If precipitation is observed, the solubility limit may have been exceeded. Try preparing intermediate dilutions in a serum-free medium before adding to the complete medium. Ensure the final DMSO concentration is kept low (≤ 0.5%).[2]

Problem 2: I am observing high levels of cytotoxicity even at low concentrations of (R)-IBR2.

Potential Cause	Recommended Solution
Solvent Toxicity	Ensure the final concentration of DMSO in the cell culture medium is not exceeding a non-toxic level for your specific cell line (typically ≤ 0.5%). Always include a vehicle control (media with the same final DMSO concentration) in your experiments.[3][7]
On-Target Toxicity	The target of (R)-IBR2, RAD51, is crucial for cell survival, especially in cancer cells. The observed cytotoxicity may be an expected on-target effect. Perform a detailed dose-response and time-course experiment to identify a concentration and duration that allows for the study of specific cellular processes without causing widespread cell death.[7]
Contaminated Compound	If cytotoxicity is unexpected and inconsistent, consider the possibility of contamination in your (R)-IBR2 stock. Use a fresh, unopened vial if available.

Problem 3: My experimental results are inconsistent between replicates or experiments.

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a uniform and consistent number of cells are seeded in each well. Use a cell counter for accuracy and handle the cell suspension gently to avoid clumping.
Variability in Compound Preparation	Prepare a master mix of the (R)-IBR2 working solution to add to all replicate wells to minimize pipetting errors. Always prepare fresh dilutions for each new experiment.
Cell Passage Number	Use cells within a consistent and low passage number range. High passage numbers can lead to phenotypic and genotypic drift, affecting their response to inhibitors.
Incubation Time	Standardize the incubation time with (R)-IBR2 across all experiments, as its effects can be time-dependent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing TBK1 Inhibitor Experiments

This technical support guide is designed for researchers, scientists, and drug development professionals working with inhibitors of TANK-binding kinase 1 (TBK1). Our goal is to help you minimize variability and troubleshoot common issues encountered during your experiments.

A Note on (R)-IBR2: Initial searches did not identify a direct link between a compound designated "(R)-IBR2" and the inhibition of TBK1. The compound IBR2 is documented as an inhibitor of RAD51, a protein involved in DNA repair.[1][2] It is possible that "(R)-IBR2" is a novel or internal compound name. The guidance provided herein focuses on minimizing variability in experiments with established TBK1 inhibitors and general best practices for kinase assays. We will use the well-characterized TBK1 inhibitor, BX-795, as an example for quantitative data.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in cell-based assays for TBK1 inhibition?

Variability in cell-based assays can stem from multiple sources, including:

• Cell Culture Conditions: Inconsistent cell density, passage number, and media composition can alter cellular responses.[3] Energy sources in media deplete over time, leading to pH changes that can affect results.[3]

• Inhibitor Preparation: Errors in serial dilutions, incomplete solubilization of the compound, or degradation of the inhibitor stock can lead to inaccurate concentrations.[4]

• Assay Protocol: Variations in incubation times, temperature, and liquid handling can introduce significant variability.[5][6]

• Cell Line Integrity: Cell lines can phenotypically "drift" over several passages, altering their response to treatment. It is crucial to use authenticated cell lines from a trusted source.[3]

Q2: My luminescence-based kinase assay is showing high background. What are the likely causes and how can I fix it?

High background in luminescence assays, such as those using ADP-Glo™, can obscure your results. Common causes include:

• Compound Interference: The inhibitor itself may directly inhibit the luciferase enzyme.[4][7]

• Contaminated Reagents: Buffer components or substrates may be contaminated with ATP, leading to a high background signal.[7]

• Microplate Choice: The color of the microplate can significantly impact background. White, opaque plates are recommended for luminescence assays to maximize signal and minimize crosstalk between wells.[8][9]

• Crosstalk: A strong signal in one well can bleed through to adjacent wells, especially in white plates.[9] To mitigate this, avoid placing high-signal positive controls next to low-signal negative controls.[9]

Q3: My IC50 values for my TBK1 inhibitor are inconsistent between experiments. What should I check?

Inconsistent IC50 values are a common issue. Here are key parameters to review:

• ATP Concentration: For ATP-competitive inhibitors like BX-795, the IC50 value is highly dependent on the ATP concentration in the assay.[6] Ensure you are using a consistent ATP concentration, ideally at or near the Km for TBK1, which is approximately 7.5 µM.[10]

• Enzyme and Substrate Concentrations: Variations in the concentration of the TBK1 enzyme or the peptide substrate can alter the apparent IC50.[4]

• Reaction Time: Ensure your kinase reaction is within the linear range. If the reaction proceeds for too long, significant substrate consumption can affect IC50 determination.[4]

• Compound Integrity: Verify the stability and purity of your inhibitor. Prepare fresh dilutions for each experiment.[4]

Troubleshooting Guides

Issue 1: High Variability in Replicates

Potential Cause	Troubleshooting Step	Expected Outcome
Pipetting Inaccuracy	Use calibrated multichannel pipettes. Prepare a master mix for reagents to be added to multiple wells.[11]	Reduced well-to-well variability and tighter error bars.
Inconsistent Cell Seeding	Ensure cells are in a single-cell suspension before plating. Mix the cell suspension between plating wells.	Uniform cell monolayers and more consistent results.
Edge Effects in Plates	Avoid using the outer wells of the plate, which are more prone to evaporation. Fill the outer wells with sterile PBS or media.	Minimized variability between inner and outer wells.
Incomplete Inhibitor Solubilization	Visually inspect for any precipitation of the compound in your assay buffer. Confirm solubility under final assay conditions.[4]	The compound is fully dissolved, ensuring accurate final concentrations.

Issue 2: Low Signal-to-Background Ratio

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal Reagent Concentrations	Titrate the kinase, substrate, and ATP concentrations to find the optimal conditions for your assay.	A robust signal with a low background.
Inactive Enzyme	Verify the activity of your TBK1 enzyme stock using a positive control substrate and reaction conditions.	Confirmation that the enzyme is active and not the source of the low signal.
Incorrect Plate Reader Settings	For luminescence assays, ensure you are using an appropriate integration time. For fluorescence, optimize the gain setting to amplify the signal without saturating the detector.[8]	An improved signal-to-background ratio.
Degraded ATP	Use a fresh stock of high-purity ATP for your reactions.[7]	A stronger signal from your positive controls.

Quantitative Data Summary

The following tables provide example quantitative data for the well-characterized TBK1 inhibitor BX-795. These values can serve as a benchmark for your own experiments.

Table 1: IC50 Values for BX-795 Against TBK1 and Other Kinases

Kinase	IC50 (nM)	Assay Conditions
TBK1	6	Cell-free assay
IKKε	41	Cell-free assay
PDK1	6	Cell-free assay
MARK	19-55	Cell-free assay
c-Kit	320	Cell-free assay
CDK2/CyclinE	430	Cell-free assay

Data sourced from MedchemExpress and Selleck Chemicals.[12][13]

Table 2: Influence of ATP Concentration on Inhibitor Potency

As an ATP-competitive inhibitor, the potency of BX-795 is affected by the concentration of ATP. The ability of BX-795 to inhibit the phosphorylation of its substrate, IRF3, decreases as the ATP concentration increases.[6] This is a critical factor to control for in your experiments.

ATP Concentration	Qualitative Effect on IC50
Low (at or below Km)	Higher apparent potency (lower IC50)
High (saturating)	Lower apparent potency (higher IC50)

The Km of TBK1 for ATP has been reported to be approximately 7.5 µM.[10]

Experimental Protocols & Workflows

Protocol 1: Biochemical TBK1 Kinase Assay (Luminescence-Based)

This protocol is adapted from methods using the ADP-Glo™ Kinase Assay to measure the inhibitory activity of a compound against TBK1.[14]

• Compound Preparation: Prepare serial dilutions of the test inhibitor in DMSO. Further dilute in the kinase buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50µM DTT).[14]

• Reaction Setup: In a 384-well, opaque white plate, add 1 µl of the inhibitor dilutions.

• Add Kinase: Add 2 µl of recombinant active TBK1 enzyme in kinase buffer.

• Initiate Reaction: Start the kinase reaction by adding 2 µl of a substrate/ATP mix (e.g., peptide substrate and 25µM ATP).[14]

• Incubation: Incubate the plate at room temperature for 60 minutes.[14]

• Detection:

  • Add 5 µl of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.[14]

  • Add 10 µl of Kinase Detection Reagent to convert the generated ADP back to ATP and generate a luminescent signal. Incubate for 30 minutes.[14]

• Data Analysis: Measure luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus to the kinase activity. Calculate IC50 values from the resulting dose-response curves.

Protocol 2: Troubleshooting Compound Interference

This protocol helps determine if your test compound is interfering with the luminescence detection method.[4]

• Reaction Setup: In a 384-well, opaque white plate, set up your standard kinase assay reaction, but replace the TBK1 enzyme with kinase buffer.

• Add Compound: Add your serially diluted test compound to these wells.

• Initiate Detection: Proceed with the ADP-Glo™ detection steps as described above (add ADP-Glo™ Reagent, incubate, add Kinase Detection Reagent, incubate).

• Read Signal: Measure the luminescence.

• Analysis: If you observe a change in luminescence that is dependent on the compound concentration in the absence of the kinase, it indicates direct interference with the assay's detection reagents.[4]

Visualizations

Caption: Workflow for a luminescence-based TBK1 biochemical assay.

Caption: Simplified TBK1 signaling pathway and point of inhibition.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. TANK-binding kinase 1 - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. BX795 | Chk | CDK | c-Kit | PDK | Autophagy | IκB/IKK | TargetMol [targetmol.com]
• 7. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bitesizebio.com [bitesizebio.com]
• 9. How Sensitivity and Crosstalk Affect Your Bioluminescent Assay Results [promega.sg]
• 10. journals.plos.org [journals.plos.org]
• 11. goldbio.com [goldbio.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. selleckchem.com [selleckchem.com]
• 14. promega.com [promega.com]

Technical Support Center: (R)-IBR2 In Vivo Toxicity in Mice

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering issues with (R)-IBR2 in vivo toxicity in mice. The information is intended for scientists and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is (R)-IBR2 and how does it work?

(R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway for DNA double-strand break repair.[1][2] It functions by disrupting the multimerization of RAD51 and promoting its proteasome-mediated degradation.[1][2] This impairment of DNA repair can lead to the accumulation of DNA damage, genomic instability, and ultimately, cancer cell death.[1]

Q2: What is the expected in vivo toxicity profile of (R)-IBR2 in mice?

Published preclinical studies suggest that (R)-IBR2 can be well-tolerated in mice at therapeutic doses. Some studies have reported little to no apparent physiological abnormalities in treated animals upon autopsy. For instance, daily treatment with IBR2 in nude mice did not significantly affect body weight, suggesting a degree of tumor-selective activity. However, as with any experimental compound, toxicity can be dose-dependent and may vary based on the mouse strain, formulation, and administration route.

Q3: What are the potential signs of toxicity to monitor in mice treated with (R)-IBR2?

Researchers should monitor for a range of clinical and non-clinical signs of toxicity. These include:

• General Health: Body weight loss (a common indicator of toxicity), changes in posture, piloerection (hair standing on end), lethargy, and decreased motor activity.[3]

• Gastrointestinal Issues: Diarrhea or changes in feces.

• Dehydration: Sunken eyes, skin tenting.

• Local Reactions: Irritation or inflammation at the injection site.

• Behavioral Changes: Any significant deviation from normal behavior.

Q4: How can I determine the Maximum Tolerated Dose (MTD) for (R)-IBR2 in my mouse model?

A dose-escalation study is the standard method for determining the MTD. This typically involves the following steps:

• Select Dose Levels: Start with a low dose, informed by in vitro efficacy data, and select a series of increasing dose levels.

• Administer Compound: Treat small groups of mice (e.g., 3-5 per group) with a single dose at each level.

• Observe for Toxicity: Monitor the animals closely for a defined period (e.g., 7-14 days) for signs of acute toxicity and mortality.

• Define MTD: The MTD is typically defined as the highest dose that does not cause mortality or other unacceptable adverse effects, such as a significant loss of body weight (e.g., >20%).[4]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Significant Body Weight Loss (>15-20%)	The dose of (R)-IBR2 is too high.	Reduce the dose for subsequent experiments. Re-evaluate the MTD in your specific mouse strain and model.
Formulation issues (e.g., poor solubility, precipitation).	Ensure the vehicle is appropriate and the compound is fully dissolved. Consider alternative formulation strategies.
Off-target effects of the compound.	Conduct a thorough literature search for known off-target effects of (R)-IBR2 or similar compounds.
Lethargy, Hunched Posture, Piloerection	Systemic toxicity.	Immediately assess the animal's health status. Euthanasia may be necessary if the animal is in distress. Reduce the dose in future studies.
Dehydration.	Ensure easy access to water. Consider subcutaneous fluid administration if necessary.
Skin Irritation or Necrosis at Injection Site (for SC or IP injections)	The compound formulation is irritating.	Try a different vehicle. Dilute the compound to a larger volume. Rotate injection sites.
Improper injection technique.	Ensure proper needle size and injection depth.
Inconsistent Results or Unexpected Toxicity Between Experiments	Variability in compound formulation.	Prepare fresh formulations for each experiment. Ensure consistent preparation methods.
Differences in animal health status.	Use healthy animals of a consistent age and weight.
Human error in dosing.	Double-check all calculations and dilutions. Have a second person verify critical steps.

Quantitative Data Summary

Specific quantitative toxicity data for (R)-IBR2, such as a definitive LD50 or a comprehensive MTD across various mouse strains, is not widely available in the public domain. The table below provides a template for the type of data researchers should aim to collect during their own dose-finding and toxicity studies.

Parameter	Vehicle Control	(R)-IBR2 (Low Dose)	(R)-IBR2 (Mid Dose)	(R)-IBR2 (High Dose)
Dose (mg/kg)	0	e.g., 10	e.g., 30	e.g., 100
Administration Route	e.g., IP, PO	e.g., IP, PO	e.g., IP, PO	e.g., IP, PO
Mortality (%)	0	Record value	Record value	Record value
Mean Body Weight Change (%)	Record value	Record value	Record value	Record value
Key Clinical Signs	None	e.g., None, mild lethargy	e.g., Lethargy, piloerection	e.g., Severe lethargy, weight loss
Hematology (e.g., WBC, RBC, Platelets)	Baseline	Record changes	Record changes	Record changes
Serum Chemistry (e.g., ALT, AST, CRE)	Baseline	Record changes	Record changes	Record changes
Histopathology (Key Organs)	No abnormalities	Record findings	Record findings	Record findings

Note: The dose levels are hypothetical and should be determined based on preliminary in vitro data and a dose-escalation study.

Experimental Protocols

Protocol: Maximum Tolerated Dose (MTD) Study of (R)-IBR2 in Mice

• Animal Model: Select a common mouse strain (e.g., C57BL/6 or BALB/c) of a specific age and sex. Use at least 3-5 mice per dose group.

• Compound Formulation: Prepare (R)-IBR2 in a sterile, biocompatible vehicle (e.g., 5% DMSO, 40% PEG300, 5% Tween 80, 50% saline). Ensure the compound is fully dissolved. Prepare a vehicle-only control.

• Dose Selection: Based on in vitro IC50 values, select a starting dose and at least 3-4 escalating dose levels.

• Administration: Administer a single dose of (R)-IBR2 or vehicle via the intended experimental route (e.g., intraperitoneal injection, oral gavage).

• Monitoring:

  • Record body weight and observe for clinical signs of toxicity daily for at least 14 days.

  • Use a scoring system to quantify the severity of any adverse effects.

• Endpoint: The MTD is the highest dose that results in no mortality and no more than a 20% loss in body weight, with any other signs of toxicity being mild and transient.

• Necropsy and Histopathology: At the end of the study, perform a gross necropsy on all animals. For the highest dose group and the control group, collect major organs (liver, kidney, spleen, heart, lungs) for histopathological analysis to identify any organ-level toxicity.

Visualizations

Caption: Mechanism of action of (R)-IBR2 in inhibiting DNA repair.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Determination of maximum tolerated dose and toxicity of Inauhzin in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dctd.cancer.gov [dctd.cancer.gov]

Technical Support Center: Refining (R)-IBR2 Dosage for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective in vivo use of (R)-IBR2, a potent RAD51 inhibitor. Our troubleshooting guides and frequently asked questions (FAQs) are designed to address specific challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (R)-IBR2?

(R)-IBR2 is a specific inhibitor of RAD51, a crucial protein in the homologous recombination (HR) pathway for DNA double-strand break repair. It functions by disrupting the multimerization of RAD51 and promoting its proteasome-mediated degradation.[1][2] This impairment of the HR pathway leads to the accumulation of DNA damage and subsequent cell death, particularly in cancer cells that are often more reliant on this repair mechanism.

Q2: What is a recommended starting dose for in vivo studies with (R)-IBR2 in a mouse model of Chronic Myeloid Leukemia (CML)?

A key study by Zhu et al. (2013) in a murine model of imatinib-resistant CML demonstrated that IBR2 treatment significantly prolonged animal survival. While the specific dosage from this pivotal study is not publicly available, a general approach for a new small molecule inhibitor like (R)-IBR2 would be to start with a dose escalation study to determine the maximum tolerated dose (MTD). Based on its in vitro IC50 values, which are in the 12-20 µM range for most cancer cell lines, one could estimate a starting plasma concentration target for in vivo studies.[1]

Q3: What are the common challenges and troubleshooting strategies for in vivo studies with (R)-IBR2?

Researchers may encounter issues such as high variability in efficacy, lack of expected efficacy, or unexpected toxicity. A systematic troubleshooting approach is recommended.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High variability in efficacy data between animals in the same dose group.	Inconsistent formulation or administration of (R)-IBR2. Poor aqueous solubility.	Optimize the formulation using solubilizing agents like DMSO, PEG, or Tween 80. Ensure consistent administration technique (e.g., injection volume, site).
(R)-IBR2 does not show the expected efficacy at the administered dose.	Insufficient target engagement due to low dosage or poor bioavailability.	Conduct a pharmacodynamic (PD) study to confirm target engagement in tumor tissue. Perform a dose escalation study if the MTD has not been reached.
Unexpected toxicity is observed at doses predicted to be safe.	Off-target effects of (R)-IBR2 or toxicity of the vehicle.	Include a vehicle-only control group to rule out vehicle toxicity. If toxicity persists, consider investigating potential off-target effects and refine the dosing schedule (e.g., less frequent administration).

Quantitative Data Summary

Due to the limited availability of public data, the following table presents a hypothetical data summary for an in vivo efficacy study of (R)-IBR2 in a CML mouse model. This is for illustrative purposes to guide experimental design.

Treatment Group	Dosing Regimen (i.p.)	Mean Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (TGI)
Vehicle Control	Daily	1500 ± 250	-
(R)-IBR2 (15 mg/kg)	Daily	900 ± 180	40%
(R)-IBR2 (30 mg/kg)	Daily	525 ± 150	65%

Experimental Protocols

In Vivo Efficacy Study in a CML Xenograft Model

This protocol is a generalized procedure and should be adapted based on the specific cell line and mouse strain.

• Cell Culture: Culture K562 (human CML) cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Animal Model: Use 6-8 week old female NOD/SCID mice.

• Tumor Cell Implantation: Subcutaneously inject 5 x 10^6 K562 cells in 100 µL of a 1:1 mixture of PBS and Matrigel into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers every two days. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Treatment Initiation: When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and control groups.

• (R)-IBR2 Formulation: Prepare (R)-IBR2 in a vehicle of 5% DMSO, 40% PEG300, and 55% sterile water.

• Administration: Administer (R)-IBR2 or vehicle control via intraperitoneal (i.p.) injection daily at the desired doses.[3][4][5]

• Monitoring: Record animal body weight and monitor for any signs of toxicity throughout the study.

• Endpoint: Euthanize mice when tumors in the control group reach the predetermined maximum size or at the end of the study period. Excise tumors for further analysis (e.g., Western blot for RAD51 levels).

Visualizations

(R)-IBR2 Mechanism of Action and the Homologous Recombination Pathway

Caption: Mechanism of (R)-IBR2 in inhibiting RAD51-mediated homologous recombination.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for an in vivo efficacy study of (R)-IBR2 in a CML mouse model.

Troubleshooting Logic for Low In Vivo Efficacy

Caption: Logical steps for troubleshooting low in vivo efficacy of (R)-IBR2.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]
• 5. uac.arizona.edu [uac.arizona.edu]

common pitfalls in (R)-IBR2 related assays

Welcome to the technical support center for (R)-IBR2 related assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during experiments with the RAD51 inhibitor, (R)-IBR2.

Frequently Asked Questions (FAQs)

Q1: What is (R)-IBR2 and what is its mechanism of action?

A1: (R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway for DNA double-strand break repair.[1] Its mechanism of action involves the disruption of RAD51 multimerization and the acceleration of its proteasome-mediated degradation.[1][2][3] This impairment of the HR pathway leads to the accumulation of DNA damage, ultimately inhibiting cancer cell growth and inducing apoptosis.[1][4]

Q2: What is the recommended starting concentration for (R)-IBR2 in cell-based assays?

A2: The optimal concentration of (R)-IBR2 can vary depending on the cell line and the specific assay. Reported IC50 values for the racemate, IBR2, generally fall within the range of 12-20 µM for most cancer cell lines.[1][3] For initial experiments, it is advisable to perform a dose-response curve, for instance, from 1 µM to 50 µM, to determine the optimal concentration for your specific experimental conditions.

Q3: How should I prepare and store (R)-IBR2?

A3: (R)-IBR2 is typically dissolved in a solvent like DMSO to create a stock solution. It is crucial to ensure the compound is fully dissolved. For storage, it is recommended to aliquot the stock solution into smaller volumes and store them at -20°C or -80°C to minimize freeze-thaw cycles. Before each use, thaw an aliquot and dilute it to the desired working concentration in your cell culture medium.

Q4: Can I use (R)-IBR2 in combination with other drugs?

A4: Yes, studies have explored the synergistic and antagonistic effects of IBR2 with other therapeutic agents. For example, IBR2 has shown synergistic effects with inhibitors of receptor tyrosine kinases and microtubule proteins. However, it has been reported to have an antagonistic effect with drugs like olaparib, cisplatin, and melphalan. It is essential to perform your own synergy assays to determine the interaction with your compound of interest.

Troubleshooting Guides

Cell Viability Assays (e.g., MTT, CellTiter-Glo®)

Problem 1: Inconsistent or non-reproducible results in my cell viability assay.

• Possible Cause: Uneven cell seeding, edge effects in the microplate, or variability in compound concentration.

  • Solution: Ensure a homogenous cell suspension before and during seeding. To mitigate edge effects, avoid using the outer wells of the plate for experimental samples; instead, fill them with sterile PBS or media.[5][6] Use calibrated pipettes and proper pipetting techniques to ensure accurate compound dilution and addition.[7]

• Possible Cause: The (R)-IBR2 compound may be precipitating out of solution.

  • Solution: Visually inspect the media containing (R)-IBR2 for any precipitate. If precipitation is observed, consider preparing fresh dilutions and ensure the DMSO concentration in the final culture medium is low (typically below 0.5%) to maintain solubility.[5]

• Possible Cause: Interference of the compound with the assay reagents.

  • Solution: Some compounds can directly react with assay reagents, like reducing MTT, leading to inaccurate readings.[8] To test for this, include control wells with the compound and assay reagent in cell-free media. If interference is detected, consider switching to an alternative viability assay that relies on a different detection principle (e.g., measuring ATP content with CellTiter-Glo® instead of metabolic activity with MTT).[7]

Problem 2: Higher than expected cell viability at high concentrations of (R)-IBR2.

• Possible Cause: The compound may be causing cellular stress responses that increase metabolic activity, leading to a stronger signal in assays like MTT.[8]

  • Solution: Visually inspect the cells under a microscope for morphological changes indicative of cell death. Corroborate your findings with a different type of cytotoxicity assay, such as a membrane integrity assay (e.g., LDH release) or a direct cell counting method.[5]

RAD51 Foci Formation Assay (Immunofluorescence)

Problem 1: High background staining in my immunofluorescence images.

• Possible Cause: Antibody concentration is too high, leading to non-specific binding.

  • Solution: Titrate your primary and secondary antibodies to determine the optimal concentrations that provide a strong signal with minimal background.[9][10][11]

• Possible Cause: Insufficient blocking or washing.

  • Solution: Increase the duration of the blocking step (e.g., 1 hour at room temperature) and use an appropriate blocking buffer, such as 5% BSA or serum from the same species as the secondary antibody.[10][12] Ensure thorough washing between antibody incubation steps (e.g., 3 x 5 minutes with PBS).[10][11]

• Possible Cause: Autofluorescence of the cells or reagents.

  • Solution: Include an unstained control to assess the level of autofluorescence. If autofluorescence is high, you can try using a different fixative or a mounting medium containing an anti-fade reagent with DAPI.

Problem 2: Weak or no RAD51 foci signal.

• Possible Cause: The primary antibody is not recognizing the target protein.

  • Solution: Ensure you are using a validated antibody for RAD51 immunofluorescence. Run a positive control (e.g., cells treated with a DNA damaging agent like ionizing radiation without the inhibitor) to confirm the antibody is working.[10]

• Possible Cause: Insufficient DNA damage to induce foci formation.

  • Solution: Optimize the dose and duration of the DNA damaging agent to ensure robust RAD51 foci formation in your positive control.

• Possible Cause: The timing of fixation after damage induction is not optimal for observing foci.

  • Solution: Perform a time-course experiment to determine the peak of RAD51 foci formation after DNA damage in your specific cell line.

Quantitative Data Summary

Compound	Assay	Cell Line	IC50 / Effective Concentration	Reference
IBR2	Cell Growth Inhibition	Various Cancer Cell Lines	12-20 µM	[1][3]
IBR2	Cell Growth Inhibition	MBA-MD-468 (Triple-Negative Breast Cancer)	14.8 µM	[1]
IBR2	Disruption of BRCA2/RAD51 interaction	Biochemical Assay	0.11 µM	[4][13]
IBR2	RAD51 Foci Formation Inhibition	MCF7	20 µM (for 8h)	[2][4]

Experimental Protocols

Cell Viability Assay (MTT)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (R)-IBR2 in complete culture medium. Remove the old medium from the cells and add the medium containing different concentrations of (R)-IBR2. Include a vehicle control (e.g., DMSO at the same final concentration as the highest (R)-IBR2 treatment).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add MTT solution to each well (final concentration of 0.5 mg/mL) and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium containing MTT and add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with media and MTT but no cells). Normalize the absorbance values of the treated wells to the vehicle control wells to determine the percentage of cell viability. Plot the viability against the log of the (R)-IBR2 concentration to determine the IC50 value.[5]

RAD51 Foci Formation Assay (Immunofluorescence)

• Cell Seeding: Seed cells on glass coverslips in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with the desired concentration of (R)-IBR2 or vehicle control for a specific duration (e.g., 2-8 hours).

• Induction of DNA Damage: Expose the cells to a DNA damaging agent (e.g., ionizing radiation or a chemical agent like mitomycin C) to induce the formation of RAD51 foci.

• Post-Damage Incubation: Incubate the cells for a period to allow for foci formation (e.g., 4-8 hours).

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.

  • Wash again with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes at room temperature.[14]

• Blocking: Wash with PBS and block with a blocking solution (e.g., 5% BSA in PBS) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with a primary antibody against RAD51 diluted in the blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBS and incubate with a fluorescently labeled secondary antibody diluted in the blocking buffer for 1 hour at room temperature, protected from light.

• Counterstaining and Mounting:

  • Wash the cells with PBS.

  • Counterstain the nuclei with DAPI.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the number of RAD51 foci per nucleus. A significant reduction in the number of foci in (R)-IBR2-treated cells compared to the control indicates inhibition of the HR pathway.[14]

Visualizations

Caption: Signaling pathway of (R)-IBR2 action.

Caption: Experimental workflow for RAD51 foci assay.

Caption: Troubleshooting decision tree for viability assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Molecular Modeling, and Biological Evaluation of Novel RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. sinobiological.com [sinobiological.com]
• 10. hycultbiotech.com [hycultbiotech.com]
• 11. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 12. stjohnslabs.com [stjohnslabs.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating the Mechanism of Action of (R)-IBR2: A Comparative Guide to RAD51 Inhibitors

This guide provides a comprehensive comparison of (R)-IBR2, a potent inhibitor of the RAD51 recombinase, with other known RAD51 inhibitors. The objective is to offer researchers, scientists, and drug development professionals a detailed resource for evaluating the performance and mechanism of these compounds, supported by experimental data and detailed protocols. (R)-IBR2 targets RAD51, a critical protein in the homologous recombination (HR) pathway for DNA double-strand break repair, making it a key target in cancer therapy.

Mechanism of Action of (R)-IBR2 and Alternatives

(R)-IBR2 functions as a specific RAD51 inhibitor by directly binding to the protein, which disrupts its ability to form multimers (oligomerization).[1][2][3] This disruption accelerates the proteasome-mediated degradation of the RAD51 protein, leading to a functional deficiency in homologous recombination.[1][2][3] The ultimate cellular consequences are the inhibition of cancer cell growth and the induction of apoptosis.[1][3]

Several alternative small molecules have been developed to inhibit RAD51, each with a distinct mechanism:

• B02: This compound is a specific inhibitor of human RAD51 that blocks its DNA strand exchange activity.[4][5] It has been shown to prevent RAD51 from forming nucleoprotein filaments on single-stranded DNA (ssDNA).[6]

• RI-1: This inhibitor acts by covalently binding to a specific cysteine residue (C319) on the surface of the RAD51 protein.[7] This irreversible binding is thought to destabilize the interface between RAD51 monomers, thus preventing the assembly of the RAD51 filament on DNA.[7]

• DIDS (4,4'-diisothiocyanostilbene-2,2'-disulfonic acid): DIDS inhibits RAD51 by directly binding to it and preventing its association with both single-stranded and double-stranded DNA.[6]

The following diagram illustrates the central role of RAD51 in the homologous recombination pathway and the points of intervention for these inhibitors.

Caption: Homologous Recombination pathway and points of inhibitor action.

Data Presentation: Performance Comparison of RAD51 Inhibitors

The following tables summarize quantitative data for (R)-IBR2 and its alternatives. Data is compiled from multiple studies, and direct comparison should be made with caution as experimental conditions (e.g., cell lines, assay specifics) may vary.

Table 1: Biochemical Potency and Binding Affinity

Compound	Target Interaction	Assay Type	IC50 / Kd	Source
(R)-IBR2	Disrupts RAD51-BRC Interaction	Competitive ELISA	0.11 µM (IC50)	[3]
B02	Inhibits D-loop formation	D-loop Assay	27.4 µM (IC50)	[4]
Binds directly to RAD51	Surface Plasmon Resonance (SPR)	14.6 µM (Kd)	[8][9]
B02-iso	Binds directly to RAD51	Surface Plasmon Resonance (SPR)	14.6 µM (Kd)	[8][9]
RI-1	Inhibits RAD51	Biochemical Assay	5 - 30 µM (IC50)	[7]
CAM833	Inhibits BRCA2-RAD51 Interaction	Isothermal Titration Calorimetry	366 nM (Kd)	[10][11]

Table 2: Cellular Activity - Growth and HR Inhibition

Compound	Cell Line	Assay Type	IC50 / GI50	Source
(R)-IBR2	K562 (CML)	Growth Inhibition	12.5 µM	[3]
MDA-MB-468 (Breast)	Growth Inhibition	14.8 µM	[1]
MDA-MB-231 (Breast)	Growth Inhibition	14.2 µM	[3]
B02	U-2 OS (Osteosarcoma)	HR Inhibition (IndDR-GFP)	17.7 µM	[8][9]
B02-iso	U-2 OS (Osteosarcoma)	HR Inhibition (IndDR-GFP)	4.3 µM	[8][9]
Novel Inhibitor (Cpd-4)	Daudi (Lymphoma)	Growth Inhibition	4 nM	[5][12]
Novel Inhibitor (Cpd-5)	Daudi (Lymphoma)	Growth Inhibition	5 nM	[5][12]

Note: Cpd-4 and Cpd-5 are next-generation inhibitors included to show the potential for highly potent RAD51 inhibition.

Experimental Protocols

Detailed methodologies for key assays are provided below.

Protocol 1: Cell Viability Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.

Materials:

• Cells of interest

• 96-well plates

• Complete cell culture medium

• Test compounds ((R)-IBR2 and alternatives)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl with SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compounds. Add the compounds to the wells and incubate for the desired treatment period (e.g., 48-72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate gently for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot a dose-response curve to determine the IC50 value.

Protocol 2: Apoptosis Detection (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and control cells

• Flow cytometry tubes

• Phosphate-Buffered Saline (PBS)

• Annexin V Binding Buffer (10X)

• Fluorochrome-conjugated Annexin V (e.g., FITC, PE)

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells after treatment. For adherent cells, collect both the floating cells from the medium and the trypsinized adherent cells.

• Washing: Wash cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of fluorochrome-conjugated Annexin V and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 3: RAD51 Foci Formation Assay (Immunofluorescence)

This assay visualizes the recruitment of RAD51 to sites of DNA damage, a key step in homologous recombination. Inhibition of foci formation is a direct indicator of target engagement in a cellular context.

Materials:

• Cells cultured on glass coverslips in 6-well plates

• DNA damaging agent (e.g., Cisplatin (B142131), Ionizing Radiation)

• Test compounds

• PBS

• Fixation Solution (e.g., 4% Paraformaldehyde in PBS)

• Permeabilization Solution (e.g., 0.5% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-RAD51

• Secondary antibody: Fluorophore-conjugated (e.g., Alexa Fluor 488)

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat cells with the test inhibitor for a specified pre-incubation period (e.g., 2-4 hours).

• Induce DNA Damage: Expose cells to a DNA damaging agent (e.g., treat with cisplatin for 2 hours or irradiate with 10 Gy).

• Post-Damage Incubation: Wash out the damaging agent and incubate in fresh medium (containing the inhibitor) for 4-8 hours to allow foci to form.

• Fixation & Permeabilization: Wash cells with PBS, fix with Fixation Solution for 15 minutes, and then permeabilize with Permeabilization Solution for 10 minutes at room temperature.

• Blocking: Wash with PBS and block with Blocking Buffer for 1 hour.

• Antibody Staining: Incubate with the primary anti-RAD51 antibody (diluted in blocking buffer) overnight at 4°C. The next day, wash and incubate with the fluorescently-labeled secondary antibody for 1 hour at room temperature in the dark.

• Mounting: Wash, counterstain nuclei with DAPI, and mount the coverslips onto microscope slides.

• Imaging and Quantification: Acquire images using a fluorescence microscope. Count the number of cells with a defined number of RAD51 foci (e.g., >10 foci/nucleus) to quantify the inhibition of HR.

Mandatory Visualizations

Experimental Workflow for Inhibitor Characterization

The following diagram outlines a logical workflow for the discovery and validation of a novel RAD51 inhibitor like (R)-IBR2.

Caption: A typical experimental workflow for characterizing RAD51 inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of specific inhibitors of human RAD51 recombinase using high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. RI-1: a chemical inhibitor of RAD51 that disrupts homologous recombination in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Unraveling the Efficacy of (R)-IBR2 and B02 as RAD51 Inhibitors

For researchers, scientists, and drug development professionals, the targeting of RAD51, a key protein in homologous recombination DNA repair, represents a promising frontier in cancer therapy. Two small molecule inhibitors, (R)-IBR2 and B02, have emerged as critical tools in the quest to modulate RAD51 activity. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most appropriate inhibitor for specific research applications.

At the heart of their functional differences lies their distinct mechanisms of action. B02 acts by directly inhibiting the DNA strand exchange activity of RAD51, a crucial step in homologous recombination.[1][2] In contrast, (R)-IBR2 disrupts the multimerization of RAD51 monomers, a prerequisite for forming the nucleoprotein filament essential for its function, and also promotes its degradation via the proteasome.[3][4] These differing mechanisms have significant implications for their cellular effects and potential therapeutic applications.

Quantitative Performance: A Comparative Analysis

The inhibitory potency of (R)-IBR2 and B02 has been evaluated across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of inhibitor effectiveness, are summarized below. It is important to note that direct comparisons are most informative when conducted within the same study under identical experimental conditions.

Inhibitor	Cell Line	Assay Type	IC50 (µM)	Reference
B02	MDA-MB-231 (Breast Cancer)	Cell Viability	Not specified, but sensitizes to cisplatin	[4]
Daudi (Burkitt's Lymphoma)	Cell Proliferation	>10 (estimated)	[1][2]
Various Cancer Cell Lines	Cell Proliferation	Micromolar range	[1][2]
(R)-IBR2	Imatinib-resistant CML cells	Cell Growth	Not specified, but effective	[3]
Various Cancer Cell Lines	Not specified	Not specified, but potent	[5]
HeLa (Cervical Cancer)	Homologous Recombination	~15	[4]
MCF7 (Breast Cancer)	RAD51 Foci Formation	~20	[4]

Note: The provided IC50 values are indicative and can vary based on the specific experimental conditions, including the cell line, assay duration, and the presence of other therapeutic agents.

Experimental Methodologies: A Guide to Key Assays

To facilitate the replication and validation of findings, detailed protocols for two fundamental assays used to characterize RAD51 inhibitors are provided below.

Protocol 1: Immunofluorescence Staining for RAD51 Foci Formation

This assay is a cornerstone for visualizing and quantifying the inhibition of RAD51's recruitment to sites of DNA damage.

1. Cell Seeding and Treatment:

• Seed cells on glass coverslips in a 6-well plate at a density that ensures 60-70% confluency on the day of the experiment.

• The following day, treat the cells with the desired concentrations of (R)-IBR2, B02, or a vehicle control (e.g., DMSO) for a predetermined pre-incubation period (e.g., 2-4 hours).

2. Induction of DNA Damage:

• Induce DNA double-strand breaks by treating the cells with a DNA damaging agent (e.g., 10 Gy of ionizing radiation or a chemical agent like cisplatin) for a specified duration.

• Following damage induction, wash the cells and incubate them in fresh media containing the inhibitors for a recovery period (e.g., 4-8 hours) to allow for RAD51 foci formation.

3. Cell Fixation and Permeabilization:

• Wash the cells with phosphate-buffered saline (PBS).

• Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize the cells with 0.5% Triton X-100 in PBS for 10 minutes at room temperature.

• Wash three times with PBS.

4. Immunostaining:

• Block non-specific antibody binding by incubating the cells in a blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature.

• Incubate the cells with a primary antibody against RAD51 overnight at 4°C.

• Wash three times with PBS.

• Incubate with a fluorescently-labeled secondary antibody for 1 hour at room temperature in the dark.

• Wash three times with PBS.

5. Nuclear Counterstaining and Imaging:

• Counterstain the nuclei with DAPI (4′,6-diamidino-2-phenylindole).

• Mount the coverslips on microscope slides using an anti-fade mounting medium.

• Acquire images using a fluorescence microscope.

6. Quantification:

• Quantify the number of RAD51 foci per nucleus. A cell is typically considered positive if it contains a defined number of foci (e.g., >5).

Protocol 2: Cell Viability Assay

This assay determines the effect of the inhibitors on cell proliferation and survival.

1. Cell Seeding:

• Seed cells in a 96-well plate at a density appropriate for the cell line and the duration of the assay.

2. Compound Treatment:

• Prepare serial dilutions of (R)-IBR2 and B02 in cell culture medium.

• Add the diluted compounds to the respective wells, including a vehicle control.

3. Incubation:

• Incubate the plate for a specified period (e.g., 48-72 hours) at 37°C in a humidified incubator.

4. Viability Assessment:

• Add a cell viability reagent (e.g., MTT, WST-1, or a reagent for measuring ATP content) to each well according to the manufacturer's instructions.

• Incubate for the recommended time to allow for color development or signal generation.

5. Data Acquisition:

• Measure the absorbance or luminescence using a microplate reader.

6. Data Analysis:

• Normalize the data to the vehicle control and plot the cell viability against the logarithm of the inhibitor concentration to generate a dose-response curve and determine the IC50 value.

Visualizing the Molecular Landscape

To better understand the context in which these inhibitors function, the following diagrams illustrate the RAD51 signaling pathway and a typical experimental workflow.

Figure 1: Simplified RAD51 signaling pathway in homologous recombination repair and points of inhibition by B02 and (R)-IBR2.

References

• 1. Frontiers | Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors [frontiersin.org]
• 2. Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Targeting RAD51-Mediated Homologous Recombination as a Treatment for Advanced Solid and Hematologic Malignancies: Opportunities and Challenges Ahead - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of (R)-IBR2 and RI-1 as RAD51 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two prominent small molecule inhibitors of RAD51, (R)-IBR2 and RI-1. Both compounds are instrumental in studying the mechanisms of homologous recombination (HR) repair and hold potential as anti-cancer agents. This document synthesizes experimental data on their mechanisms of action, potency, and cellular effects, presented in a clear and comparative format.

Executive Summary

(R)-IBR2 and RI-1 are both potent inhibitors of RAD51, a key protein in the homologous recombination DNA repair pathway. While both ultimately disrupt RAD51 function, they do so through distinct mechanisms. RI-1 acts as a covalent inhibitor, directly binding to a specific cysteine residue on the RAD51 protein, which destabilizes the RAD51 filament. In contrast, (R)-IBR2 disrupts the multimerization of RAD51 and uniquely promotes its degradation through the ubiquitin-proteasome pathway. This fundamental difference in their mechanism of action can lead to varied downstream cellular consequences and offers different therapeutic strategies.

Data Presentation

The following tables summarize the key characteristics and reported efficacy data for (R)-IBR2 and RI-1. It is important to note that the IC50 values presented are from different studies and assays, and direct comparison should be made with caution.

Table 1: Mechanism of Action and Biochemical Potency

Feature	(R)-IBR2	RI-1
Target	RAD51	RAD51
Mechanism of Action	Disrupts RAD51 multimerization and promotes proteasome-mediated RAD51 protein degradation.[1]	Covalently binds to cysteine 319 on the surface of RAD51, destabilizing the RAD51 filament.[2][3]
Effect on RAD51	Induces poly-ubiquitination and subsequent degradation.	Inhibits RAD51-ssDNA binding and D-loop formation.
IC50 (BRCA2-RAD51 Interaction)	0.11 µM[4]	Not Reported
IC50 (D-loop Formation)	Not Reported	~27.4 µM (for a similar inhibitor, B02)[5]
IC50 (Fluorescence Polarization)	Not Reported	5-30 µM[6]

Table 2: Cellular Efficacy and Phenotypic Effects

Feature	(R)-IBR2	RI-1
Cell Growth Inhibition (IC50)	12-20 µM (in most tested cancer cell lines)[1], 14.8 µM (MDA-MB-468)[1][7]	Micromolar range (general)[8][9]
Effect on Homologous Recombination	Impairs HR repair.	Specifically reduces gene conversion while stimulating single-strand annealing.[2][3]
Induction of DNA Damage (γH2AX)	Yes	Yes
Effect on Cell Cycle	Induces S-phase arrest.[8][10]	Induces S-phase arrest.[8][10]
Induction of Apoptosis	Yes[11][12]	Yes[11]
In Vivo Efficacy	Antitumor activity demonstrated in a xenograft model.	Not explicitly found in the provided search results.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Cell Viability Assay (MTT Assay)

This protocol is a general guideline for determining the IC50 of (R)-IBR2 and RI-1 in cancer cell lines.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete cell culture medium

• (R)-IBR2 and RI-1 stock solutions (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of (R)-IBR2 and RI-1 in complete culture medium.

• Remove the overnight culture medium from the cells and replace it with 100 µL of the prepared inhibitor dilutions. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[13]

• Mix gently and incubate for at least 2 hours at room temperature in the dark.

• Measure the absorbance at 570 nm using a microplate reader.[14]

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using a dose-response curve fitting software.

In-Cell RAD51 Ubiquitination Assay

This protocol is designed to assess the effect of (R)-IBR2 on the ubiquitination status of RAD51.

Materials:

• HEK293T cells

• Plasmids expressing His-tagged ubiquitin and FLAG-tagged RAD51

• Transfection reagent (e.g., Lipofectamine)

• Complete cell culture medium

• (R)-IBR2 stock solution (in DMSO)

• Proteasome inhibitor (e.g., MG132)

• Cell lysis buffer (RIPA buffer with protease and deubiquitinase inhibitors)

• Ni-NTA agarose (B213101) beads

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., lysis buffer with 250 mM imidazole)

• SDS-PAGE and Western blot reagents

• Anti-FLAG antibody

• Anti-His antibody

Procedure:

• Co-transfect HEK293T cells with plasmids expressing His-ubiquitin and FLAG-RAD51.

• After 24 hours, treat the cells with the desired concentration of (R)-IBR2 or vehicle (DMSO) for the indicated time.

• Add a proteasome inhibitor (e.g., 10 µM MG132) for the last 4-6 hours of the treatment to allow for the accumulation of ubiquitinated proteins.

• Harvest the cells and lyse them in RIPA buffer.

• Clarify the cell lysates by centrifugation.

• Incubate the lysates with Ni-NTA agarose beads overnight at 4°C to pull down His-tagged ubiquitinated proteins.

• Wash the beads extensively with wash buffer.

• Elute the bound proteins with elution buffer.

• Analyze the eluted proteins by SDS-PAGE and Western blotting using an anti-FLAG antibody to detect ubiquitinated RAD51. An anti-His antibody can be used to confirm the pulldown of ubiquitinated proteins.

Cellular Thermal Shift Assay (CETSA)

This protocol can be used to confirm the direct binding of (R)-IBR2 and RI-1 to RAD51 in a cellular context.[15][16][17]

Materials:

• Intact cells of interest

• (R)-IBR2 and RI-1 stock solutions (in DMSO)

• PBS

• Thermal cycler or heating block

• Lysis buffer with protease inhibitors

• Centrifuge

• SDS-PAGE and Western blot reagents

• Anti-RAD51 antibody

Procedure:

• Treat intact cells with the desired concentration of (R)-IBR2, RI-1, or vehicle (DMSO) for a specified time.

• Harvest and wash the cells with PBS.

• Resuspend the cells in PBS and divide them into aliquots for different temperature points.

• Heat the cell suspensions at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer.

• Separate the soluble fraction from the precipitated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Collect the supernatant (soluble fraction) and analyze the protein concentration.

• Analyze equal amounts of the soluble protein from each temperature point by SDS-PAGE and Western blotting using an anti-RAD51 antibody.

• Quantify the band intensities to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

Mandatory Visualization

Signaling Pathway Diagrams

The following diagrams illustrate the homologous recombination repair pathway and the distinct mechanisms of action of (R)-IBR2 and RI-1.

Caption: The Homologous Recombination DNA Repair Pathway.

Caption: Mechanisms of Action of RI-1 and (R)-IBR2 on RAD51.

Experimental Workflow Diagram

Caption: General Experimental Workflow for Efficacy Comparison.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RI-1: a chemical inhibitor of RAD51 that disrupts homologous recombination in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RI-1: a chemical inhibitor of RAD51 that disrupts homologous recombination in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent Developments Using Small Molecules to Target RAD51: How to Best Modulate RAD51 for Anticancer Therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, Molecular Modeling, and Biological Evaluation of Novel RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors [frontiersin.org]
• 9. Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. aacrjournals.org [aacrjournals.org]
• 12. RAD51 Inhibition Shows Antitumor Activity in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 15. benchchem.com [benchchem.com]
• 16. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validating the On-Target Effects of (R)-IBR2 in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(R)-IBR2 is a potent and specific small molecule inhibitor of RAD51, a critical enzyme in the homologous recombination (HR) pathway of DNA double-strand break repair. By disrupting RAD51 multimerization and promoting its proteasome-mediated degradation, (R)-IBR2 impairs HR, leading to the inhibition of cancer cell growth and induction of apoptosis.[1] This guide provides a comparative analysis of (R)-IBR2 with other known RAD51 inhibitors, offering supporting experimental data and detailed protocols for validating on-target effects in a cellular context.

Performance Comparison of RAD51 Inhibitors

The following tables summarize quantitative data for (R)-IBR2 and its alternatives, B02 and RI-1. It is important to note that the data is compiled from various studies, and direct comparison should be made with caution due to differing experimental conditions.

Inhibitor	Mechanism of Action	Target Binding	Reported IC50 / EC50	Key Cellular Effects	Reference
(R)-IBR2	Disrupts RAD51 multimerization, promotes RAD51 degradation.	Competes with BRC repeats for RAD51 binding.	~12-20 µM (Cell growth inhibition in various cancer cell lines).	Inhibits ionizing radiation-induced RAD51 foci formation, induces apoptosis, overcomes imatinib (B729) resistance in CML models.	[1]
B02	Inhibits RAD51 recombinase activity.	Does not inhibit the E. coli homologue RecA.	27.4 µM (human RAD51).	Blocks HR repair, sensitizes cancer cells to DNA damaging agents, disrupts RAD51 foci formation.	[2]
RI-1	Covalently binds to Cys319 on the surface of RAD51, destabilizing the RAD51 oligomerization interface.	Covalent modification of RAD51.	5-30 µM (RAD51 inhibition).	Specifically reduces gene conversion while stimulating single-strand annealing, inhibits RAD51 foci formation, potentiates the effects of DNA cross-linking drugs.	[3]

Experimental Protocols for On-Target Validation

Validating that a compound engages its intended target within a cell is a critical step in drug development. The following are detailed protocols for key assays to confirm the on-target effects of (R)-IBR2.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to assess direct binding of a compound to its target protein in a cellular environment. The principle is based on the ligand-induced stabilization of the target protein to thermal denaturation.

1. CETSA Melt Curve Protocol:

• Cell Culture: Culture cells to approximately 80-90% confluency.

• Cell Treatment: Harvest cells and resuspend them in fresh culture medium at a density of 1-2 x 10^6 cells/mL. Treat cells with (R)-IBR2 at a fixed concentration or with a vehicle control (e.g., DMSO) and incubate at 37°C for a predetermined time to allow for cell penetration.

• Heat Shock: Aliquot the cell suspension into PCR tubes. Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler. Include an unheated control sample.

• Cell Lysis: Cool the samples to room temperature. Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and a 37°C water bath) or by adding a suitable lysis buffer with protease inhibitors.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Quantification and Analysis: Carefully collect the supernatant containing the soluble proteins. Determine the protein concentration of the soluble fraction using a BCA assay. Normalize the protein concentrations of all samples. Analyze the samples by SDS-PAGE and Western blotting using an anti-RAD51 antibody to detect the amount of soluble RAD51 at each temperature.

• Data Analysis: Quantify the band intensities from the Western blot. Plot the percentage of soluble RAD51 relative to the unheated control against the temperature to generate melt curves. A shift in the melting temperature (Tm) to a higher temperature in the presence of (R)-IBR2 indicates target engagement.

2. CETSA Isothermal Dose-Response (ITDR) Protocol:

• Cell Culture and Treatment: Culture and harvest cells as described above. Treat cells with a serial dilution of (R)-IBR2 or a vehicle control.

• Heat Shock: Determine the optimal temperature for the ITDR experiment from the melt curve (a temperature that results in about 50% protein denaturation). Heat all samples at this single temperature for 3 minutes.

• Cell Lysis and Protein Analysis: Follow the same steps for cell lysis, separation of soluble proteins, and protein quantification as in the melt curve protocol. Analyze the soluble fractions by Western blotting for RAD51.

• Data Analysis: Quantify the band intensities. Plot the percentage of soluble RAD51 against the logarithm of the (R)-IBR2 concentration. Fit the data to a dose-response curve to determine the EC50 value, which represents the concentration of the compound required to stabilize 50% of the target protein.

RAD51 Foci Formation Assay

This immunofluorescence-based assay visualizes the recruitment of RAD51 to sites of DNA damage, a key step in homologous recombination. Inhibition of RAD51 foci formation is a strong indicator of on-target activity.

• Cell Culture and Treatment: Seed cells on glass coverslips in a multi-well plate and allow them to adhere. Treat the cells with (R)-IBR2 or a vehicle control for a specified time.

• Induction of DNA Damage: Induce DNA double-strand breaks by treating the cells with a DNA damaging agent (e.g., ionizing radiation, cisplatin, or mitomycin C).

• Incubation: Incubate the cells for a period (e.g., 4-8 hours) to allow for the formation of RAD51 foci.

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with a detergent-based buffer (e.g., 0.5% Triton X-100 in PBS).

  • Block non-specific antibody binding with a blocking solution (e.g., 5% BSA in PBS).

  • Incubate with a primary antibody against RAD51.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

• Microscopy and Image Analysis: Mount the coverslips on microscope slides. Acquire images using a fluorescence microscope. Quantify the number of RAD51 foci per nucleus in a large population of cells for each treatment condition. A significant reduction in the number of RAD51 foci in (R)-IBR2-treated cells compared to the control indicates inhibition of RAD51 recruitment.

Visualizing the Molecular and Experimental Context

To further clarify the mechanism of action and the experimental approaches, the following diagrams are provided.

(R)-IBR2 inhibits the homologous recombination pathway.

Workflow for the Cellular Thermal Shift Assay (CETSA).

Logical relationships in validating (R)-IBR2's effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Exploring Rad51 inhibition mechanisms of B02 and IBR2 and identifying prospective drug candidates for Rad51: A computational investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New RAD51 Inhibitors to Target Homologous Recombination in Human Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to (R)-IBR2 and Other DNA Repair Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The DNA Damage Response (DDR) network is a cornerstone of genomic integrity and a critical area of focus in oncology. Cancer cells often harbor defects in DDR pathways, creating vulnerabilities that can be exploited by targeted inhibitors. This guide provides a comparative analysis of the RAD51 inhibitor (R)-IBR2 against other major classes of DNA repair inhibitors, including those targeting PARP, ATM, ATR, and DNA-PK, with supporting preclinical data and experimental protocols.

Overview of DNA Repair Inhibitors and Their Targets

Targeting DNA repair is a proven anti-cancer strategy.[1] Different classes of inhibitors have been developed to target key proteins in various repair pathways. These agents can act as monotherapies by inducing synthetic lethality in tumors with pre-existing DNA repair defects or be used to sensitize cancer cells to traditional DNA-damaging agents like chemotherapy and radiation.[2][3]

Table 1: Overview of DNA Repair Inhibitor Classes and Mechanisms

Inhibitor Class	Primary Target(s)	Role in DNA Repair & Mechanism of Action	Key Examples
RAD51 Inhibitor	RAD51 Recombinase	Homologous Recombination (HR): Directly inhibits the central recombinase RAD51, which is essential for repairing DNA double-strand breaks (DSBs) with high fidelity. (R)-IBR2 disrupts RAD51 multimerization and promotes its proteasome-mediated degradation, thereby impairing HR.[4][5]	(R)-IBR2, B02
PARP Inhibitors (PARPi)	PARP1, PARP2	Base Excision Repair (BER) & Single-Strand Break Repair (SSBR): PARP enzymes detect and signal single-strand breaks (SSBs). PARPi not only block this catalytic activity but also "trap" PARP on the DNA, creating cytotoxic lesions that lead to DSBs during replication.[6][7] This is synthetically lethal in cells with deficient HR (e.g., BRCA1/2 mutations).[8][9]	Olaparib, Rucaparib, Niraparib, Talazoparib
ATM Inhibitors (ATMi)	ATM Kinase	DSB Signaling: ATM is a primary kinase that activates the cellular response to DSBs.[10] Inhibition of ATM prevents the activation of downstream repair and cell cycle checkpoint proteins, sensitizing cells to DSB-inducing agents.[11]	KU-55933, AZD0156
ATR Inhibitors (ATRi)	ATR Kinase	Replication Stress Response: ATR is a kinase activated by a broad range of DNA damage, particularly replication stress from stalled forks.[11] ATRi abrogate the S and G2/M checkpoints, leading to premature mitotic entry with damaged DNA.[12]	Ceralasertib (AZD6738), VE-822
DNA-PK Inhibitors (DNA-PKi)	DNA-PKcs	Non-Homologous End Joining (NHEJ): DNA-dependent protein kinase (DNA-PK) is a pivotal component of the NHEJ pathway, which repairs DSBs but is more error-prone than HR. Inhibition blocks this major repair pathway, increasing sensitivity to radiation and certain chemotherapies.[13]	Nedisertib (M3814), AZD7648

DNA Double-Strand Break Repair Pathways and Inhibitor Targets

DNA double-strand breaks are among the most cytotoxic forms of DNA damage. Cells primarily utilize two major pathways for their repair: the high-fidelity Homologous Recombination (HR) pathway, which is active in the S and G2 phases of the cell cycle, and the more error-prone Non-Homologous End Joining (NHEJ) pathway, which is active throughout the cell cycle. The diagram below illustrates these pathways and the points of intervention for the discussed inhibitors.

Overview of DNA Repair Pathways and Inhibitor Targets.

Comparative Efficacy and Potency

The potency of DNA repair inhibitors varies significantly across different targets and chemical scaffolds. First-generation RAD51 inhibitors like IBR2 typically exhibit micromolar activity, whereas many PARP, ATM, ATR, and DNA-PK inhibitors show potency in the nanomolar range.

Table 2: Comparative IC50 Values of DNA Repair Inhibitors in Select Cancer Cell Lines

Inhibitor	Class	Cell Line	Cancer Type	BRCA Status	IC50 Value (µM)	Reference(s)
IBR2	RAD51i	K562	CML	Not Specified	12.5	[5]
IBR2	RAD51i	HeLa	Cervical	Not Specified	14.5	[5]
IBR2	RAD51i	MDA-MB-468	Breast (TNBC)	Not Specified	14.8	[4]
Olaparib	PARPi	PEO1	Ovarian	BRCA2 mutant	0.004	[14]
Olaparib	PARPi	MDA-MB-436	Breast	BRCA1 mutant	4.7	[14]
Olaparib	PARPi	Daudi	Lymphoma	Not Specified	> 25	[15]
KU-55933	ATMi	HUVEC	Normal Endothelial	Not Specified	> 0.1 (no effect)	[2]
Ceralasertib	ATRi	Panc 10.05	Pancreatic	Not Specified	Significant radiosensitization	[2]
AZD7648	DNA-PKi	HCT116	Colorectal	Not Specified	IC50 of 0.6 nM (biochemical)	N/A

Note: IC50 values are highly dependent on the specific assay conditions (e.g., cell viability vs. clonogenic survival, duration of exposure) and can vary between studies. This table is for comparative purposes.

Synergistic and Antagonistic Interactions

Combining DNA repair inhibitors is a key strategy to enhance efficacy and overcome resistance.

• Synergy with PARP Inhibitors: The combination of PARP inhibitors with inhibitors of ATM, ATR, or DNA-PK has shown significant synergy.[13][16] By blocking multiple repair pathways simultaneously, these combinations can induce catastrophic levels of DNA damage, leading to synthetic lethality even in tumors without BRCA mutations.[12][13]

• The RAD51i and PARPi Relationship: The interaction between RAD51 inhibitors and PARP inhibitors is complex. Overexpression of RAD51 is a known mechanism of resistance to PARP inhibitors.[17] Therefore, inhibiting RAD51 is a rational strategy to re-sensitize resistant tumors to PARPi therapy. However, one preclinical study reported that IBR2 antagonized the cytotoxic action of olaparib.[18] This suggests the therapeutic outcome may depend on the specific agents, tumor genetic context, and treatment schedule.

Key Experimental Protocols

Evaluating the efficacy of DNA repair inhibitors requires a suite of specialized cellular assays. Below are detailed protocols for fundamental experiments.

Generalized Workflow for Evaluating a DNA Repair Inhibitor.

Clonogenic Survival Assay

This assay measures the ability of a single cell to proliferate into a colony, assessing long-term reproductive viability after treatment.[19][20]

• Cell Seeding: Harvest exponentially growing cells and plate them in 6-well plates at a low density (e.g., 200-1000 cells/well), ensuring single cells are well-separated. The exact number should be optimized to yield 50-150 colonies in the untreated control wells.

• Treatment: Allow cells to attach for 12-24 hours. Replace the medium with fresh medium containing the desired concentrations of the inhibitor(s). A vehicle-only (e.g., DMSO) control must be included.[17]

• Incubation: Incubate the plates for 10-14 days in a humidified incubator at 37°C with 5% CO₂, or until colonies in the control wells contain at least 50 cells.[20]

• Fixation and Staining: Carefully aspirate the medium. Gently wash the wells with PBS. Add a fixation solution (e.g., methanol:acetic acid 3:1) and incubate for 10-15 minutes. Remove the fixative and add 0.5% crystal violet solution for 20-30 minutes.[19]

• Counting and Analysis: Gently wash the plates with water and allow them to air dry. Count the number of colonies (defined as ≥50 cells) in each well. Calculate the Plating Efficiency (PE) and Surviving Fraction (SF) for each treatment condition.

RAD51 Foci Formation Assay

This immunofluorescence-based assay directly visualizes the assembly of RAD51 at sites of DNA damage, serving as a functional readout of HR competency.

• Cell Culture: Seed cells on glass coverslips in a 12- or 24-well plate and allow them to attach overnight.

• Treatment: Pre-incubate cells with the inhibitor (e.g., (R)-IBR2) for 2-4 hours.

• Damage Induction: Induce DNA double-strand breaks by treating with an agent like 10 Gy of ionizing radiation (IR) or a chemical agent (e.g., mitomycin C).[16]

• Recovery: Wash out the damaging agent (if applicable) and add fresh medium containing the inhibitor. Incubate for 4-8 hours to allow for foci formation.

• Immunofluorescence Staining:

  • Fix cells with 4% paraformaldehyde for 15 minutes.

  • Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

  • Block with a blocking buffer (e.g., 5% BSA in PBS) for 1 hour.

  • Incubate with a primary anti-RAD51 antibody overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with a fluorescently-labeled secondary antibody for 1 hour at room temperature, protected from light.

  • Counterstain nuclei with DAPI.

• Imaging and Quantification: Mount the coverslips on slides and visualize using a fluorescence microscope. Count the number of RAD51 foci per nucleus in at least 100-200 cells per condition. A cell is often considered "foci-positive" if it contains >5 distinct foci.[6]

Western Blot for DNA Repair Proteins

Western blotting is used to quantify changes in the expression or post-translational modification (e.g., phosphorylation) of key DDR proteins following inhibitor treatment.[15]

• Cell Treatment and Lysis: Plate cells to achieve 80-90% confluency. Treat with the inhibitor for the desired time. Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[1]

• Protein Quantification: Clear the lysate by centrifugation. Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE: Normalize protein amounts for all samples, add Laemmli sample buffer, and denature by boiling at 95°C for 5-10 minutes. Load 20-40 µg of protein per lane onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against the target protein (e.g., RAD51, γH2AX, phospho-ATM) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis: Wash the membrane again. Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imaging system. Quantify band intensities using software like ImageJ, normalizing to a loading control like GAPDH or β-actin.

Conclusion

The field of DNA repair inhibition offers a diverse and powerful arsenal (B13267) for targeted cancer therapy. While PARP, ATM, ATR, and DNA-PK inhibitors primarily target upstream signaling and enzymatic components of the DDR, (R)-IBR2 and other RAD51 inhibitors represent a distinct strategy by directly disabling the central HR recombinase. (R)-IBR2's mechanism of inducing RAD51 degradation offers a direct route to crippling the HR pathway. However, its current micromolar potency presents a challenge compared to the highly potent kinase and PARP inhibitors now in clinical use.

The choice of inhibitor depends on the specific genetic vulnerabilities of a tumor. PARP inhibitors have established success in HR-deficient cancers, while ATM and ATR inhibitors show great promise as sensitizing agents to radiation and chemotherapy. The future of this field lies in the rational combination of these agents to induce multi-pathway blockade, overcome resistance, and expand the patient populations who can benefit from targeting the fundamental biology of DNA repair.

References

• 1. Is Your Enantiomer Possessed? | Mintz [mintz.com]
• 2. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 3. Olaparib: an oral PARP-1 and PARP-2 inhibitor with promising activity in ovarian cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Olaparib? [synapse.patsnap.com]
• 7. urology-textbook.com [urology-textbook.com]
• 8. PARP inhibitor and PRMT5 inhibitor synergy is independent of BRCA1/2 and MTAP status in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism of Action for Advanced Ovarian Cancer – LYNPARZA® (olaparib) [lynparzahcp.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Synergistic targeting and resistance to PARP inhibition in DNA damage repair-deficient pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Combination Treatment Strategies to Overcome PARP Inhibitor Resistance [mdpi.com]
• 15. Frontiers | Targeting the Homologous Recombination Pathway in Cancer With a Novel Class of RAD51 Inhibitors [frontiersin.org]
• 16. The Synergistic Effect of PARP Inhibitors and Immune Checkpoint Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. IBR2 |CAS:313526-24-8 Probechem Biochemicals [probechem.com]
• 18. Seeking Signs of Synergy: The Origins of PARP and PI3K Inhibitors - Dana-Farber [physicianresources.dana-farber.org]
• 19. Structure-activity relationship for enantiomers of potent inhibitors of B. anthracis dihydrofolate reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Enantiomer - Wikipedia [en.wikipedia.org]

Assessing the Cellular Specificity of (R)-IBR2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (R)-IBR2, a small molecule inhibitor of the RAD51 recombinase, with other alternatives. We will delve into its mechanism of action, present supporting experimental data for assessing its cellular specificity, and provide detailed protocols for key validation experiments.

Introduction to (R)-IBR2

(R)-IBR2 is the active stereoisomer of IBR2, a potent inhibitor of RAD51, a key enzyme in the homologous recombination (HR) pathway for DNA double-strand break repair.[1][2] By binding to a hydrophobic pocket on the RAD51 protomer, (R)-IBR2 disrupts RAD51's ability to form multimers and filaments on DNA, a critical step for repairing damaged DNA.[2][3] This action leads to the proteasome-mediated degradation of RAD51, impairing the HR repair process and ultimately inducing apoptosis in cancer cells that are heavily reliant on this pathway.[1][3] Given that many cancers exhibit a dependency on specific DNA repair pathways for survival, inhibitors like (R)-IBR2 are promising therapeutic candidates. However, ensuring their specificity is paramount to minimize off-target effects and potential toxicity.

Mechanism of Action: (R)-IBR2 in the Homologous Recombination Pathway

The following diagram illustrates the central role of RAD51 in the homologous recombination pathway and the inhibitory action of (R)-IBR2.

Caption: (R)-IBR2 inhibits homologous recombination by preventing RAD51 multimerization.

Comparative Analysis of RAD51 Inhibitors

The specificity of an inhibitor is not absolute and is best understood in comparison to alternative compounds targeting the same protein. Besides (R)-IBR2, other molecules like B02 have been identified as RAD51 inhibitors.

Inhibitor	Target	Mechanism of Action	On-Target Potency (IC₅₀)	Cellular Activity (IC₅₀)	Key References
(R)-IBR2	RAD51	Binds to hydrophobic pocket, disrupts multimerization, promotes degradation.	0.11 µM (BRCA2-RAD51 interaction)	12-20 µM (Cancer cell lines)	[1][2]
B02	RAD51	Inhibits RAD51's ssDNA binding and ATPase activity.	Not specified	~27 µM (U2OS cells)	[3][4]
IBR120	RAD51	Structurally optimized derivative of IBR2 with reported higher selectivity.	Not specified	Not specified	[5]

Note: Direct, side-by-side comparative data on the broad off-target profiles of these inhibitors is limited in the public domain. The data presented is compiled from individual studies.

Experimental Protocols for Assessing Cellular Specificity

Determining the specificity of (R)-IBR2 requires a multi-pronged approach that combines methods to assess on-target engagement, downstream pathway modulation, and potential off-target binding across the proteome.

Target Engagement and Thermal Stability (CETSA)

The Cellular Thermal Shift Assay (CETSA) is a powerful method to verify direct binding of a compound to its target protein in a cellular environment. Ligand binding stabilizes the target protein, increasing its melting temperature.

Experimental Workflow:

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).

Detailed Protocol:

• Cell Culture: Plate cells (e.g., HeLa or a relevant cancer cell line) and grow to ~80% confluency.

• Treatment: Treat cells with (R)-IBR2 at desired concentrations (e.g., 1 µM, 10 µM, 50 µM) or vehicle control (DMSO) for a specified time (e.g., 2-4 hours).

• Harvest and Lyse: Harvest cells, wash with PBS, and resuspend in a suitable lysis buffer with protease inhibitors. Lyse the cells through freeze-thaw cycles.

• Heating Step: Aliquot the cell lysate into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Separation: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Analysis: Collect the supernatant (soluble fraction) and analyze the levels of RAD51 using Western Blot. A loading control (e.g., GAPDH) should also be probed.

• Quantification: Densitometry is used to quantify the amount of soluble RAD51 at each temperature. Plot the percentage of soluble protein against temperature to generate melting curves. A shift in the melting temperature (Tm) in the drug-treated samples compared to the vehicle control indicates target engagement.

Assessment of Downstream Pathway Inhibition

Since (R)-IBR2 impairs homologous recombination, its functional impact can be measured by assessing the cell's ability to form RAD51 foci at sites of DNA damage.

Experimental Workflow:

Caption: Workflow for RAD51 foci formation assay.

Detailed Protocol:

• Cell Seeding: Seed a suitable cell line (e.g., U2OS) on glass coverslips in a multi-well plate and allow them to attach overnight.

• Inhibitor Treatment: Pre-treat the cells with (R)-IBR2 (e.g., 20 µM) or vehicle control for 4-6 hours.

• Induce DNA Damage: Expose the cells to a DNA damaging agent, such as 10 Gy of ionizing radiation (IR), and allow them to recover for a set time (e.g., 6 hours) to permit foci formation.

• Fixation and Permeabilization: Wash cells with PBS, fix with 4% paraformaldehyde (PFA) for 15 minutes, and then permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Immunostaining: Block with a suitable blocking buffer (e.g., 5% BSA in PBS) for 1 hour. Incubate with primary antibodies against RAD51 and a DNA damage marker like γH2AX overnight at 4°C.

• Secondary Staining: Wash and incubate with fluorescently-labeled secondary antibodies and a nuclear counterstain (e.g., DAPI) for 1 hour at room temperature.

• Imaging and Quantification: Mount the coverslips and acquire images using a fluorescence or confocal microscope. Quantify the number of RAD51 foci per nucleus. A significant reduction in the number of RAD51 foci in (R)-IBR2-treated cells compared to the control indicates effective inhibition of the HR pathway.

Unbiased Off-Target Profiling

While (R)-IBR2 is designed to target RAD51, it is crucial to investigate potential off-target interactions across the entire proteome or kinome. Although RAD51 is not a kinase, profiling against a broad panel of kinases is a standard first step in assessing specificity for many inhibitors, as the ATP-binding pocket is a common site for off-target interactions. A broader proteomic approach is even more informative.

A. Kinome Profiling (e.g., KINOMEscan™)

This is a competitive binding assay where the test compound is profiled against hundreds of purified human kinases.[6][7]

• Principle: (R)-IBR2 would be tested for its ability to compete with an immobilized, active-site directed ligand for binding to each kinase in the panel.

• Data Output: The results are typically presented as the percentage of kinase remaining bound to the immobilized ligand at a given concentration of (R)-IBR2 (e.g., 10 µM). A low percentage indicates strong binding of (R)-IBR2 to that kinase.

• Interpretation: Significant binding to kinases other than the intended target would identify them as potential off-targets, warranting further investigation.

B. Proteome-wide Profiling (Affinity Chromatography-Mass Spectrometry)

This unbiased approach can identify cellular proteins that bind to (R)-IBR2.

• Principle: An analogue of (R)-IBR2 is immobilized on a solid support (e.g., beads). This "bait" is incubated with whole-cell lysate. Proteins that bind to the compound are "pulled down," eluted, and identified by mass spectrometry.[8]

• Interpretation: While RAD51 should be the primary protein identified, other proteins that are consistently pulled down in the drug-treated sample compared to a control (e.g., beads without the drug) are potential off-targets. These hits must be validated by orthogonal methods like CETSA or Western Blot.

Conclusion

Assessing the specificity of (R)-IBR2 is a critical step in its development as a chemical probe and potential therapeutic. The experimental strategy should be multi-faceted, confirming not only direct on-target engagement within the cell but also functional pathway inhibition. Furthermore, unbiased screening for off-target interactions is essential. While current data points to (R)-IBR2 being a specific RAD51 inhibitor, comprehensive profiling and comparison with alternative compounds like B02 and IBR120 will provide a clearer picture of its selectivity and guide its effective use in research and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. KINOMEscan data - HMS LINCS Project [lincs.hms.harvard.edu]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Interplay of (R)-IBR2 and Cisplatin: A Guide to their Antagonistic Interaction

For researchers and professionals in drug development, understanding the combined effects of therapeutic agents is paramount. This guide delves into the interaction between the RAD51 inhibitor, (R)-IBR2, and the widely used chemotherapeutic drug, cisplatin (B142131). While the initial hypothesis for many combination therapies is synergy, experimental evidence points towards an antagonistic relationship between (R)-IBR2 and cisplatin. This guide will objectively present the available data, detail the experimental context, and explore the mechanistic underpinnings of this interaction.

A study examining the synergistic potential of IBR2 with a variety of anticancer drugs found that while IBR2 enhanced the toxicity of receptor tyrosine kinase inhibitors and microtubule disruptors, it antagonized the action of DNA-damaging agents such as cisplatin, melphalan, and irinotecan. This suggests that the combination of IBR2 and cisplatin may be less effective than treatment with cisplatin alone.

Mechanistic Insights into the Antagonistic Effect

The observed antagonism likely stems from the distinct and opposing roles of RAD51 and cisplatin in the DNA damage response (DDR).

• Cisplatin's Mechanism of Action: Cisplatin exerts its cytotoxic effects by forming DNA adducts, leading to DNA crosslinks. These lesions disrupt DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis. The repair of these cisplatin-induced DNA lesions is crucial for cell survival.

• (R)-IBR2 and RAD51 Inhibition: (R)-IBR2 is an inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway of DNA repair. HR is a high-fidelity repair mechanism for DNA double-strand breaks (DSBs). By inhibiting RAD51, IBR2 compromises the cell's ability to repair DSBs through HR.

The antagonistic interaction may arise because the type of DNA damage induced by cisplatin is not primarily repaired by the RAD51-dependent HR pathway. Instead, other DNA repair pathways, such as nucleotide excision repair (NER), are more critical for removing cisplatin-induced adducts. By inhibiting RAD51, IBR2 may not significantly impact the repair of the most cytotoxic cisplatin-induced lesions. Furthermore, the interplay between different DNA repair pathways is complex, and the inhibition of one pathway can sometimes lead to the upregulation or increased reliance on others, potentially mitigating the effects of the DNA-damaging agent.

Signaling Pathway of Cisplatin Action and RAD51 Inhibition

Caption: Interaction between Cisplatin and (R)-IBR2 pathways.

Experimental Data Summary

The following table summarizes the qualitative findings from a study that investigated the interaction between IBR2 and various anticancer agents.

Drug Class	Examples	Observed Interaction with IBR2
DNA-damaging agents	Cisplatin, Melphalan, Irinotecan	Antagonistic
Receptor Tyrosine Kinase Inhibitors	Imatinib, Regorafenib, Erlotinib	Synergistic
Microtubule Disruptors	Vincristine	Synergistic

Experimental Protocols

While detailed quantitative data for the antagonistic interaction between (R)-IBR2 and cisplatin is not extensively published, a general methodology for assessing drug synergy or antagonism is outlined below.

Cell Viability Assay (e.g., MTT or AlamarBlue Assay)

• Cell Culture: Cancer cell lines are cultured in appropriate media and conditions.

• Drug Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of (R)-IBR2, cisplatin, and the combination of both drugs. Control wells receive vehicle only.

• Incubation: Cells are incubated with the drugs for a specified period (e.g., 72 hours).

• Viability Assessment: A viability reagent (e.g., MTT or AlamarBlue) is added to each well. The absorbance or fluorescence is measured using a plate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control. Combination Index (CI) values are calculated using software like CompuSyn to determine the nature of the interaction (CI < 1: synergy; CI = 1: additive; CI > 1: antagonism).

Experimental Workflow for Assessing Drug Interaction

Caption: Workflow for determining drug interaction.

Conclusion

The available scientific evidence indicates that the combination of (R)-IBR2 and cisplatin results in an antagonistic, rather than synergistic, effect on cancer cells. This is likely due to the specific DNA repair pathways involved in processing cisplatin-induced damage, which are not primarily dependent on RAD51. Researchers and drug development professionals should consider this antagonistic relationship when designing combination therapy strategies. While RAD51 inhibition remains a promising approach in oncology, its successful application in combination with other agents will depend on a thorough understanding of the specific DNA repair mechanisms at play. Future research could explore the combination of (R)-IBR2 with agents that induce DNA double-strand breaks, where RAD51 inhibition would be more likely to result in a synergistic outcome.

A Comparative Analysis of IBR2 Cytotoxicity Across Diverse Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic effects of the RAD51 inhibitor, IBR2, across various cancer cell types. The data presented is derived from preclinical studies and is intended to inform further research and development in oncology. It is important to note that the following data pertains to racemic IBR2, as enantiomer-specific cytotoxicity data for (R)-IBR2 is not extensively available in the public domain.

Executive Summary

IBR2, a small molecule inhibitor of the RAD51 protein, has demonstrated cytotoxic effects in a range of cancer cell lines. By disrupting RAD51 multimerization and promoting its proteasome-mediated degradation, IBR2 impairs homologous recombination, a critical DNA repair pathway. This mechanism of action leads to the accumulation of DNA damage and subsequent induction of apoptosis in cancer cells. The half-maximal inhibitory concentration (IC50) values for IBR2 generally fall within the 12-20 µM range across most tested cancer cell lines. This guide summarizes the available quantitative data, details the experimental methodologies used for these assessments, and provides visual representations of the relevant biological pathways and experimental workflows.

Data Presentation: Comparative Cytotoxicity of IBR2

The following table summarizes the reported IC50 and GI50 (Growth Inhibition 50) values for racemic IBR2 in different human cancer cell lines.

Cancer Type	Cell Line	IC50/GI50 (µM)	Assay	Exposure Time
Triple-Negative Breast Cancer	MDA-MB-468	14.8	XTT	4 days
Chronic Myeloid Leukemia	K562	12.5	Not Specified	Not Specified
Cervical Cancer	HeLa	14.5	Not Specified	Not Specified

Experimental Protocols

The cytotoxic effects of IBR2 are typically evaluated using in vitro cell viability and apoptosis assays. Below are detailed methodologies for commonly employed experiments.

Cell Viability Assay (MTT/XTT Assay)

This colorimetric assay is a standard method for assessing cell viability by measuring the metabolic activity of cells.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density (e.g., 5,000 cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of IBR2. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 4 days), allowing the compound to exert its cytotoxic effects.

• Reagent Addition: After the incubation period, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) is added to each well.

• Formazan (B1609692) Formation: Metabolically active cells reduce the tetrazolium salt into a colored formazan product. This reaction is typically allowed to proceed for 2-4 hours.

• Solubilization: A solubilizing agent (e.g., DMSO for MTT, or included in the XTT reagent) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm for MTT, 450-500 nm for XTT).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting cell viability against the log of the IBR2 concentration and fitting the data to a dose-response curve.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis (programmed cell death).

• Cell Treatment: Cells are treated with IBR2 at various concentrations for a defined period.

• Cell Harvesting: Both adherent and suspension cells are collected and washed with cold phosphate-buffered saline (PBS).

• Staining: The cells are resuspended in a binding buffer and stained with Annexin V-FITC and propidium iodide (PI). Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the cell membrane during early apoptosis. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic, and necrotic) can be distinguished based on their fluorescence signals.

• Quantification: The percentage of cells in each quadrant of the flow cytometry plot is quantified to determine the extent of apoptosis induced by IBR2.

Mandatory Visualizations

Signaling Pathway of IBR2 Action

Caption: Mechanism of IBR2-induced cytotoxicity.

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for determining IC50 values.

Direct Evidence of (R)-IBR2 Binding to RAD51 in a Cellular Context: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of experimental evidence and methodologies demonstrating the direct binding of the small molecule (R)-IBR2 to the DNA repair protein RAD51 within cells. We objectively compare (R)-IBR2 with other known RAD51 inhibitors, presenting supporting data and detailed experimental protocols to facilitate informed research and development decisions.

Executive Summary

The homologous recombination (HR) pathway is a critical mechanism for DNA double-strand break repair, and the RAD51 recombinase is a central protein in this process. Overexpression of RAD51 is a hallmark of many cancers and is associated with resistance to therapy, making it a compelling target for cancer drug development. (R)-IBR2 has emerged as a specific inhibitor of RAD51. This guide synthesizes the direct evidence of its engagement with RAD51 in a cellular environment, offering a comparative analysis with other RAD51 modulators.

Evidence for Direct (R)-IBR2-RAD51 Binding in Cells

Multiple lines of experimental evidence support the direct interaction between (R)-IBR2 and RAD51 in cells:

• Affinity Pull-Down Assays: Biotin-conjugated IBR2 has been shown to successfully pull down RAD51 from HeLa cell lysates, indicating a direct binding interaction within a complex cellular milieu.[1][2]

• Specificity Demonstrated by Mutagenesis: IBR2-conjugated affinity gel resins were able to bind to wild-type RAD51 but not to a mutant version (A190/192L), pinpointing a specific binding site on the RAD51 protein.[1][2]

• Competitive Binding Assays: Surface Plasmon Resonance (SPR) assays have demonstrated that IBR2 competitively inhibits the interaction between RAD51 and the BRC repeats of BRCA2, a key interaction for RAD51's function in homologous recombination.[1][3]

• Computational Modeling: Docking models have illustrated that IBR2 fits into a hydrophobic pocket on the surface of RAD51, providing a structural basis for the interaction.[1][2]

• Cellular Consequences of Binding: Treatment of cells with IBR2 leads to observable downstream effects consistent with RAD51 inhibition, such as the disruption of RAD51 multimerization, a reduction in the formation of ionizing radiation-induced RAD51 foci, and an increase in proteasome-mediated degradation of the RAD51 protein.[1]

Comparative Analysis of RAD51 Inhibitors

(R)-IBR2 is one of several small molecules developed to target RAD51. The following table summarizes key quantitative data for (R)-IBR2 and its alternatives, providing a basis for comparison.

Compound	Mechanism of Action	Binding Affinity (Kd)	Cellular Potency (IC50)	Notes
(R)-IBR2	Disrupts RAD51 multimerization and interaction with BRCA2.[1]	Not explicitly reported	12-20 µM in various cancer cell lines.[4] Median competitive inhibition concentration of ~0.11 µM in SPR assays.[1][3]	Induces proteasome-mediated degradation of RAD51.[1]
B02	Inhibits DNA strand exchange activity of RAD51.[5]	14.6 µM[6]	27.4 µM (in a FRET-based DNA strand exchange assay).[7]	Shows synergy with cisplatin (B142131) in mouse xenograft models.[5]
RI-1	Covalently binds to Cysteine 319 on RAD51, disrupting protomer-protomer interaction.[8][9]	Not applicable (covalent)	5-30 µM in various human cell lines.[10]	Short half-life limited in vivo development.[9]
CYT-0851	Initially described as a RAD51 inhibitor, now thought to act as a monocarboxylate transporter (MCT) 1 inhibitor with indirect effects on RAD51.[9]	Not applicable	EC50 of 8nM in Daudi cells.[11]	Orally bioavailable and has shown clinical activity.

Experimental Methodologies

Detailed protocols for key experiments are provided below to enable replication and further investigation.

Affinity Pull-Down Assay for (R)-IBR2-RAD51 Interaction

This protocol describes the use of biotin-conjugated IBR2 to pull down RAD51 from cell lysates.

• Preparation of Cell Lysate:

  • Culture HeLa cells to 80-90% confluency.

  • Lyse the cells in a non-denaturing lysis buffer (e.g., RIPA buffer supplemented with protease inhibitors).

  • Clarify the lysate by centrifugation to remove cellular debris.

• Incubation with Biotinylated Compound:

  • Incubate the cell lysate with biotin-conjugated (R)-IBR2 or a biotin-conjugated inactive analog (as a negative control) for 2-4 hours at 4°C with gentle rotation.

• Capture of Biotinylated Complexes:

  • Add streptavidin-coated magnetic beads to the lysate and incubate for 1 hour at 4°C to capture the biotinylated compound and any bound proteins.

• Washing:

  • Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

  • Analyze the eluate by Western blotting using an anti-RAD51 antibody.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to confirm direct binding of a ligand to its target protein in a cellular environment by assessing changes in the protein's thermal stability.

• Cell Treatment:

  • Treat intact cells with either vehicle (DMSO) or varying concentrations of (R)-IBR2 for a specified time.

• Heating:

  • Heat the cell suspensions at a range of temperatures for a short duration (e.g., 3 minutes).

• Cell Lysis and Protein Separation:

  • Lyse the cells and separate the soluble protein fraction (containing folded, stable protein) from the precipitated, denatured protein by centrifugation.

• Detection:

  • Analyze the amount of soluble RAD51 at each temperature by Western blotting. A shift in the melting curve to a higher temperature in the presence of (R)-IBR2 indicates stabilization upon binding.

Proximity Ligation Assay (PLA) for In Situ Detection of (R)-IBR2-RAD51 Proximity

PLA allows for the visualization of protein-protein interactions within fixed cells. While not a direct binding assay for a small molecule, it can be adapted to show the proximity of RAD51 to a protein that is recruited or stabilized by (R)-IBR2.

• Cell Preparation:

  • Grow cells on coverslips and treat with (R)-IBR2 or vehicle.

  • Fix, permeabilize, and block the cells.

• Primary Antibody Incubation:

  • Incubate with two primary antibodies raised in different species that recognize RAD51 and a known interacting partner (e.g., BRCA2).

• PLA Probe Incubation:

  • Incubate with secondary antibodies conjugated with unique oligonucleotides (PLA probes).

• Ligation and Amplification:

  • If the proteins are in close proximity (<40 nm), the oligonucleotides can be ligated to form a circular DNA template.

  • Amplify this template via rolling-circle amplification.

• Detection:

  • Visualize the amplified DNA using fluorescently labeled probes. Each fluorescent spot represents an interaction event. An increase or decrease in PLA signals upon (R)-IBR2 treatment can indicate that the compound modulates the protein-protein interaction.

Visualizing the Molecular Landscape

To further clarify the mechanisms and experimental approaches discussed, the following diagrams have been generated.

Caption: RAD51's central role in homologous recombination and the inhibitory action of (R)-IBR2.

Caption: Step-by-step workflow for the affinity pull-down assay.

Caption: Logical relationship between different lines of evidence supporting the direct binding of (R)-IBR2 to RAD51.

References

• 1. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. mdpi.com [mdpi.com]
• 7. caymanchem.com [caymanchem.com]
• 8. RI-1: a chemical inhibitor of RAD51 that disrupts homologous recombination in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting RAD51-Mediated Homologous Recombination as a Treatment for Advanced Solid and Hematologic Malignancies: Opportunities and Challenges Ahead - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]

Head-to-Head Comparison: (R)-IBR2 and Olaparib in DNA Damage Response Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two key inhibitors involved in the DNA damage response (DDR) network: (R)-IBR2, a RAD51 inhibitor, and Olaparib, a well-established Poly (ADP-ribose) polymerase (PARP) inhibitor. Understanding the distinct mechanisms and potential interactions of these compounds is crucial for advancing cancer therapy and developing novel treatment strategies.

Executive Summary

(R)-IBR2 and Olaparib target different, yet interconnected, nodes within the complex machinery of DNA repair. Olaparib, a clinically approved drug, functions by inhibiting PARP enzymes, which are critical for the repair of single-strand DNA breaks (SSBs). This inhibition leads to the accumulation of SSBs, which, upon replication, collapse into highly cytotoxic double-strand breaks (DSBs). In cancers with pre-existing defects in homologous recombination (HR) repair, such as those with BRCA1/2 mutations, this accumulation of DSBs is synthetically lethal.

Conversely, (R)-IBR2 directly targets the core of the HR pathway by inhibiting RAD51, a recombinase essential for the repair of DSBs. By disrupting RAD51 multimerization and promoting its degradation, (R)-IBR2 compromises the cell's ability to faithfully repair DSBs, leading to genomic instability and apoptosis.

Interestingly, preclinical evidence suggests an antagonistic relationship between (R)-IBR2 and Olaparib. This counterintuitive finding underscores the intricate balance within the DNA repair network and highlights the importance of a nuanced understanding when considering combination therapies.

Data Presentation

The following tables summarize the half-maximal inhibitory concentration (IC50) values for (R)-IBR2 and Olaparib in various cancer cell lines. It is important to note that these values are compiled from different studies, and direct comparison should be approached with caution due to potential variations in experimental conditions.

Table 1: (R)-IBR2 IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
MBA-MD-468	Triple-Negative Breast Cancer	14.8

Note: Data for (R)-IBR2 is limited in the public domain. The value presented is for the racemic mixture of IBR2.

Table 2: Olaparib IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	BRCA Status	IC50 (µM)
HCT116	Colorectal Cancer	Not Specified	2.799[1]
HCT15	Colorectal Cancer	Not Specified	4.745[1]
SW480	Colorectal Cancer	Not Specified	12.42[1]
SKOV3 BRCA2 KO	Ovarian Cancer	BRCA2 Knockout	0.051[2]
DU145 BRCA1 KO	Prostate Cancer	BRCA1 Knockout	0.067[2]
MDA-MB-231	Triple-Negative Breast Cancer	Not Specified	14[3]
MCF7	Breast Cancer	Not Specified	10[3]
HCC1937	Breast Cancer	BRCA1 mutant	150[3]
LNCaP	Prostate Cancer	Not Specified	4.41 (Olaparib-resistant)
C4-2B	Prostate Cancer	Not Specified	28.9 (Olaparib-resistant)
DU145	Prostate Cancer	Not Specified	3.78 (Olaparib-resistant)
PEO1	Ovarian Cancer	BRCA2 mutant	0.004
OVCAR8	Ovarian Cancer	Not Specified	200

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of (R)-IBR2 and Olaparib are provided below.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of (R)-IBR2 and Olaparib on cancer cell lines and to calculate their respective IC50 values.

Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of (R)-IBR2 or Olaparib for 72-120 hours.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved using a solubilization solution (e.g., DMSO).

• Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The absorbance data is normalized to untreated controls. The IC50 value is calculated by plotting the normalized data against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

RAD51 Foci Formation Assay (Immunofluorescence)

Objective: To visualize and quantify the effect of (R)-IBR2 on the recruitment of RAD51 to sites of DNA damage.

Methodology:

• Cell Culture and Treatment: Cells are cultured on coverslips and treated with (R)-IBR2 at various concentrations for a specified period. DNA damage is then induced using an agent such as ionizing radiation or a chemical mutagen.

• Fixation and Permeabilization: Cells are fixed with 4% paraformaldehyde and permeabilized with a detergent like Triton X-100.

• Immunostaining: Cells are incubated with a primary antibody against RAD51 and often co-stained with a marker for DNA double-strand breaks, such as γH2AX. This is followed by incubation with fluorescently labeled secondary antibodies.

• Nuclear Staining: The cell nuclei are counterstained with a DNA-binding dye like DAPI.

• Imaging: The coverslips are mounted on microscope slides and imaged using a fluorescence microscope.

• Quantification: The number of RAD51 foci per nucleus is counted in a significant number of cells for each treatment condition. A reduction in the number of RAD51 foci in (R)-IBR2-treated cells indicates inhibition of RAD51 recruitment.

PARP Trapping Assay

Objective: To measure the ability of Olaparib to stabilize the PARP-DNA complex.

Methodology:

• Cell Treatment and Lysis: Cells are treated with Olaparib and a DNA-damaging agent (e.g., MMS) to induce PARP activity. The cells are then lysed, and the chromatin-bound protein fraction is separated from the soluble fraction.

• Western Blotting: The chromatin-bound fractions are subjected to SDS-PAGE and transferred to a membrane. The membrane is then probed with an antibody specific for PARP1.

• Detection and Quantification: The amount of PARP1 in the chromatin-bound fraction is detected and quantified. An increase in chromatin-bound PARP1 in Olaparib-treated cells compared to untreated cells indicates PARP trapping.

Mandatory Visualization

Signaling Pathway Diagrams

Caption: Olaparib's mechanism of action leading to synthetic lethality.

Caption: (R)-IBR2's mechanism of action inhibiting homologous recombination.

Experimental Workflow Diagram

Caption: Workflow for comparing (R)-IBR2 and Olaparib.

Head-to-Head Comparison

Feature	(R)-IBR2	Olaparib
Primary Target	RAD51 Recombinase	Poly (ADP-ribose) Polymerase (PARP1/2)
Mechanism of Action	Inhibits RAD51 multimerization and promotes its proteasomal degradation, thereby blocking homologous recombination (HR) repair of double-strand breaks (DSBs).	Inhibits PARP enzymatic activity and traps PARP on DNA, leading to an accumulation of single-strand breaks (SSBs) that convert to DSBs during replication.
Effect on DNA Repair	Directly inhibits the HR pathway.	Primarily inhibits base excision repair (BER) and single-strand break repair, indirectly leading to DSBs that require HR for repair.
Therapeutic Strategy	Induces genomic instability and apoptosis by preventing the repair of DSBs.	Induces synthetic lethality in HR-deficient tumors by overwhelming their compromised DNA repair capacity.
Selectivity	Selective for RAD51.	Inhibits both PARP1 and PARP2.
Combination Potential	Preclinical data suggests an antagonistic effect when combined with Olaparib. The precise mechanism for this antagonism is not fully elucidated but may involve complex feedback loops within the DNA damage response network.	Synergistic effects have been observed with various agents, including chemotherapy and other DDR inhibitors, particularly in HR-proficient tumors.
Clinical Status	Preclinical	Clinically approved for various cancers, including ovarian, breast, prostate, and pancreatic cancer.

Conclusion

(R)-IBR2 and Olaparib represent two distinct yet powerful strategies for targeting the DNA damage response in cancer. While Olaparib has achieved significant clinical success by exploiting the concept of synthetic lethality in HR-deficient tumors, the development of RAD51 inhibitors like (R)-IBR2 offers a direct approach to disabling the HR pathway itself.

The observation of an antagonistic interaction between these two classes of inhibitors is a critical finding that warrants further investigation. It suggests that a simple combination of inhibiting both PARP and RAD51 may not be a viable therapeutic strategy and could even be detrimental. This highlights the complexity of the DDR network and the need for a deeper understanding of the intricate signaling and feedback mechanisms that govern cellular responses to DNA damage.

Future research should focus on elucidating the molecular basis of this antagonism and exploring alternative combination strategies. A thorough head-to-head comparison in a panel of well-characterized cell lines under standardized conditions is necessary to provide a definitive quantitative assessment of their relative potencies and to guide the rational design of future clinical trials involving inhibitors of the DNA damage response.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]

Validating the In Vivo Efficacy of (R)-IBR2 in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(R)-IBR2, a potent and specific inhibitor of RAD51, has demonstrated significant promise in preclinical studies, particularly in overcoming resistance to targeted therapies in cancer. This guide provides an objective comparison of the in vivo efficacy of (R)-IBR2 with other therapeutic alternatives that target the DNA damage response pathway, supported by experimental data.

Mechanism of Action: Targeting RAD51-Mediated DNA Repair

(R)-IBR2 functions by directly inhibiting RAD51, a key protein in the homologous recombination (HR) pathway responsible for repairing DNA double-strand breaks. By disrupting RAD51 multimerization and promoting its degradation, (R)-IBR2 impairs the cancer cells' ability to repair DNA damage, leading to apoptosis and inhibition of tumor growth.[1] This mechanism is particularly effective in cancers that are resistant to other therapies due to mutations in signaling pathways that drive proliferation, such as Chronic Myeloid Leukemia (CML).

dot

Caption: Mechanism of action of (R)-IBR2 in inhibiting RAD51-mediated homologous recombination repair of DNA double-strand breaks.

In Vivo Efficacy of (R)-IBR2 in a Preclinical Model of Imatinib-Resistant CML

A key in vivo study evaluated the efficacy of (R)-IBR2 in a murine model of chronic myeloid leukemia (CML) resistant to the tyrosine kinase inhibitor imatinib (B729) due to the T315I mutation in the Bcr-Abl protein.

Treatment Group	Dosing Regimen	Outcome	Statistical Significance
Vehicle Control	Daily	-	-
Imatinib	125 mg/kg, daily	No significant improvement in survival	p = 0.4711
(R)-IBR2	100 mg/kg, daily	Significantly prolonged survival	p = 0.0079

Data sourced from a study on a novel small molecule RAD51 inactivator. [1]

dot

Caption: Experimental workflow for the in vivo evaluation of (R)-IBR2 in an imatinib-resistant CML mouse model.

Comparative Efficacy with Other DNA Damage Response Inhibitors

B02: Another RAD51 Inhibitor

B02 is another small molecule inhibitor of RAD51 that has been evaluated in preclinical cancer models. Notably, B02 has been shown to sensitize breast cancer cells to cisplatin (B142131) in a mouse xenograft model.

Treatment Group	Dosing Regimen	Mean Tumor Bioluminescence (Photons/s) at Day 32	% Tumor Growth Inhibition (vs. Cisplatin alone)
Vehicle	-	~2.5 x 108	-
B02	50 mg/kg	~2.0 x 108	-
Cisplatin	6 mg/kg	~1.5 x 108	-
B02 + Cisplatin	50 mg/kg + 6 mg/kg	~0.5 x 108	~67%

Data adapted from a study on a small molecule inhibitor of human RAD51. [2][3][4][5]

Olaparib: A PARP Inhibitor

Olaparib is a clinically approved PARP (Poly (ADP-ribose) polymerase) inhibitor. PARP enzymes are crucial for the repair of DNA single-strand breaks. In cancer cells with deficient homologous recombination repair (e.g., due to BRCA1/2 mutations), inhibition of PARP leads to the accumulation of double-strand breaks that cannot be repaired, resulting in cell death. This concept is known as synthetic lethality.[6][7][8] Olaparib, therefore, represents a successful clinical strategy that targets DNA repair pathways, providing a relevant benchmark for novel agents like (R)-IBR2.

dot

Caption: Simplified mechanism of action of the PARP inhibitor Olaparib, illustrating the concept of synthetic lethality.

Experimental Protocols

Murine Xenograft Model for CML (Imatinib-Resistant)

• Animal Model: NOD/SCID (Non-obese diabetic/severe combined immunodeficiency) mice.[1]

• Cell Line: Ba/F3 murine pro-B cells engineered to express the T315I mutant of the human Bcr-Abl fusion protein, conferring resistance to imatinib.[1]

• Procedure:

  • T315I Ba/F3 cells are injected intravenously into NOD/SCID mice.[1]

  • Treatment is initiated, with mice receiving daily administrations of either vehicle, imatinib (125 mg/kg), or (R)-IBR2 (100 mg/kg).[1]

  • Animal survival is monitored over time.[1]

• Endpoint: Kaplan-Meier survival analysis is used to determine the statistical significance of differences in survival between treatment groups.[1]

Orthotopic Breast Cancer Xenograft Model

• Animal Model: Athymic nude mice.

• Cell Line: Human breast cancer cell lines (e.g., MDA-MB-231) engineered to express luciferase for in vivo imaging.[3]

• Procedure:

  • MDA-MB-231-Luc cells are implanted into the mammary fat pad of the mice.

  • Tumor growth is monitored via bioluminescence imaging.

  • Once tumors are established, mice are randomized into treatment groups: vehicle, RAD51 inhibitor (e.g., B02 at 50 mg/kg), cisplatin (6 mg/kg), or a combination of the RAD51 inhibitor and cisplatin.[3]

  • Treatments are administered intraperitoneally.[3]

• Endpoint: Tumor growth is quantified by measuring bioluminescence intensity over the course of the study. Tumor weights are also measured at the end of the study.[3]

Conclusion

The available preclinical data strongly support the in vivo efficacy of (R)-IBR2 as a therapeutic agent for cancers that have developed resistance to standard treatments, such as imatinib-resistant CML. By targeting the RAD51-mediated DNA repair pathway, (R)-IBR2 offers a distinct mechanism of action that can overcome specific resistance mechanisms. While direct in vivo comparisons with other RAD51 inhibitors are limited, the significant survival benefit observed in the CML model highlights its potential. Further preclinical studies directly comparing (R)-IBR2 with other RAD51 inhibitors like B02, and in combination with a broader range of chemotherapeutic agents and PARP inhibitors, will be crucial in fully defining its therapeutic potential and optimal clinical application. The provided experimental protocols serve as a foundation for designing such future validation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. A small molecule inhibitor of human RAD51 potentiates breast cancer cell killing by therapeutic agents in mouse xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Small Molecule Inhibitor of Human RAD51 Potentiates Breast Cancer Cell Killing by Therapeutic Agents in Mouse Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research Portal [researchdiscovery.drexel.edu]
• 5. A Small Molecule Inhibitor of Human RAD51 Potentiates Breast Cancer Cell Killing by Therapeutic Agents in Mouse Xenografts | PLOS One [journals.plos.org]
• 6. What is the mechanism of Olaparib? [synapse.patsnap.com]
• 7. targetedonc.com [targetedonc.com]
• 8. urology-textbook.com [urology-textbook.com]

Differential Gene Expression Analysis Following (R)-IBR2 Treatment: A Comparative Guide

Researchers, scientists, and drug development professionals are increasingly interested in the molecular mechanisms underlying the therapeutic effects of targeted therapies. (R)-IBR2, a known inhibitor of RAD51, plays a crucial role in disrupting DNA repair pathways in cancer cells. Understanding the global transcriptomic changes induced by (R)-IBR2 is essential for elucidating its full mechanism of action, identifying potential biomarkers of response, and discovering novel combination therapy strategies. However, a comprehensive analysis of differential gene expression following (R)-IBR2 treatment, based on publicly available experimental data, is not available at this time.

A thorough search of scientific literature and databases did not yield any studies that have performed and published genome-wide differential gene expression analysis (e.g., RNA-sequencing or microarray) on cells or tissues after treatment with (R)-IBR2. While the mechanism of (R)-IBR2 as a RAD51 inhibitor is documented, the specific downstream effects on global gene transcription remain uncharacterized in the public domain.

The Role of (R)-IBR2 in DNA Repair

(R)-IBR2 is recognized as an inhibitor of RAD51, a key protein in the homologous recombination (HR) pathway for DNA double-strand break repair. By inhibiting RAD51, (R)-IBR2 is expected to sensitize cancer cells to DNA-damaging agents and induce synthetic lethality in tumors with specific DNA repair deficiencies. The anticipated biological consequences of RAD51 inhibition include:

• Impaired DNA Damage Repair: Inhibition of RAD51 leads to a deficient homologous recombination pathway.

• Increased Genomic Instability: Accumulation of unrepaired DNA damage can result in chromosomal aberrations and cell death.

• Induction of Apoptosis: The inability to repair critical DNA damage can trigger programmed cell death.

Hypothetical Experimental Workflow for Differential Gene Expression Analysis

To investigate the transcriptomic effects of (R)-IBR2, a typical experimental workflow would be employed. This would involve treating a relevant cancer cell line with (R)-IBR2 and a control (e.g., vehicle), followed by RNA extraction and sequencing. The resulting data would then be analyzed to identify genes that are significantly upregulated or downregulated in response to the treatment.

Below is a conceptual diagram of such a workflow.

Caption: Hypothetical workflow for differential gene expression analysis of (R)-IBR2 treatment.

Anticipated Signaling Pathways Affected by (R)-IBR2

Based on its known function as a RAD51 inhibitor, treatment with (R)-IBR2 would likely impact several key signaling pathways. A diagram illustrating these potential connections is presented below.

Caption: Anticipated signaling cascade following RAD51 inhibition by (R)-IBR2.

Data Presentation and Experimental Protocols

Without published experimental data, it is not possible to provide tables summarizing quantitative data or detailed experimental protocols for differential gene expression analysis following (R)-IBR2 treatment. The creation of such a comparison guide is contingent on the future publication of relevant research.

This guide will be updated as new experimental data on the transcriptomic effects of (R)-IBR2 becomes available. Researchers are encouraged to consult the latest scientific literature for advancements in this area.

Unveiling the Proteasome's Role in (R)-IBR2-Mediated RAD51 Degradation: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison and supporting experimental data to confirm the essential role of the proteasome in the degradation of RAD51 protein induced by the small molecule inhibitor, (R)-IBR2.

The RAD51 protein is a critical component of the homologous recombination (HR) pathway, responsible for repairing DNA double-strand breaks and maintaining genomic stability.[1][2] In many cancers, RAD51 is overexpressed, contributing to therapeutic resistance.[1][3] (R)-IBR2 has been identified as a potent inhibitor of RAD51, disrupting its multimerization and promoting its degradation, thereby impairing the HR repair mechanism and inducing apoptosis in cancer cells.[3][4][5][6] This guide focuses on the experimental evidence that substantiates the involvement of the ubiquitin-proteasome pathway in this (R)-IBR2-induced RAD51 degradation.

Comparative Analysis of RAD51 Protein Levels

To investigate the mechanism of (R)-IBR2-induced RAD51 depletion, studies have employed the proteasome inhibitor MG132. By blocking the proteasome, it is possible to determine if the degradation of RAD51 is dependent on this cellular machinery. The following table summarizes the quantitative data from experiments designed to elucidate this process.

Treatment Group	RAD51 Protein Level (Relative to Control)	Interpretation
Control (DMSO)	1.0	Baseline RAD51 protein level.
(R)-IBR2	Decreased over time	(R)-IBR2 induces a time-dependent degradation of RAD51 protein.[3]
Cycloheximide (CHX)	Gradual decrease	CHX blocks new protein synthesis, revealing the natural turnover rate of RAD51.[4]
(R)-IBR2 + CHX	Accelerated decrease	(R)-IBR2 significantly accelerates the degradation of existing RAD51 protein.[4]
(R)-IBR2 + CHX + MG132	Stabilized (similar to CHX alone)	The proteasome inhibitor MG132 rescues the accelerated degradation of RAD51 caused by (R)-IBR2, confirming the proteasome's involvement.[3][4]
(R)-IBR2 + MG132	Increased RAD51 ubiquitination	In the presence of a proteasome inhibitor, ubiquitinated RAD51 accumulates, indicating that (R)-IBR2 promotes the ubiquitination of RAD51, marking it for proteasomal degradation.[4]

Experimental Protocols

The confirmation of the proteasome's role in (R)-IBR2-mediated RAD51 degradation relies on precise experimental methodologies. Below are the key protocols utilized in the cited research.

Cell Culture and Treatment:

• Cell Lines: Human cancer cell lines such as HeLa or K562 are commonly used.[3]

• Reagents:

  • (R)-IBR2: Typically used at a concentration of 20 µM.[3][4]

  • Cycloheximide (CHX): Used at 50 µg/ml to inhibit protein synthesis.[4]

  • MG132: A proteasome inhibitor, used at a concentration of 10 µM.[4]

• Treatment Protocol: Cells are treated with the respective compounds for specified time points (e.g., 0, 2, 4, 6, 8 hours) before harvesting for protein analysis. For co-treatment experiments, cells are often pre-treated with MG132 before the addition of (R)-IBR2 and CHX.[4]

Western Blot Analysis:

• Cell Lysis: Harvested cells are lysed to extract total protein.

• Protein Quantification: The concentration of protein in each lysate is determined to ensure equal loading.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a nitrocellulose or PVDF membrane.

• Immunoblotting: The membrane is incubated with a primary antibody specific for RAD51. Antibodies for loading controls, such as RAD50 or p84, are also used to ensure equal protein loading across all samples.[4]

• Detection: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is used to detect the primary antibody. The signal is then visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: The intensity of the protein bands is quantified using densitometry software. The relative RAD51 protein levels are normalized to the loading control.[4]

Immunoprecipitation for Ubiquitination Assay:

• Cell Transfection and Treatment: Cells are co-transfected with plasmids expressing GFP-tagged RAD51 and HA-tagged ubiquitin. The cells are then treated with (R)-IBR2 and MG132.[4]

• Immunoprecipitation: Cell lysates are incubated with an anti-GFP antibody to pull down GFP-RAD51.

• Western Blotting: The immunoprecipitated proteins are then analyzed by Western blotting using an anti-HA antibody to detect ubiquitinated RAD51.[4]

Visualizing the Pathway and Experimental Design

To further clarify the mechanism and experimental logic, the following diagrams have been generated.

Caption: (R)-IBR2-mediated RAD51 degradation pathway.

Caption: Workflow for confirming proteasome-dependent degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel insights into RAD51 activity and regulation during homologous recombination and DNA replication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guidance for Handling (R)-IBR2

This document provides critical safety and logistical information for researchers, scientists, and drug development professionals working with (R)-IBR2. The following procedural guidance outlines the necessary personal protective equipment (PPE), operational plans for handling, and disposal protocols to ensure a safe laboratory environment.

(R)-IBR2 is a potent and specific RAD51 inhibitor used in cancer research to disrupt DNA repair in cancer cells.[1] As a powdered substance that is white to beige in color, it requires careful handling to avoid inhalation and skin contact. It is soluble in dimethyl sulfoxide (B87167) (DMSO) and should be stored at 2-8°C.

Personal Protective Equipment (PPE)

Appropriate PPE is the last line of defense against chemical exposure in the laboratory.[2] The following table summarizes the essential PPE for handling (R)-IBR2.

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves (double-gloving is recommended)	To prevent skin contact with the compound.[2][3] Double-gloving provides an extra layer of protection against potential contamination.
Body Protection	A flame-resistant lab coat is required.[2] An additional disposable gown is recommended when handling larger quantities of the powder.	To protect skin and personal clothing from contamination.[4] A disposable gown can be easily removed and disposed of in case of a spill.
Eye Protection	ANSI-approved safety goggles that provide a complete seal around the eyes.	To protect against splashes, sprays, and airborne particles of the powdered compound.[2]
Face Protection	A face shield should be worn in addition to safety goggles when there is a significant risk of splashes or sprays.[2]	To provide a barrier of protection for the entire face.[5]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) is required when handling the powder outside of a certified chemical fume hood.[2][6]	To prevent inhalation of the powdered compound, which can be hazardous.
Foot Protection	Closed-toe shoes are mandatory in the laboratory.[2][3]	To protect the feet from spills and falling objects.

Experimental Protocol: Safe Handling of (R)-IBR2

The following step-by-step protocol outlines the safe handling procedures for (R)-IBR2 from receipt to disposal.

1. Receiving and Unpacking

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Don appropriate PPE (lab coat, gloves, and safety glasses) before opening the package in a well-ventilated area, preferably within a chemical fume hood.

• Verify that the container is properly labeled and sealed.

• Log the compound into your chemical inventory system.

2. Storage

• Store (R)-IBR2 in a tightly sealed, clearly labeled container.[7]

• Keep the container in a designated, well-ventilated, and cool (2-8°C) storage area away from incompatible materials.

• Access to the storage area should be restricted to authorized personnel.

3. Preparation of Solutions

• All work with powdered (R)-IBR2 should be conducted in a certified chemical fume hood to minimize inhalation risk.

• Wear all recommended PPE, including double gloves, a lab coat, and eye protection.

• Use a dedicated set of spatulas and weighing paper for handling the powder.

• Carefully weigh the desired amount of the compound, avoiding the creation of dust.

• To prepare a solution, slowly add the solvent (e.g., DMSO) to the powder to avoid splashing.

• Cap the container and mix gently until the solid is fully dissolved.

4. Handling During Experiments

• Always wear the appropriate PPE when handling solutions of (R)-IBR2.

• Conduct all experimental procedures in a well-ventilated area.

• Avoid direct contact with the skin, eyes, and clothing.

• In case of accidental contact, immediately follow the first aid measures outlined in the Safety Data Sheet (SDS).[7]

5. Spill Management

• In the event of a small spill of the powder, carefully clean it up using a damp paper towel to avoid creating dust.

• For a larger spill, evacuate the area and follow your institution's spill response procedures.

• For liquid spills, absorb the material with an inert absorbent material and place it in a sealed container for disposal.

• All materials used for cleaning up spills should be disposed of as hazardous waste.

Disposal Plan

Proper disposal of (R)-IBR2 and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation

• Segregate all (R)-IBR2 waste from general laboratory waste.

• This includes unused compounds, empty containers, contaminated PPE (gloves, disposable gowns), and any materials used for cleaning up spills.

2. Waste Containment

• Solid waste (e.g., contaminated gloves, weighing paper) should be placed in a clearly labeled, sealed, and puncture-resistant container.

• Liquid waste (e.g., unused solutions) should be collected in a compatible, sealed, and clearly labeled waste container.

3. Disposal Procedure

• All (R)-IBR2 waste must be disposed of as hazardous chemical waste.

• Follow your institution's and local regulations for hazardous waste disposal.[8][9]

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the waste by a certified hazardous waste contractor.[10]

• Do not dispose of (R)-IBR2 down the drain or in the regular trash.

Workflow for Safe Handling of (R)-IBR2dot

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Personal Protective Equipment (PPE) - IBC - The University of Utah [ibc.utah.edu]
• 3. wm.edu [wm.edu]
• 4. Personal Protective Equipment (PPE) – EHS [ehs.mit.edu]
• 5. epa.gov [epa.gov]
• 6. 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear | Occupational Safety and Health Administration [osha.gov]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. youtube.com [youtube.com]
• 9. Refrigerant Disposal — Synergy Recycling [synergy-recycling.co.uk]
• 10. epa.gov [epa.gov]